16:0 (Rac)-PtdEG-d71

Core Science & Biosynthesis

The Role of 16:0 (Rac)-PtdEG-d71 in Advanced Lipidomics Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

16:0 (Rac)-PtdEG-d71, also known as 1,2-dipalmitoyl-rac-glycero-3-phosphoethylene glycol-d71, is a high-purity, deuterated synthetic lipid. Its primary and critical application in research is as an internal standard for quantitative mass spectrometry-based lipidomics. The extensive deuteration (71 deuterium atoms) provides a significant mass shift from its endogenous, non-labeled counterparts, making it an ideal tool for accurate and precise quantification of lipids in complex biological samples. This guide details the function of 16:0 (Rac)-PtdEG-d71, provides representative experimental protocols, and illustrates the typical workflows in which it is employed.

Stable isotope-labeled internal standards are considered the "gold standard" in quantitative lipidomics.[1] They are chemically and physically almost identical to the analytes being measured, meaning they behave similarly during sample extraction and ionization in the mass spectrometer.[1] This co-elution and similar behavior allow for the correction of analytical variability, such as sample loss during preparation and fluctuations in instrument response, thereby ensuring high-quality, reliable data.[1][2]

Core Application: Internal Standard in Quantitative Mass Spectrometry

The fundamental role of 16:0 (Rac)-PtdEG-d71 is to serve as a known quantity against which endogenous lipids can be measured. Due to its synthetic nature, it is not naturally present in biological samples. It is added at a known concentration at the earliest stage of sample preparation, typically before lipid extraction.[1] During analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the signal intensity of the deuterated standard is used to normalize the signal intensity of the target lipid analytes. This normalization is crucial for accurate quantification.[2]

Experimental Protocols

While specific protocols are always adapted to the research question and sample type, the following represents a standard workflow for a lipidomics experiment utilizing a deuterated internal standard like 16:0 (Rac)-PtdEG-d71.

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for extracting lipids from biological fluids.

• Sample Preparation : Thaw plasma samples on ice.

• Addition of Internal Standard : To 100 µL of plasma, add 10 µL of a solution containing 16:0 (Rac)-PtdEG-d71 and other deuterated internal standards at a known concentration.

• Solvent Addition : Add 2 mL of a 2:1 (v/v) mixture of chloroform and methanol.

• Homogenization : Vortex the mixture vigorously for 2 minutes to ensure complete mixing and protein precipitation.[1]

• Phase Separation : Add 500 µL of 0.9% NaCl solution to induce phase separation.[1]

• Centrifugation : Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic layers.[1]

• Lipid Collection : Carefully collect the lower organic layer, which contains the lipids, using a glass pipette.[1]

• Drying : Dry the collected lipid extract under a stream of nitrogen gas or using a vacuum concentrator.[1]

• Reconstitution : Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a 9:1 (v/v) mixture of methanol and toluene.

Quantitative Analysis by LC-MS/MS

The reconstituted lipid extract is then analyzed by a high-resolution mass spectrometer coupled with liquid chromatography.

Table 1: Representative LC-MS/MS Parameters

Parameter	Value
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid
Mobile Phase B	Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid
Gradient	30% B to 100% B over 20 minutes, hold at 100% B for 5 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	55°C
Mass Spectrometry
Instrument	Triple quadrupole or QTOF mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), positive and negative modes
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Data Acquisition	Multiple Reaction Monitoring (MRM) or Full Scan with data-dependent MS/MS

Data Presentation

The use of 16:0 (Rac)-PtdEG-d71 allows for the generation of precise quantitative data. The concentration of the endogenous lipid is calculated based on the ratio of its peak area to the peak area of the deuterated internal standard.

Table 2: Example Quantitative Data from a Plasma Sample

Lipid Class	Endogenous Lipid	Concentration (µM)	Internal Standard Used
Phosphatidylcholine	PC 16:0/18:1	50.2	d5-PC 16:0/18:1
Phosphatidylethanolamine	PE 18:0/20:4	5.8	d5-PE 18:0/20:4
Triglyceride	TG 16:0/18:1/18:2	85.1	d5-TG 16:0/18:0/16:0
Hypothetical	PtdEG species	1.2	16:0 (Rac)-PtdEG-d71

Note: This table provides an illustrative example of how data would be presented. The specific internal standard used would be chosen to be as structurally similar as possible to the analyte being quantified.

Visualizations

Experimental Workflow

The overall process from sample collection to data analysis can be visualized as a streamlined workflow.

A typical experimental workflow for lipidomics analysis.

Logical Relationship for Quantification

The core principle of using an internal standard is based on a logical relationship where the known properties of the standard allow for the determination of the unknown quantity of the analyte.

Logical workflow for internal standard-based quantification.

Conclusion

16:0 (Rac)-PtdEG-d71 is a specialized tool for researchers requiring high precision and accuracy in lipid quantification. Its role as a deuterated internal standard is indispensable in modern lipidomics, enabling the reliable measurement of lipid species in complex biological matrices. The methodologies outlined in this guide provide a framework for the application of such standards in a research setting, from sample preparation to data analysis. By correcting for analytical variability, 16:0 (Rac)-PtdEG-d71 and similar compounds contribute significantly to the robustness and reproducibility of lipidomics research, ultimately advancing our understanding of the roles of lipids in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of 16:0 (Rac)-PtdEG-d71

For Researchers, Scientists, and Drug Development Professionals

Introduction

16:0 (Rac)-PtdEG-d71, or 1,2-dipalmitoyl-rac-glycero-3-phospho-rac-ethyleneglycol-d71, is a deuterated synthetic phospholipid. The "16:0" designation indicates that both fatty acid chains are palmitic acid, a saturated fatty acid with 16 carbon atoms. The "(Rac)" indicates a racemic mixture at the stereogenic center of the glycerol backbone. "PtdEG" signifies the phospho-ethyleneglycol headgroup. The "-d71" denotes that 71 hydrogen atoms in the molecule have been replaced with deuterium. This extensive deuteration makes it a valuable tool in various biophysical and analytical techniques, particularly in studies involving neutron scattering and mass spectrometry, where the isotopic labeling provides a distinct signal.

This technical guide provides a summary of the known physical properties of 16:0 (Rac)-PtdEG-d71. Due to the specialized nature of this deuterated lipid, comprehensive experimental data is not always readily available in published literature. Therefore, where specific data for the deuterated form is unavailable, this guide provides information on its non-deuterated counterpart, 1,2-dipalmitoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (16:0 PG or DPPG), and outlines detailed experimental protocols for determining these properties.

Core Physical and Chemical Properties

The fundamental physicochemical characteristics of 16:0 (Rac)-PtdEG-d71 are summarized in the table below. This information is primarily sourced from commercial suppliers.

Property	Value	Source
Synonyms	1,2-dipalmitoyl-rac-glycero-3-phospho-rac-ethyleneglycol-d71	-
Molecular Formula	C₃₇H₅D₇₁NO₉P	[1]
Formula Weight	781.41 g/mol	[1]
Exact Mass	780.97 u	[1]
Percent Composition	C: 56.87%, H (including D): 18.95%, N: 1.79%, O: 18.43%, P: 3.96%	[1]
Appearance	White to off-white solid	-
Purity	≥98%	-
Storage	-20°C	[2]
Stability	At least 1 year at -20°C	[2]

Advanced Physical Properties

This section details additional physical properties that are crucial for the application of 16:0 (Rac)-PtdEG-d71 in research and development.

Property	Value	Remarks
Solubility	Data not available for 16:0 (Rac)-PtdEG-d71. The non-deuterated analog, DPPG, is soluble in chloroform and methanol.	It is expected that 16:0 (Rac)-PtdEG-d71 will exhibit similar solubility in organic solvents. A detailed protocol for solubility determination is provided below.
Melting Point (Tₘ)	Data not available for 16:0 (Rac)-PtdEG-d71. The non-deuterated analog, 16:0 PG (DPPG), has a melting point of 41°C.[3]	The melting point of the deuterated version may be slightly lower than its non-deuterated counterpart.
Critical Micelle Concentration (CMC)	Data not available for 16:0 (Rac)-PtdEG-d71. The CMC for the related lipid 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) is in the nanomolar range.	The CMC is the concentration above which the lipid molecules self-assemble into micelles.[4][5] A generalized protocol for its determination is outlined below.

Experimental Protocols

Detailed methodologies for determining key physical properties of 16:0 (Rac)-PtdEG-d71 are provided below. These protocols are generalized and may require optimization for specific experimental setups.

Solubility Determination

Objective: To determine the solubility of 16:0 (Rac)-PtdEG-d71 in various organic solvents.

Materials:

• 16:0 (Rac)-PtdEG-d71

• A range of organic solvents (e.g., chloroform, methanol, ethanol, dimethyl sulfoxide)

• Vortex mixer

• Analytical balance

• Visual inspection or a spectrophotometer

Protocol:

• Weigh a precise amount of 16:0 (Rac)-PtdEG-d71 (e.g., 1 mg) into a series of clear glass vials.

• Add a small, measured volume of the first solvent (e.g., 100 µL) to the first vial.

• Vortex the vial vigorously for 1-2 minutes.

• Visually inspect the solution for any undissolved solid. If the solid has dissolved, the lipid is soluble at that concentration.

• If the solid has not fully dissolved, incrementally add more solvent and repeat the vortexing and observation steps until the solid is completely dissolved.

• Record the total volume of solvent required to dissolve the lipid.

• Calculate the solubility in mg/mL.

• Repeat the process for each of the selected solvents.

• For a more quantitative analysis, a spectrophotometer can be used to measure the absorbance of the solution at a specific wavelength to determine the concentration of the dissolved lipid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H, ²H, ¹³C, and ³¹P NMR spectra for structural verification and to study the dynamics of 16:0 (Rac)-PtdEG-d71.

Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher) equipped with appropriate probes for ¹H, ²H, ¹³C, and ³¹P nuclei.

Sample Preparation:

• Dissolve a sufficient amount of 16:0 (Rac)-PtdEG-d71 (typically 5-10 mg) in a deuterated solvent (e.g., chloroform-d, methanol-d₄). The choice of solvent will depend on the desired information and the solubility of the lipid.

• Transfer the solution to a 5 mm NMR tube.

Data Acquisition (Generalized Parameters):

• ¹H NMR: Standard pulse sequence with a 30° flip angle and a 2-second delay time.[6]

• ²H NMR: Quadrupolar echo pulse sequence is typically used for deuterated lipids in a membrane environment to study chain order and dynamics.

• ¹³C NMR: Standard proton-decoupled pulse sequence.

• ³¹P NMR: Inverse-gated proton decoupling is used to obtain quantitative spectra. A sufficient relaxation delay should be used to ensure full relaxation of the phosphorus nucleus.[7]

Data Processing and Analysis:

• Process the raw data using appropriate NMR software (e.g., MestReNova, TopSpin).

• Apply Fourier transformation, phase correction, and baseline correction.

• Integrate the peaks to determine the relative number of nuclei.

• Analyze the chemical shifts, coupling constants, and peak shapes to confirm the structure and study the conformational dynamics of the lipid.

Mass Spectrometry (MS)

Objective: To confirm the molecular weight and isotopic purity of 16:0 (Rac)-PtdEG-d71 and to study its fragmentation pattern.

Instrumentation: High-resolution mass spectrometer, such as an Orbitrap or a Q-TOF, coupled with a suitable ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation:

• Prepare a dilute solution of 16:0 (Rac)-PtdEG-d71 in a solvent compatible with the ionization method (e.g., methanol or a mixture of chloroform and methanol).

• The concentration should be in the low µg/mL to ng/mL range.

• The sample can be introduced into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

Data Acquisition (Generalized Parameters):

• Ionization Mode: Both positive and negative ion modes should be tested to determine which provides the best signal for the parent ion and its fragments.

• Full Scan MS: Acquire data over a mass range that includes the expected molecular weight of the lipid.

• Tandem MS (MS/MS): Select the parent ion of interest and subject it to collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD) to generate fragment ions.[8]

Data Analysis:

• Analyze the full scan spectrum to determine the accurate mass of the molecular ion and confirm the elemental composition and the degree of deuteration.

• Analyze the MS/MS spectrum to identify characteristic fragment ions that provide structural information about the fatty acyl chains and the headgroup.

Visualizations

Experimental Workflow for Lipid Analysis

The following diagram illustrates a general workflow for the physical and chemical characterization of a deuterated phospholipid like 16:0 (Rac)-PtdEG-d71.

Caption: Workflow for the synthesis, characterization, and application of 16:0 (Rac)-PtdEG-d71.

Logic Diagram for Mass Spectrometry Data Analysis

This diagram outlines the decision-making process for analyzing mass spectrometry data of a deuterated lipid.

Caption: Logical flow for the analysis of mass spectrometry data for 16:0 (Rac)-PtdEG-d71.

Signaling Pathways

Currently, there is no specific information available in the scientific literature that directly implicates 16:0 (Rac)-PtdEG-d71 or its non-deuterated counterpart in specific signaling pathways. As a synthetic phospholipid, its primary use is as a tool for biophysical studies of membranes rather than as a biologically active signaling molecule. The synthesis of diacylglycerol, a related lipid class, begins with glycerol-3-phosphate.[9]

Conclusion

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. phospholipid-research-center.com [phospholipid-research-center.com]
• 5. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A pipeline for making 31P NMR accessible for small- and large-scale lipidomics studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Human Metabolome Database: Showing metabocard for DG(16:0/22:2(13Z,16Z)/0:0) (HMDB0007117) [hmdb.ca]

Chemical structure of 1,2-dipalmitoyl-rac-glycero-1-phospho ethylene glycol (d71)

An In-depth Technical Guide to 1,2-Dipalmitoyl-sn-glycero-3-phospho-rac-(1-glycerol)

Introduction

This technical guide provides a comprehensive overview of 1,2-dipalmitoyl-sn-glycero-3-phospho-rac-(1-glycerol), a synthetic phospholipid commonly known as DPPG. This glycerophospholipid is of significant interest to researchers, scientists, and drug development professionals due to its versatile applications, particularly in the formation of liposomes for drug delivery systems and as a component in model biological membranes.[] This document details its chemical structure, physicochemical properties, and relevant experimental protocols for its characterization and application.

Chemical Structure and Nomenclature

1,2-Dipalmitoyl-sn-glycero-3-phospho-rac-(1-glycerol) is a glycerophospholipid composed of a glycerol backbone where the sn-1 and sn-2 positions are esterified with palmitic acid, a 16-carbon saturated fatty acid.[] The sn-3 position is linked via a phosphodiester bond to a racemic glycerol headgroup.[] The sodium salt form of this lipid enhances its solubility in aqueous solutions.[]

• Synonyms: 1,2-Dihexadecanoyl-sn-glycero-3-phospho-(1'-rac-glycerol) sodium salt, DPPG-Na, L-α-Phosphatidyl-DL-glycerol, dipalmitoyl.[2][3]

• IUPAC Name: sodium;[(2R)-2,3-di(hexadecanoyloxy)propyl] 2,3-dihydroxypropyl phosphate.[2]

The structure is characterized by a negatively charged phosphoglycerol head group, which makes DPPG an anionic phospholipid, a crucial feature for its role in modulating membrane surface charge and interactions.[]

Caption: Chemical structure of 1,2-Dipalmitoyl-sn-glycero-3-phospho-rac-(1-glycerol) sodium salt (DPPG-Na).

Physicochemical Properties

The physical and chemical properties of DPPG are summarized in the table below. These characteristics are fundamental for its application in various formulations.

Property	Value	Reference(s)
Molecular Formula	C₃₈H₇₄NaO₁₀P	[][3][4]
Molecular Weight	744.95 g/mol	[][3][4]
CAS Number	67232-81-9, 200880-41-7	[2][3][4]
Appearance	White solid powder	[][4]
Purity	≥96.0% (TLC)	[3]
Melting Point	185 - 189 °C	[4]
Storage Temperature	-20°C	[]

Spectroscopic Data

Mass spectrometry is a key analytical technique for the characterization of DPPG. Below is a summary of experimental mass-to-charge ratio (m/z) values obtained via Liquid Chromatography-Mass Spectrometry (LC-MS) and Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF) mass spectrometry.

Technique	Precursor Ion	Precursor m/z	Key Fragment Ions / Adducts (m/z)	Reference(s)
LC-MS/MS	[M-H]⁻	721.5	255.2, 391.2, 465.3, 483.3	[2]
LC-MS/MS	[M+NH₄]⁺	740.1	551.5, 722.8, 467.4, 720.8	[2]
MALDI-TOF	[M-H]⁻	721.3	Not specified	[]

Applications in Research and Development

DPPG is a versatile phospholipid with numerous applications in both basic research and pharmaceutical development.

• Drug Delivery Systems: It is a critical component in liposomal formulations, where its anionic nature helps to improve the stability of the vesicles and modulate the release of encapsulated therapeutic agents.[4][5]

• Vaccine Development: DPPG is used in the formulation of adjuvants, which enhance the immune response to vaccine antigens.[4]

• Model Membranes: It is widely used in the creation of model lipid bilayers and liposomes to study membrane properties such as fluidity, phase behavior, and interactions with proteins and other molecules.[]

• Cosmetic Formulations: Due to its emulsifying and skin-conditioning properties, DPPG is also utilized in skincare products.[4]

Experimental Protocols

Detailed methodologies for the preparation and analysis of DPPG-containing systems are crucial for reproducible research.

Protocol 1: Liposome Preparation using DPPG

This protocol outlines a general method for preparing liposomes incorporating DPPG.

• Lipid Film Hydration:

  • Dissolve DPPG and other lipid components in a suitable organic solvent (e.g., chloroform/methanol mixture).

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film on the wall of a round-bottom flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer by vortexing or gentle agitation, resulting in the formation of multilamellar vesicles (MLVs).

• Vesicle Sizing (Optional):

  • To obtain unilamellar vesicles of a specific size, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes with defined pore sizes.

Protocol 2: Analysis by Differential Scanning Calorimetry (DSC)

DSC is used to study the phase transition behavior of lipid membranes.

• Sample Preparation: Prepare lipid samples (e.g., DPPG liposomes) and a reference solution (typically the buffer used for hydration).[]

• Instrument Setup: Use a differential scanning calorimeter, such as the Microcal VP-DSC system.[]

• Measurement:

  • Load the sample and reference solutions into the calorimetric cells. The lipid concentration is typically kept consistent, for instance at 0.25 mM.[]

  • Scan the samples over a desired temperature range at a controlled heating rate (e.g., 1°C/min) to determine the phase transition temperature (Tm).[]

Protocol 3: Analysis by MALDI-TOF Mass Spectrometry

This protocol describes a method for analyzing DPPG using MALDI-TOF MS.[]

• Sample Preparation:

  • Mix the analyte (DPPG) with a suitable MALDI-TOF matrix solution in a 1:1 (v/v) ratio.[]

  • Spot the mixture onto the MALDI target plate and allow it to dry.

• Data Acquisition:

  • Use a MALDI-TOF instrument, such as an Ultraflextreme II with a nitrogen laser (337 nm).[]

  • Acquire spectra in both positive and negative reflector modes.[]

  • Typical instrument settings include an ion acceleration voltage of 20 kV and a detector gain voltage of 2400 V.[] For each spectrum, multiple laser shots (e.g., 3 x 500) are recorded.[]

Logical and Experimental Workflows

Visualizing the workflow for the characterization of DPPG-based systems can aid in experimental design.

Caption: Workflow for the formulation and characterization of DPPG-containing liposomes.

References

• 2. 1,2-Dipalmitoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt | C38H74NaO10P | CID 46891827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 1,2-Dipalmitoyl-Sn-Glycero-3-Phospho-(1-Rac-Glycerol) (Sodium Salt) Latest Price, 1,2-Dipalmitoyl-Sn-Glycero-3-Phospho-(1-Rac-Glycerol) (Sodium Salt) Exporter [handomchemical.com]

Synthesis and Purity of Deuterated Phosphatidylglycerol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of deuterated phosphatidylglycerol (d-PG), a critical tool in various research fields, including structural biology and drug development. The incorporation of deuterium into phosphatidylglycerol allows for advanced analytical studies, such as neutron scattering and nuclear magnetic resonance (NMR) spectroscopy, to elucidate membrane structure and dynamics. This document details both chemical and biosynthetic approaches to d-PG synthesis, outlines robust purification protocols, and describes analytical methods for assessing isotopic enrichment and chemical purity.

Synthesis of Deuterated Phosphatidylglycerol

The synthesis of deuterated phosphatidylglycerol can be achieved through two primary routes: chemical synthesis and biosynthesis. The choice of method depends on the desired deuteration pattern (e.g., acyl chain, glycerol backbone, or headgroup deuteration) and the required quantity of the final product.

Chemical Synthesis

Chemical synthesis offers precise control over the location of deuterium incorporation. A robust and versatile method for synthesizing phosphatidylglycerol is the H-phosphonate approach. This method can be adapted to produce deuterated analogs by utilizing deuterated precursors, namely deuterated fatty acids and a deuterated glycerol derivative.

1.1.1. Preparation of Deuterated Precursors

• Deuterated Fatty Acids: Perdeuterated saturated fatty acids can be synthesized via hydrothermal H/D exchange reactions using D₂O as the deuterium source and a metal catalyst such as Pt/C.[1][2][3] This method has been shown to achieve high levels of deuterium incorporation (>98%).[1][2] For unsaturated deuterated fatty acids, a multi-step chemical synthesis is typically required.[1][2]

• Deuterated Glycerol Derivatives: A key intermediate for the glycerol backbone and headgroup is a protected, deuterated glycerol. For instance, Glycerol-1,1,2,3,3-d5 can be incorporated into the synthesis to label the glycerol headgroup.[4][5]

1.1.2. H-Phosphonate Synthetic Pathway

The H-phosphonate method provides a reliable route to optically pure phosphatidylglycerol and is amenable to the use of deuterated precursors.[6] The general workflow involves the phosphorylation of a protected diacylglycerol with a protected glycerol H-phosphonate, followed by oxidation and deprotection.

Experimental Protocol: Chemical Synthesis of Deuterated Phosphatidylglycerol (Adapted from H-Phosphonate Methodology)

This protocol is an adapted procedure for the synthesis of d-PG, assuming the availability of the necessary deuterated precursors.

Materials:

• Deuterated fatty acids (e.g., palmitic acid-d₃₁)

• (R)- or (S)-solketal (isopropylidene glycerol)

• Protecting group reagents (e.g., p-methoxybenzyl chloride)

• Phosphorus trichloride (PCl₃) or diphenyl phosphite

• Oxidizing agent (e.g., iodine in pyridine/water)

• Deprotection reagents (e.g., DDQ for PMB group, acidic resin for isopropylidene group)

• Anhydrous solvents (e.g., pyridine, dichloromethane)

Procedure:

• Synthesis of Deuterated Diacylglycerol:

  • Protect one of the primary hydroxyl groups of a deuterated glycerol derivative (e.g., glycerol-d₅).

  • Esterify the remaining two hydroxyl groups with the desired deuterated fatty acids using standard esterification methods (e.g., DCC/DMAP coupling).

  • Selectively deprotect the primary hydroxyl group to yield the deuterated diacylglycerol.

• Preparation of the Glycerol H-phosphonate:

  • React a protected glycerol (e.g., solketal) with PCl₃ and imidazole, or with diphenyl phosphite, to form the corresponding H-phosphonate monoester.

• Coupling Reaction:

  • Couple the deuterated diacylglycerol with the glycerol H-phosphonate monoester in the presence of a condensing agent (e.g., pivaloyl chloride) to form the H-phosphonate diester.

• Oxidation:

  • Oxidize the H-phosphonate diester to the phosphate triester using an oxidizing agent such as iodine in a mixture of pyridine and water.

• Deprotection:

  • Remove all protecting groups under appropriate conditions to yield the final deuterated phosphatidylglycerol.

Logical Relationship: Chemical Synthesis of d-PG

Caption: Chemical synthesis of d-PG via the H-phosphonate pathway.

Biosynthesis

Biosynthesis in genetically modified Escherichia coli presents an alternative route for producing deuterated phospholipids.[7] This method is particularly useful for obtaining uniformly deuterated lipids or for selectively labeling different parts of the molecule by controlling the deuterated nutrients in the growth medium.[7]

E. coli naturally synthesizes phosphatidylglycerol, which typically constitutes 15-20% of its total phospholipids.[8] By growing E. coli in a minimal medium containing D₂O and a deuterated carbon source (e.g., deuterated glycerol or glucose), high levels of deuterium incorporation into the phospholipids can be achieved.[7][9]

1.2.1. Strain and Culture Conditions

• Strain: E. coli strains suitable for high-density growth and recombinant protein expression, such as BL21(DE3), are commonly used. Strains may need to be adapted for growth in high concentrations of D₂O.[10]

• Culture Medium: A minimal medium is used to ensure that all nutrients are of a defined isotopic composition. The medium should contain D₂O as the solvent and a deuterated carbon source. Other essential salts and minerals should be included.

• Deuterated Precursors:

  • D₂O: Replaces H₂O in the growth medium for perdeuteration.

  • Deuterated Glycerol/Glucose: Serves as the primary carbon source for the synthesis of the glycerol backbone, headgroup, and fatty acid chains.[7][9]

Experimental Protocol: Biosynthesis of Deuterated Phosphatidylglycerol in E. coli

Materials:

• E. coli strain (e.g., BL21(DE3))

• Minimal medium components

• D₂O (99.8%)

• Deuterated glycerol or glucose

• Standard antibiotics and inducers (if applicable)

• Solvents for lipid extraction (chloroform, methanol)

Procedure:

• Adaptation of E. coli: Gradually adapt the E. coli strain to grow in increasing concentrations of D₂O.

• Inoculation and Growth: Inoculate a pre-culture of the adapted strain into the deuterated minimal medium. Grow the culture at an appropriate temperature (e.g., 37°C) with shaking until the desired cell density is reached (e.g., mid-log phase).

• Induction (if applicable): If using an inducible expression system to potentially enhance lipid production, add the appropriate inducer.

• Cell Harvesting: Harvest the cells by centrifugation.

• Lipid Extraction: Extract the total lipids from the cell pellet using a modified Bligh-Dyer method.[7]

Workflow: Biosynthesis of d-PG in E. coli

Caption: General workflow for the biosynthetic production of deuterated phospholipids.

Purification of Deuterated Phosphatidylglycerol

The purification of d-PG from a reaction mixture or a total lipid extract is crucial to remove unreacted starting materials, byproducts, and other lipid species. High-performance liquid chromatography (HPLC) is a powerful technique for this purpose.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is effective for separating phospholipids based on the hydrophobicity of their acyl chains. Normal-phase HPLC can separate lipid classes based on the polarity of their headgroups.

Experimental Protocol: HPLC Purification of Deuterated Phosphatidylglycerol

Instrumentation:

• Preparative HPLC system

• Reversed-phase C18 column or a silica column for normal-phase separation

• Detector (e.g., Evaporative Light Scattering Detector - ELSD, or UV detector at low wavelength)

Mobile Phase (Reversed-Phase):

• A gradient of an aqueous mobile phase (e.g., water with a buffer like ammonium acetate) and an organic mobile phase (e.g., acetonitrile/isopropanol).

Mobile Phase (Normal-Phase):

• A gradient of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., isopropanol) with a small amount of an aqueous buffer.[11]

Procedure:

• Sample Preparation: Dissolve the crude d-PG or the total lipid extract in a suitable solvent (e.g., chloroform/methanol).

• Injection: Inject the sample onto the equilibrated HPLC column.

• Elution: Run a solvent gradient to separate the different lipid components.

• Fraction Collection: Collect the fractions corresponding to the d-PG peak.

• Solvent Evaporation: Evaporate the solvent from the collected fractions to obtain the purified d-PG.

Parameter	Reversed-Phase HPLC	Normal-Phase HPLC
Stationary Phase	C18	Silica
Separation Basis	Acyl chain hydrophobicity	Headgroup polarity
Typical Elution Order	Shorter, more saturated chains elute first	More polar headgroups are retained longer
Application	Separation of d-PG with different acyl chains	Separation of d-PG from other lipid classes

Purity Analysis

The purity of the synthesized d-PG must be assessed in terms of both its chemical purity and its isotopic enrichment.

Chemical Purity

Mass spectrometry is the primary tool for assessing the chemical purity of d-PG and confirming its molecular weight.

3.1.1. Mass Spectrometry (MS)

• Technique: Electrospray ionization mass spectrometry (ESI-MS), often coupled with liquid chromatography (LC-MS), is used to identify the molecular ion of the d-PG and any potential impurities.

• Analysis: The mass spectrum will show the mass-to-charge ratio (m/z) of the deuterated lipid. The observed m/z should correspond to the calculated molecular weight of the d-PG, accounting for the mass of the incorporated deuterium atoms. Tandem mass spectrometry (MS/MS) can be used to confirm the structure by analyzing the fragmentation pattern.[4]

Isotopic Enrichment

Nuclear Magnetic Resonance (NMR) spectroscopy is the most accurate method for determining the level and position of deuterium incorporation.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: In a ¹H NMR spectrum of a highly deuterated compound, the proton signals will be significantly reduced or absent at the deuterated positions. The residual proton signals can be used to quantify the level of deuteration by comparing their integrals to the integrals of non-deuterated internal standards or to signals from non-deuterated parts of the molecule.

• ²H NMR: Deuterium NMR directly detects the deuterium nuclei. The chemical shifts in a ²H NMR spectrum are very similar to those in a ¹H NMR spectrum, allowing for the identification of the deuterated sites.[12] The integral of the deuterium signals can be used to determine the isotopic enrichment. A combination of quantitative ¹H and ²H NMR can provide a highly accurate determination of isotopic abundance.[13]

Quantitative Data Summary

Synthesis Method	Precursors	Expected Deuteration Level	Typical Yield	Key Purity Considerations
Chemical Synthesis	Deuterated fatty acids, deuterated glycerol derivatives	>98% for perdeuterated fatty acids[1][2]	Varies with reaction scale and efficiency	Removal of unreacted precursors and coupling reagents
Biosynthesis	D₂O, deuterated carbon source (e.g., glycerol)	Up to 90% overall deuteration[7]	Dependent on cell density and lipid extraction efficiency	Separation from other deuterated phospholipid classes

Analytical Technique	Purpose	Key Parameters Measured
HPLC	Purification	Retention time, peak purity
Mass Spectrometry	Chemical Purity & Structure Confirmation	Molecular weight (m/z), fragmentation pattern
¹H NMR	Isotopic Enrichment	Reduction in proton signal intensity
²H NMR	Isotopic Enrichment & Positional Analysis	Deuterium signal intensity and chemical shift

Conclusion

The synthesis and purification of deuterated phosphatidylglycerol are achievable through both chemical and biosynthetic methods. The chemical H-phosphonate route offers precise control over deuteration, while biosynthesis in E. coli provides a means for producing highly and uniformly deuterated lipids. Rigorous purification by HPLC and thorough analysis by MS and NMR are essential to ensure the high purity and isotopic enrichment required for advanced research applications. This guide provides the foundational knowledge and protocols for researchers to produce and characterize high-quality deuterated phosphatidylglycerol for their specific scientific needs.

References

• 1. apo.ansto.gov.au [apo.ansto.gov.au]
• 2. Synthesis of deuterated [D32 ]oleic acid and its phospholipid derivative [D64 ]dioleoyl-sn-glycero-3-phosphocholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Documents download module [ec.europa.eu]
• 4. In Vivo and in Vitro Synthesis of Phosphatidylglycerol by an Escherichia coli Cardiolipin Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Biosynthetic preparation of selectively deuterated phosphatidylcholine in genetically modified Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chromatographic Phospholipid Trapping for Automated H/D Exchange Mass Spectrometry of Membrane Protein–Lipid Assemblies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of the In Vivo Deuteration of Native Phospholipids by Mass Spectrometry Yields Guidelines for Their Regiospecific Customization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enhancing protein perdeuteration by experimental evolution of Escherichia coli K-12 for rapid growth in deuterium-based media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

The Sentinel of Sobriety: A Technical Guide to 16:0 (Rac)-PtdEG-d71 in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of the deuterated internal standard, 16:0 (Rac)-PtdEG-d71, in the precise quantification of phosphatidylethanol (PEth), a highly specific biomarker for alcohol consumption. As the landscape of clinical diagnostics and drug development increasingly demands robust and reliable analytical methods, understanding the application of isotopic dilution techniques in lipidomics is paramount. This document provides a comprehensive overview of the underlying principles, detailed experimental protocols, and the biological context of PEth analysis, empowering researchers to achieve accurate and reproducible results.

The Cornerstone of Accurate Quantification: 16:0 (Rac)-PtdEG-d71

16:0 (Rac)-PtdEG-d71 is a synthetic, stable isotope-labeled analog of phosphatidylethanol 16:0. The "d71" designation indicates that 71 hydrogen atoms in the molecule have been replaced with deuterium, a heavy isotope of hydrogen. This isotopic enrichment makes it chemically identical to its endogenous counterpart but mass-spectrometrically distinct. In lipidomics, it serves as an ideal internal standard for the quantification of PEth by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The fundamental principle behind its use lies in isotopic dilution. A known amount of 16:0 (Rac)-PtdEG-d71 is added to a biological sample at the beginning of the analytical workflow. This "spike" experiences the same sample preparation inefficiencies, matrix effects, and ionization suppression or enhancement as the endogenous PEth. By measuring the ratio of the signal from the endogenous analyte to the signal from the deuterated internal standard, accurate quantification can be achieved, compensating for variations that would otherwise lead to erroneous results.

Quantitative Performance in Phosphatidylethanol Analysis

The use of deuterated internal standards like 16:0 (Rac)-PtdEG-d71 has enabled the development of highly sensitive and specific LC-MS/MS methods for PEth quantification. The following tables summarize key validation parameters from various studies, demonstrating the robustness of this approach.

Table 1: Linearity and Sensitivity of PEth Quantification using Deuterated Internal Standards

Analyte(s)	Internal Standard	Calibration Range	Lower Limit of Quantification (LLOQ)	Reference
PEth 16:0/18:1	PEth-d5	0.03 - 5.0 µmol/L	0.03 µmol/L	[1]
PEth 16:0/18:1	PEth 16:0/18:1-D5	1.4 - 2112 ng/mL	1.7 ng/mL	[2]
PEth 16:0/18:1, PEth 18:1/18:1, PEth 16:0/16:0	Not Specified	10 - 2000 ng/mL (16:0/18:1), 10 - 1940 ng/mL (18:1/18:1), 19 - 3872 ng/mL (16:0/16:0)	10 ng/mL (16:0/18:1, 18:1/18:1), 19 ng/mL (16:0/16:0)	[3]
PEth 16:0/18:1, PEth 16:0/18:2	PEth 16:0/18:1-D5	10 - 1000 ng/mL	10 ng/mL

Table 2: Precision and Accuracy of PEth Quantification using Deuterated Internal Standards

Analyte	Internal Standard	QC Levels	Within-run Precision (%CV)	Total Imprecision (%CV)	Accuracy/Bias (%)	Reference
PEth 16:0/18:1	PEth-d5	Not Specified	Not Reported	Not Reported	Not Reported	[1]
PEth 16:0/18:1	PEth 16:0/18:1-D5	1.4, 2112 ng/mL	≤ 12%	≤ 12%	≤ ± 17%	[2]
PEth 16:0/18:1, PEth 18:1/18:1, PEth 16:0/16:0	Not Specified	Not Specified	< 13% (Repeatability)	< 13% (Intermediate)	Bias < 13%	[3]
PEth 16:0/18:1, PEth 16:0/18:2	Isotopically labeled IS	20, 200, 1000 ng/mL	< 5%	< 5%	Bias ± 15%	[4]

Experimental Protocols: A Step-by-Step Guide

The following are detailed methodologies for the quantification of PEth in biological samples, primarily whole blood and dried blood spots (DBS), utilizing a deuterated internal standard.

Method 1: Quantification of PEth 16:0/18:1 in Whole Blood by LC-MS/MS

This protocol is adapted from a method utilizing protein precipitation for sample cleanup.

1. Sample Preparation:

• To 100 µL of whole blood sample, calibrator, or quality control sample, add 400 µL of isopropanol containing the deuterated internal standard (e.g., PEth-d5).[1]

• Vigorously shake the mixture for 10 minutes.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.[1]

• Carefully transfer the supernatant to a clean HPLC vial for analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • System: UltiMate 3000 RSLC system or equivalent.[1]

  • Column: A suitable reversed-phase column (e.g., C8 or C18).

  • Mobile Phase A: 5 mM ammonium formate with 0.1% formic acid.

  • Mobile Phase B: 50:50 Acetonitrile:Isopropanol.

  • Gradient: A gradient elution is typically used to separate PEth isomers and resolve them from matrix components.

  • Flow Rate: 0.5 mL/min.

• Mass Spectrometry:

  • System: Q Exactive Hybrid Quadrupole-Orbitrap mass spectrometer or a triple quadrupole mass spectrometer.[1]

  • Ionization: Heated electrospray ionization (HESI) in negative ion mode.

  • Detection: Selected Ion Monitoring (SIM) for high-resolution mass spectrometry or Multiple Reaction Monitoring (MRM) for triple quadrupole instruments. The specific precursor and product ions for the analyte and internal standard are monitored.

Method 2: Analysis of PEth from Dried Blood Spots (DBS)

This protocol provides a general guideline for the extraction of PEth from DBS samples.

1. Sample Preparation:

• Punch a 3 mm disc from the dried blood spot card.

• Place the disc in a clean microcentrifuge tube.

• Add a known volume of an organic extraction solvent (e.g., isopropanol) containing the deuterated internal standard.

• Vortex the tube thoroughly to ensure complete extraction of the analytes from the filter paper.

• Centrifuge the tube to pellet any solid debris.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Visualizing the Molecular Landscape: Signaling Pathways and Workflows

To better understand the biological context and the analytical process, the following diagrams, generated using the DOT language, illustrate the key pathways and workflows.

The Birth of a Biomarker: The Phospholipase D Signaling Pathway

The formation of phosphatidylethanol is a direct consequence of ethanol's interaction with the phospholipase D (PLD) signaling pathway. In the absence of ethanol, PLD hydrolyzes phosphatidylcholine (PC), a major component of cell membranes, to produce phosphatidic acid (PA) and choline.[5] PA is a critical second messenger involved in various cellular processes, including the activation of mTOR and protein kinase C (PKC).[5] However, when ethanol is present, PLD preferentially utilizes it as a substrate in a process called transphosphatidylation, leading to the formation of PEth.[6] This reaction essentially hijacks the normal signaling pathway, producing a stable, aberrant phospholipid that accumulates in cell membranes.

Caption: Phospholipase D (PLD) signaling pathway and the formation of phosphatidylethanol (PEth).

A Roadmap to Results: The Lipidomics Experimental Workflow

The quantification of PEth using a deuterated internal standard follows a well-defined workflow, from sample collection to data analysis. This systematic process ensures the reliability and accuracy of the final results.

Caption: A typical experimental workflow for the quantification of PEth in lipidomics.

The Logic of Isotopic Dilution

The core principle of using a deuterated internal standard is to normalize for any variations during the analytical process. This diagram illustrates the logical relationship of how the ratio of the analyte to the internal standard provides an accurate measure of the analyte's concentration.

Caption: The logical workflow of isotopic dilution for accurate quantification.

Conclusion

The use of 16:0 (Rac)-PtdEG-d71 as an internal standard has become the gold standard for the accurate and reliable quantification of phosphatidylethanol in lipidomics studies. Its chemical similarity and mass spectrometric distinction from the endogenous analyte allow for effective normalization of analytical variability, leading to high-quality data essential for clinical research, diagnostics, and drug development. The detailed protocols and visualized pathways provided in this guide serve as a valuable resource for scientists and researchers, enabling them to implement robust and precise methods for PEth analysis and to better understand the biological implications of this important alcohol biomarker.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of phosphatidylethanol 16:0/18:1, 18:1/18:1, and 16:0/16:0 in venous blood and venous and capillary dried blood spots from patients in alcohol withdrawal and control volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC–MS-MS and retrospective data analysis from a National Reference Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phospholipase D and Its Essential Role in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alcohol and membrane-associated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Perdeuterated Lipids in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perdeuterated lipids, where all hydrogen atoms are replaced by deuterium, are invaluable tools in the study of biological systems. Their unique physical properties, particularly their distinct neutron scattering length density and increased mass, offer unparalleled advantages in a range of biophysical and biomedical research applications. This guide provides a comprehensive overview of the synthesis, characterization, and application of perdeuterated lipids, with a focus on their use in neutron scattering, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. We present quantitative data on the effects of deuteration on lipid properties, detailed experimental protocols, and visualizations of relevant biological pathways and experimental workflows to facilitate their adoption in academic and industrial research settings.

Core Concepts of Perdeuterated Lipids

Perdeuteration involves the substitution of all protium (¹H) atoms in a lipid molecule with deuterium (²H). This isotopic substitution, while minimally altering the lipid's chemical properties, imparts significant changes to its physical characteristics, which can be exploited in various analytical techniques.

The primary advantages of using perdeuterated lipids include:

• Neutron Scattering: The large difference in the neutron scattering cross-sections between hydrogen and deuterium makes perdeuterated lipids essential for contrast variation studies. This allows researchers to selectively highlight or mask different components of a biological system, providing detailed structural information on lipid bilayers, membrane proteins, and lipid-protein interactions.[1][2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In solid-state NMR, deuterated lipids are used to simplify complex spectra and to probe the dynamics and structure of lipid membranes and membrane-associated proteins.[3] The quadrupolar splitting of deuterium provides sensitive information on molecular order and dynamics.

• Mass Spectrometry (MS): The mass shift introduced by deuteration allows for the use of perdeuterated lipids as internal standards for accurate quantification in lipidomics studies.[4] Metabolic labeling with deuterium oxide (D₂O) or deuterated precursors enables the tracking of lipid synthesis, turnover, and flux through metabolic pathways.[5][6]

• Drug Development: Site-specific deuteration of lipids can alter their metabolic stability and protect against oxidative damage, a strategy being explored for the development of new therapeutics for a variety of diseases.[7]

Synthesis and Production of Perdeuterated Lipids

The synthesis of perdeuterated lipids can be achieved through both chemical and biological methods.

• Chemical Synthesis: This approach offers precise control over the lipid structure and the position of deuteration. It often involves the deuteration of precursor molecules followed by a series of chemical reactions to build the final lipid. For instance, perdeuterated fatty acids can be synthesized via H/D exchange reactions catalyzed by metals like platinum, followed by standard esterification procedures to produce phospholipids.[8][9]

• Biological Production: Microorganisms such as the yeast Pichia pastoris or the bacterium E. coli can be cultured in deuterated media (containing D₂O and deuterated carbon sources) to produce a wide range of perdeuterated biomolecules, including complex unsaturated lipids that are challenging to synthesize chemically.[6][10] Following cultivation, the lipids are extracted and purified.

Quantitative Data on the Effects of Deuteration

Isotopic substitution with deuterium can subtly alter the physicochemical properties of lipids. It is crucial for researchers to be aware of these effects when interpreting experimental data.

Phase Transition Temperatures

The gel-to-liquid crystalline phase transition temperature (Tm) of lipids is a key parameter influencing membrane fluidity. Acyl chain deuteration has been shown to decrease the Tm of saturated phospholipids.

Lipid	Protiated Tm (°C)	Perdeuterated (Acyl Chains) Tm (°C)	ΔTm (°C)	Reference
1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)	41.4	37.1	-4.3	[11]
1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC)	23.9	19.6	-4.3	[11]
1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)	54.9	50.6	-4.3	[11]

Membrane Structural Parameters

Neutron and X-ray scattering techniques have been employed to quantify the structural changes in lipid bilayers upon deuteration.

Lipid Bilayer	Parameter	Protiated Value	Perdeuterated (Acyl Chains) Value	Technique	Reference
DOPC	Hydrophobic Thickness (Å)	29.6 ± 0.4	28.8 ± 0.4	SANS/SAXS	[12]
DPPC	Hydrophobic Thickness (Å)	35.2 ± 0.4	34.4 ± 0.4	SANS/SAXS	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments involving perdeuterated lipids.

Preparation of Proteoliposomes for Solid-State NMR

This protocol describes the reconstitution of a membrane protein into liposomes composed of perdeuterated lipids for analysis by solid-state NMR.

Materials:

• Perdeuterated lipids (e.g., d-DMPC)

• Purified membrane protein

• Detergent (e.g., DDM)

• Bio-Beads SM-2

• Reconstitution buffer (e.g., 20 mM HEPES, 100 mM NaCl, pH 7.4)

• Ultracentrifuge

Procedure:

• Lipid Film Preparation: Dissolve the perdeuterated lipid in chloroform in a round-bottom flask. Remove the solvent using a rotary evaporator to form a thin lipid film. Further dry the film under vacuum for at least 2 hours to remove residual solvent.

• Hydration: Hydrate the lipid film with reconstitution buffer to a final lipid concentration of 20 mg/mL. Vortex vigorously to form multilamellar vesicles (MLVs).

• Solubilization: Add detergent to the MLV suspension to a concentration that fully solubilizes the lipids, resulting in a clear solution of mixed micelles.

• Protein Incorporation: Add the purified membrane protein to the lipid-detergent micelles at the desired lipid-to-protein ratio. Incubate for 1 hour at room temperature with gentle agitation.

• Detergent Removal: Add pre-washed Bio-Beads to the proteo-micelle solution at a ratio of 20:1 (w/w) of beads to detergent. Incubate at 4°C with gentle rotation. Replace the Bio-Beads with fresh ones every 2 hours for a total of three changes to ensure complete detergent removal and proteoliposome formation.[13]

• Proteoliposome Collection: Carefully remove the Bio-Beads. Pellet the proteoliposomes by ultracentrifugation (e.g., 150,000 x g for 2 hours).

• Sample Packing for NMR: Resuspend the proteoliposome pellet in a minimal amount of buffer and carefully pack it into an MAS NMR rotor.[7]

Small-Angle Neutron Scattering (SANS) of Unilamellar Vesicles

This protocol outlines the preparation and analysis of unilamellar vesicles (ULVs) containing perdeuterated lipids for SANS experiments.

Materials:

• Perdeuterated and/or protiated lipids

• Buffer in both H₂O and D₂O (e.g., 20 mM HEPES, 100 mM NaCl, pD 7.4)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation: Prepare a lipid film as described in the solid-state NMR protocol.

• Hydration: Hydrate the lipid film with the desired H₂O/D₂O buffer to form MLVs. The use of different H₂O/D₂O ratios allows for contrast variation.

• Vesicle Extrusion: Subject the MLV suspension to several freeze-thaw cycles to break down large aggregates. Extrude the suspension through a polycarbonate membrane with a defined pore size (e.g., 100 nm) at a temperature above the lipid's Tm to form ULVs.[14]

• SANS Measurement: Load the ULV sample into a quartz cuvette. Collect SANS data at a suitable neutron scattering facility. Data from samples with different isotopic compositions (protiated lipids in D₂O, deuterated lipids in H₂O, etc.) will be required for contrast variation analysis.

• Data Analysis: Analyze the scattering data using appropriate models to determine structural parameters such as bilayer thickness, area per lipid, and the location of components within the bilayer.[2]

Quantitative Lipidomics using Metabolic Labeling with D₂O

This protocol describes a method for quantifying lipid turnover in cultured cells using D₂O labeling followed by LC-MS/MS analysis.[5][6][15]

Materials:

• Cell culture medium

• Deuterium oxide (D₂O)

• Internal standards (including at least one deuterated lipid standard)

• Solvents for lipid extraction (e.g., chloroform, methanol, methyl-tert-butyl ether (MTBE))

• LC-MS/MS system

Procedure:

• Cell Culture and Labeling: Culture cells to the desired confluency. Replace the regular medium with a medium containing a known percentage of D₂O (e.g., 5-10%). Continue incubation for the desired labeling period.

• Cell Harvesting and Quenching: Aspirate the labeling medium and wash the cells with ice-cold phosphate-buffered saline (PBS). Quench metabolism by adding a cold solvent (e.g., methanol). Scrape the cells and collect the cell suspension.

• Lipid Extraction: Perform lipid extraction using a standard method such as the Bligh-Dyer or MTBE extraction.[16] Add a cocktail of internal standards, including a deuterated lipid standard for each class to be quantified, prior to extraction.

• LC-MS/MS Analysis: Reconstitute the dried lipid extract in a suitable solvent and inject it into the LC-MS/MS system. Use a reverse-phase C18 or C30 column for lipid separation. Acquire data in both positive and negative ion modes to cover a broad range of lipid classes.

• Data Analysis: Process the raw data using lipid identification software. The incorporation of deuterium will result in a characteristic isotopic pattern. Calculate the turnover rate and relative abundance of different lipid species based on the extent of deuterium incorporation and comparison to the internal standards.[6]

Visualizations of Pathways and Workflows

Experimental Workflow: Quantitative Lipidomics with D₂O Labeling

Caption: Workflow for quantitative lipidomics using metabolic D₂O labeling.

Signaling Pathway: Tracing Sphingolipid Metabolism with Deuterated Ceramide

The sphingolipid metabolic pathway is a complex network of interconnected reactions that produce a variety of bioactive lipids. Perdeuterated ceramides can be used as tracers to follow their conversion into more complex sphingolipids or their breakdown, providing insights into the regulation of this pathway in health and disease.[17][18][19]

Caption: Tracing sphingolipid metabolism with deuterated ceramide.

Applications in Drug Development

The unique properties of deuterated lipids are being leveraged in the pharmaceutical industry.

• Improving Drug Stability: Replacing hydrogen with deuterium at sites of metabolic oxidation can slow down drug metabolism, a concept known as the "kinetic isotope effect." This strategy is being applied to polyunsaturated fatty acids (PUFAs) to create more stable forms that are resistant to lipid peroxidation, which is implicated in a variety of diseases.[7]

• Lipid-Based Drug Delivery: Perdeuterated lipids are used in the structural characterization of lipid-based drug delivery systems, such as liposomes and lipid nanoparticles, using neutron scattering. This provides crucial information for optimizing the formulation and ensuring efficient drug encapsulation and release.

Conclusion

Perdeuterated lipids are powerful and versatile tools for researchers in the biological and pharmaceutical sciences. Their application in advanced analytical techniques provides unprecedented insights into the structure, dynamics, and metabolism of lipids in complex biological systems. As the methods for their synthesis become more accessible and our understanding of their utility deepens, perdeuterated lipids will undoubtedly continue to drive innovation and discovery in membrane biology, lipidomics, and drug development.

References

• 1. Lipid bilayer preparations of membrane proteins for oriented and magic-angle spinning solid-state NMR samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. mdpi.com [mdpi.com]
• 5. GIST Scholar: Metabolic Deuterium Oxide Labeling for Quantitative Lipidomics [scholar.gist.ac.kr]
• 6. GIST Scholar: Quantitative lipidomics using metabolic deuterium oxide labeling [scholar.gist.ac.kr]
• 7. Structure Determination of a Membrane Protein in Proteoliposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. medium.com [medium.com]
• 10. researchgate.net [researchgate.net]
• 11. tsapps.nist.gov [tsapps.nist.gov]
• 12. lipid.phys.cmu.edu [lipid.phys.cmu.edu]
• 13. avantiresearch.com [avantiresearch.com]
• 14. Small-Angle Neutron Scattering for Studying Lipid Bilayer Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantitative lipidomics for three-dimensional cell culture using deuterium oxide metabolic labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]

The Gold Standard: A Technical Guide to Stable Isotope-Labeled Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals seeking the highest degree of accuracy and precision in quantitative analysis, the use of stable isotope-labeled internal standards (SIL-IS) is an indispensable strategy. This guide provides an in-depth exploration of the core features of SIL-IS, their advantages in mass spectrometry-based assays, and detailed experimental protocols for their effective implementation.

Stable isotope-labeled internal standards are analogs of a target analyte where one or more atoms have been replaced with a heavy stable isotope, such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[1] This subtle modification results in a compound that is chemically and physically almost identical to the analyte of interest but has a different mass, allowing it to be distinguished by a mass spectrometer.[1][2] This near-identical nature is the foundation of their superiority as internal standards, as they can effectively compensate for variations throughout the analytical workflow, from sample preparation to detection.[3][4]

Core Features and Advantages of SIL-IS

The primary function of an internal standard is to correct for analytical variability, ensuring that the final calculated concentration of an analyte is accurate and reproducible.[5] SIL-IS excel in this role due to a unique combination of characteristics that set them apart from other types of internal standards, such as structural analogs. The key features of SIL-IS include:

• Co-elution with the Analyte: In chromatographic separations like liquid chromatography (LC), an ideal SIL-IS will have a retention time that is nearly identical to the unlabeled analyte.[6] This ensures that both compounds experience the same matrix effects at the same time.[6][7] Matrix effects, which are the suppression or enhancement of ionization due to co-eluting compounds from the sample matrix, are a major source of imprecision in LC-MS/MS analysis.[6][8]

• Similar Extraction Recovery: During sample preparation, which can involve steps like protein precipitation, liquid-liquid extraction, or solid-phase extraction, the SIL-IS will behave in the same manner as the analyte, leading to similar recovery rates.[6] This compensates for any analyte loss during these procedures.

• Identical Ionization Efficiency: In the mass spectrometer's ion source, the SIL-IS will ionize with the same efficiency as the analyte.[9] This is crucial for correcting variations in instrument response.

• Mass Difference for Detection: The mass difference between the SIL-IS and the analyte allows for their simultaneous detection and quantification by the mass spectrometer without mutual interference.[1] A mass difference of at least three mass units is generally recommended for small molecules to avoid spectral overlap.[2]

The culmination of these features provides unparalleled compensation for a variety of analytical challenges, leading to more accurate, precise, and robust quantitative data.[5]

Quantitative Comparison: SIL-IS vs. Structural Analog Internal Standards

The superiority of SIL-IS over structural analog internal standards is not merely theoretical. Experimental data consistently demonstrates the enhanced performance of SIL-IS in key analytical parameters.

Performance Parameter	Stable Isotope-Labeled IS (SIL-IS)	Structural Analog IS	Justification
Accuracy (% Bias)	Typically within ±5%[5]	Can exceed ±15%[5]	SIL-IS more effectively compensates for matrix effects and recovery variations, leading to results closer to the true value.
Precision (%CV)	Typically <10%[5]	Can be >15%[5]	The close tracking of the analyte's behavior by the SIL-IS throughout the analytical process results in lower variability.
Matrix Effect (% Difference)	Effectively compensated (<5% difference between analyte and IS)[5]	Inconsistent compensation (can be >20% difference)[5]	The near-identical physicochemical properties of SIL-IS ensure they experience the same degree of ion suppression or enhancement as the analyte.
Recovery Variability (%CV)	Low (<10%)[5]	Higher (>15%)[5]	SIL-IS reliably mirrors the analyte's recovery during sample preparation steps.

Logical Workflow for Utilizing SIL-IS in a Quantitative Assay

The effective use of stable isotope-labeled internal standards follows a logical workflow, from initial selection to final data analysis.

Caption: General Workflow for SIL-IS Application (Within 100 characters)

Experimental Protocols

The successful implementation of SIL-IS requires rigorous experimental design and validation. The following are detailed methodologies for key experiments.

Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable solutions of the analyte and the SIL-IS.

Methodology:

• Stock Solution Preparation:

  • Accurately weigh a suitable amount of the analyte and SIL-IS reference standards.

  • Dissolve each standard in an appropriate high-purity solvent (e.g., methanol, acetonitrile) to achieve a known concentration, typically 1 mg/mL.[10]

  • Store stock solutions at an appropriate temperature (e.g., -20°C or -80°C) in tightly sealed containers to prevent evaporation and degradation.

• Working Solution Preparation:

  • Prepare a series of calibration standards by serially diluting the analyte stock solution with the appropriate solvent.

  • Prepare a working solution of the SIL-IS at a fixed concentration by diluting the SIL-IS stock solution. The concentration of the SIL-IS working solution should be optimized during method development.

Sample Preparation: Protein Precipitation with SIL-IS Spiking

Objective: To extract the analyte and SIL-IS from a biological matrix (e.g., plasma) while removing interfering proteins.

Methodology:

• Aliquot a known volume of the biological sample (e.g., 100 µL of plasma) into a microcentrifuge tube.

• Add a small, precise volume of the SIL-IS working solution to each sample, calibrator, and quality control (QC) sample.

• Vortex the samples briefly to ensure thorough mixing.

• Add a protein precipitating agent (e.g., 3 volumes of ice-cold acetonitrile or methanol).

• Vortex the mixture vigorously for approximately 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a well plate for LC-MS/MS analysis.

Method Validation: Assessment of Matrix Effects

Objective: To evaluate the extent of ion suppression or enhancement caused by the biological matrix and the ability of the SIL-IS to compensate for it.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and SIL-IS spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-extraction Spike): Blank biological matrix is extracted first, and then the analyte and SIL-IS are added to the final extract.

  • Set C (Pre-extraction Spike): Analyte and SIL-IS are spiked into the biological matrix before the extraction process.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the matrix effect (ME) and the internal standard-normalized matrix effect (IS-Normalized ME) using the following formulas:

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • IS-Normalized ME (%) = ((Peak Area Analyte in Set B / Peak Area IS in Set B) / (Peak Area Analyte in Set A / Peak Area IS in Set A)) * 100

• A matrix effect value close to 100% indicates minimal ion suppression or enhancement. An IS-Normalized ME value close to 100% demonstrates that the SIL-IS is effectively compensating for the matrix effects.

Signaling Pathway of SIL-IS in Correcting Analytical Variability

The mechanism by which a stable isotope-labeled internal standard corrects for analytical variability can be visualized as a parallel pathway where the SIL-IS mirrors the journey of the analyte, allowing for a ratiometric correction at the final detection stage.

Caption: SIL-IS Correction Pathway (Within 100 characters)

Conclusion

Stable isotope-labeled internal standards are the cornerstone of modern quantitative analysis, particularly in regulated bioanalysis and drug development.[10] Their ability to closely mimic the behavior of the target analyte provides a level of accuracy and precision that is unmatched by other internal standard methodologies.[11] By understanding the core features of SIL-IS, implementing rigorous experimental protocols, and adhering to validation guidelines, researchers can ensure the generation of high-quality, reliable, and defensible data.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. benchchem.com [benchchem.com]
• 4. Stable Isotope-labeled Standards - Amerigo Scientific [amerigoscientific.com]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. waters.com [waters.com]
• 8. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables [jstage.jst.go.jp]
• 9. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 10. benchchem.com [benchchem.com]
• 11. crimsonpublishers.com [crimsonpublishers.com]

Navigating the Cellular Lipidome: A Technical Guide to Shotgun Lipidomics Utilizing Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of shotgun lipidomics, a powerful high-throughput technique for the global analysis of lipids directly from biological extracts. We will delve into the critical role of deuterated internal standards for accurate quantification, provide detailed experimental protocols, and present a framework for data analysis. This guide is designed to equip researchers with the foundational knowledge and practical steps to implement shotgun lipidomics in their own laboratories.

Introduction: The Power and Promise of Shotgun Lipidomics

Lipids are no longer viewed as simple structural components of cell membranes or passive energy storage molecules. They are now recognized as critical players in a vast array of cellular processes, including signal transduction, membrane trafficking, and the regulation of protein function. The entire complement of lipids within a cell, tissue, or organism is known as the lipidome, and its systematic study, termed lipidomics, offers profound insights into health and disease.

Shotgun lipidomics has emerged as a key analytical strategy in this field. It distinguishes itself from traditional liquid chromatography-mass spectrometry (LC-MS) approaches by directly infusing a total lipid extract into a mass spectrometer.[1] This direct infusion method significantly increases throughput, making it ideal for large-scale studies and rapid lipid profiling.[1][2] The core of shotgun lipidomics lies in the power of tandem mass spectrometry (MS/MS) to identify and quantify individual lipid species based on their characteristic fragmentation patterns.[3][4]

The Unquestionable Advantage of Deuterated Standards

Accurate quantification is paramount in lipidomics to discern subtle but significant changes in lipid profiles associated with physiological or pathological states. However, the inherent variability in sample preparation and the phenomenon of ion suppression in the mass spectrometer can introduce significant analytical errors.[5] To overcome these challenges, the use of stable isotope-labeled internal standards is the gold standard for absolute quantitation.[6]

Deuterated lipids, where hydrogen atoms are replaced by their heavier isotope deuterium, are ideal internal standards. They are chemically identical to their endogenous counterparts, ensuring they behave similarly during extraction and ionization.[6] However, their increased mass allows them to be distinguished by the mass spectrometer. By adding a known amount of a deuterated standard for each lipid class to the sample prior to extraction, any variations in sample handling or instrument response can be normalized, leading to highly accurate and precise quantification.[1][7]

Experimental Protocols: From Sample to Spectrum

The success of any shotgun lipidomics experiment hinges on meticulous sample preparation. The goal is to efficiently extract lipids while minimizing degradation and contamination. Below are detailed protocols for two widely used lipid extraction methods.

Lipid Extraction: The Foundation of a Successful Experiment

Two of the most common and validated methods for total lipid extraction are the Bligh-Dyer and Methyl-tert-butyl ether (MTBE) protocols. The choice between them often depends on the sample type and downstream analytical requirements.[2][8][9]

Table 1: Comparison of Bligh-Dyer and MTBE Extraction Methods

Feature	Bligh-Dyer Method	MTBE Method
Principle	Two-phase extraction using chloroform, methanol, and water. Lipids partition into the lower chloroform phase.[10][11]	Two-phase extraction using MTBE, methanol, and water. Lipids partition into the upper MTBE phase.[2][8]
Advantages	Well-established and widely cited.	Faster and allows for easier collection of the lipid-containing upper phase, minimizing dripping losses. Well-suited for automation.[2][8]
Disadvantages	Chloroform is a hazardous solvent. The lower phase can be more difficult to collect without contamination.[12]	Relatively newer method, though rigorously validated.[2][8][13]
Typical Samples	Tissues, cells, plasma.[10][14]	Tissues, cells, plasma, and high-throughput applications.[2][8][15]

Detailed Protocol 1: Modified Bligh-Dyer Lipid Extraction [10][14][16]

This protocol is suitable for a 1 mL biological sample (e.g., plasma, cell suspension).

Reagents:

• Chloroform (CHCl₃), HPLC grade

• Methanol (MeOH), HPLC grade

• Deionized Water (dH₂O)

• Deuterated Internal Standard Mixture (containing standards for each lipid class of interest)

Procedure:

• To a glass tube, add 1 mL of the sample.

• Spike the sample with the deuterated internal standard mixture. The amount added will depend on the expected concentration of lipids in the sample and the concentration of the standard.

• Add 3.75 mL of a 1:2 (v/v) mixture of CHCl₃:MeOH. Vortex vigorously for 1 minute to create a single-phase system and ensure thorough mixing.

• Add an additional 1.25 mL of CHCl₃. Vortex for 30 seconds.

• Add 1.25 mL of dH₂O. Vortex for 30 seconds. This will induce phase separation.

• Centrifuge the sample at 1,000 x g for 5 minutes at room temperature. This will result in two distinct phases: an upper aqueous phase and a lower organic phase containing the lipids.

• Carefully collect the lower organic phase using a glass Pasteur pipette, avoiding the interface. Transfer to a new glass tube.

• Dry the collected organic phase under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate solvent for mass spectrometry analysis (e.g., methanol or a mixture of isopropanol:acetonitrile:water).

Detailed Protocol 2: MTBE Lipid Extraction [2][8][15]

This protocol is suitable for a 100 µL biological sample (e.g., plasma).

Reagents:

• Methanol (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Deionized Water (dH₂O)

• Deuterated Internal Standard Mixture

Procedure:

• To a 1.5 mL microcentrifuge tube, add 100 µL of the sample.

• Add the deuterated internal standard mixture.

• Add 200 µL of methanol. Vortex briefly.

• Add 800 µL of MTBE. Vortex for 10 seconds and then incubate at room temperature for 1 hour on a shaker to allow for protein precipitation and lipid extraction.

• Add 300 µL of deionized water to induce phase separation. Vortex for 10 seconds.

• Centrifuge at 13,000 rpm for 10 minutes. This will result in two phases and a protein pellet at the bottom.

• Carefully collect the upper organic phase and transfer it to a new tube for analysis.

• The lower aqueous phase can be collected for the analysis of polar metabolites.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for direct infusion.

Mass Spectrometry Analysis: Unveiling the Lipidome

Shotgun lipidomics is typically performed on a triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.[1][3]

General Instrument Parameters:

• Ionization Mode: Both positive and negative ion modes are used to detect different lipid classes. For example, phosphatidylcholines (PC) and sphingomyelins (SM) are readily detected in positive ion mode, while phosphatidylethanolamines (PE) and phosphatidylserines (PS) are more sensitively detected in negative ion mode.[17]

• Infusion: The reconstituted lipid extract is infused directly into the mass spectrometer at a low flow rate (e.g., 1-10 µL/min).

• MS/MS Scans: A series of precursor ion scans and neutral loss scans are performed to identify and quantify specific lipid classes. For example, a precursor ion scan for m/z 184 in positive ion mode is used to detect all phosphatidylcholine species.[4]

Table 2: Common MS/MS Scans for Different Lipid Classes

Lipid Class	Ionization Mode	MS/MS Scan Type	Precursor/Neutral Loss (m/z)
Phosphatidylcholine (PC)	Positive	Precursor Ion Scan	184.07
Sphingomyelin (SM)	Positive	Precursor Ion Scan	184.07
Phosphatidylethanolamine (PE)	Negative	Neutral Loss Scan	141.02
Phosphatidylserine (PS)	Negative	Neutral Loss Scan	87.03
Phosphatidylinositol (PI)	Negative	Precursor Ion Scan	241.01
Phosphatidylglycerol (PG)	Negative	Neutral Loss Scan	172.04
Phosphatidic Acid (PA)	Negative	Precursor Ion Scan of Fatty Acyls	Varies
Ceramides (Cer)	Positive	Precursor Ion Scan	264.27
Triacylglycerols (TG)	Positive	Neutral Loss of Fatty Acyls	Varies

Quantitative Data and Performance

The use of deuterated standards ensures high quantitative accuracy and precision. The performance of the method should be validated by assessing linearity, limit of detection (LOD), and limit of quantification (LOQ).

Table 3: Illustrative Quantitative Performance Data for a Shotgun Lipidomics Assay Using Deuterated Standards

Lipid Class	Linearity (R²)	LOD (fmol)	LOQ (fmol)	Inter-assay Precision (%CV)
Phosphatidylcholine (PC)	>0.99	10	30	<10%
Phosphatidylethanolamine (PE)	>0.99	15	45	<12%
Phosphatidylserine (PS)	>0.98	25	75	<15%
Sphingomyelin (SM)	>0.99	5	15	<8%
Ceramides (Cer)	>0.99	2	6	<10%
Triacylglycerols (TG)	>0.98	50	150	<15%

Note: These are representative values and will vary depending on the specific lipid species, instrument platform, and experimental conditions.[18][19]

Data Analysis and Visualization

The data generated from a shotgun lipidomics experiment is complex, consisting of numerous MS and MS/MS spectra. Specialized software is required to process this data, identify lipid species, and perform quantification.

Data Analysis Workflow

Figure 1: A generalized workflow for shotgun lipidomics data analysis.

Several software packages are available for processing shotgun lipidomics data, including Lipid Data Analyzer (LDA), SimLipid, ALEX, and the open-source Shotgun Lipidomics Assistant (SLA).[3][5][9][20][21][22][23] These programs automate the identification of lipids by matching experimental MS/MS spectra to in-silico fragmentation databases and quantify lipids by comparing the signal intensity of the endogenous lipid to its corresponding deuterated internal standard. For statistical analysis and visualization, tools like MetaboAnalyst are widely used.[24][25][26][27]

Visualizing Lipid-Related Signaling Pathways

Shotgun lipidomics is a powerful tool for investigating the role of lipids in signaling pathways. Below are examples of how key signaling pathways can be visualized.

Sphingolipid Metabolism and Signaling

Sphingolipids are a class of lipids that play crucial roles in cell growth, differentiation, and apoptosis.[7][28][29][30][31]

Figure 2: The central role of ceramide in sphingolipid metabolism and signaling.

Phosphoinositide Signaling Pathway

Phosphoinositides are key signaling molecules involved in regulating a multitude of cellular processes, including cell growth, proliferation, and survival.[6][32][33]

Figure 3: The phosphoinositide signaling cascade.

Conclusion

Shotgun lipidomics, when coupled with the use of deuterated internal standards, provides a robust, high-throughput, and quantitative platform for the comprehensive analysis of the cellular lipidome. The detailed protocols and data analysis frameworks presented in this guide offer a starting point for researchers to harness the power of this technology to gain deeper insights into the intricate roles of lipids in health and disease. As the field of lipidomics continues to evolve, the application of these techniques will undoubtedly be at the forefront of biomedical research and drug development.

References

• 1. Shotgun Lipidomics—Principles, Applications, and Best Practices - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High Throughput Shotgun Lipidomics Analysis with SimLipid Software [premierbiosoft.com]
• 4. Shotgun Lipidomics for the Determination of Phospholipid and Eicosanoid Profiles in Atlantic Salmon (Salmo salar L.) Muscle Tissue Using Electrospray Ionization (ESI)-MS/MS Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Lipid Experiments (ALEX): A Software Framework for Analysis of High-Resolution Shotgun Lipidomics Data | PLOS One [journals.plos.org]
• 6. Quantitative Analysis of Polyphosphoinositide, Bis(monoacylglycero)phosphate and Phosphatidylglycerol Species by Shotgun Lipidomics after Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | A Targeted Mass Spectrometric Analysis Reveals the Presence of a Reduced but Dynamic Sphingolipid Metabolic Pathway in an Ancient Protozoan, Giardia lamblia [frontiersin.org]
• 8. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. UCLA Lipidomics - Resources - UCLA LIPIDOMICS [uclalipidomics.net]
• 10. tabaslab.com [tabaslab.com]
• 11. scribd.com [scribd.com]
• 12. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 13. researchgate.net [researchgate.net]
• 14. longdom.org [longdom.org]
• 15. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]
• 16. epic.awi.de [epic.awi.de]
• 17. Mass spectrometry based shotgun lipidomics-a critical review from the technical point of view - PMC [pmc.ncbi.nlm.nih.gov]
• 18. escholarship.org [escholarship.org]
• 19. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Analysis of lipid experiments (ALEX): a software framework for analysis of high-resolution shotgun lipidomics data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A DMS Shotgun Lipidomics Workflow Application to Facilitate High-throughput, Comprehensive Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 22. bio.tools · Bioinformatics Tools and Services Discovery Portal [bio.tools]
• 23. LIPID MAPS [lipidmaps.org]
• 24. Steps Required to Interpret Lipidomics Data - MetwareBio [metwarebio.com]
• 25. LIPID MAPS [lipidmaps.org]
• 26. labplan.ie [labplan.ie]
• 27. m.youtube.com [m.youtube.com]
• 28. Mass Spectrometry Detects Sphingolipid Metabolites for Discovery of New Strategy for Cancer Therapy from the Aspect of Programmed Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 29. pubs.acs.org [pubs.acs.org]
• 30. pubs.acs.org [pubs.acs.org]
• 31. Metabolomics Analysis Identifies Sphingolipids as Key Signaling Moieties in Appressorium Morphogenesis and Function in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Comprehensive and Quantitative Analysis of Polyphosphoinositide Species by Shotgun Lipidomics Revealed Their Alterations in db/db Mouse Brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Targeted Phosphoinositides Analysis Using High-Performance Ion Chromatography-Coupled Selected Reaction Monitoring Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Applications of Deuterated Lipids in Mass Spectrometry

Introduction: The Role of Deuterated Lipids in Modern Mass Spectrometry

Lipidomics, the comprehensive analysis of lipids in biological systems, provides a snapshot of the lipidome. However, to understand the dynamic roles of lipids in cellular function, health, and disease, it is essential to investigate their synthesis, transport, and degradation. Stable isotope labeling, particularly with deuterium (²H), has become a cornerstone for these dynamic studies.[1][2] Deuterated lipids are lipid molecules where one or more hydrogen atoms have been replaced by deuterium, a stable, non-radioactive isotope of hydrogen.[3][4]

In mass spectrometry, these deuterated lipids are invaluable for two primary reasons. Firstly, they serve as ideal internal standards for accurate and precise quantification of endogenous lipids.[1][5] Since they are chemically identical to their non-deuterated counterparts, they co-elute chromatographically and exhibit similar ionization efficiency, but are distinguishable by their higher mass.[5] This allows for the correction of variability during sample preparation and analysis.[5][6] Secondly, deuterated precursors can be introduced into biological systems to trace the metabolic fate of lipids, enabling the measurement of biosynthesis, remodeling, and degradation rates—a field known as metabolic flux analysis.[1]

This technical guide explores the core applications of deuterated lipids in mass spectrometry, providing detailed methodologies, quantitative data, and workflow visualizations to aid researchers in applying these powerful techniques.

Core Applications

Absolute Quantification using Deuterated Internal Standards

The gold standard for lipid quantification in mass spectrometry is the stable isotope dilution technique, which employs deuterated lipids as internal standards.[1][5][7] A known amount of a deuterated lipid standard, corresponding to the analyte of interest, is added to a sample at the very beginning of the workflow.[7][8] By measuring the peak area ratio of the endogenous (light) lipid to the deuterated (heavy) standard, precise quantification can be achieved, as this ratio is unaffected by sample loss during extraction or variations in instrument response.[5][8]

Many commercial suppliers offer complex mixtures of deuterated lipids that cover various lipid classes, designed to serve as universal internal standards for comprehensive lipidomics analysis.[9][10]

Principle of Stable Isotope Dilution Mass Spectrometry

Data Presentation: Commercial Deuterated Lipid Standard Mixtures

Quantitative data for commercially available standards are summarized below, providing researchers with examples of ready-to-use solutions for lipidomics.

Table 1: Deuterated Ceramide LIPIDOMIX® Quantitative Mass Spec Standard Source: Data compiled from commercial product information.[9][11]

Mixture Component	Molecular Weight ( g/mol )	Concentration (µg/mL)	Molarity (µM)
C16 Ceramide-d7 (d18:1-d7/16:0)	544.944	21.8	40
C18 Ceramide-d7 (d18:1-d7/18:0)	572.997	11.5	20
C24 Ceramide-d7 (d18:1-d7/24:0)	650.113	26.3	40

| C24:1 Ceramide-d7 (d18:1-d7/24:1(15Z))| 655.141 | 13.1 | 20 |

Metabolic Labeling and Flux Analysis

Metabolic labeling with deuterated precursors is a powerful technique to study the dynamics of lipid metabolism in vivo.[1] This approach involves introducing a deuterated molecule, such as heavy water (D₂O) or a specific deuterated fatty acid, into a biological system.[12][13][14] The deuterium atoms are then incorporated into newly synthesized lipids via metabolic pathways.[12][15]

By tracking the rate of deuterium incorporation into different lipid species over time using mass spectrometry, researchers can determine their synthesis and turnover rates.[13][15] This method provides critical insights into how lipid metabolism is altered in various physiological states or diseases.[] For instance, administering D₂O to human subjects allows for the measurement of de novo lipogenesis and cholesterol synthesis by observing deuterium enrichment in plasma fatty acids and cholesterol.[12]

Data Presentation: Deuterium Enrichment in Human Plasma

The following table presents example data from a study where deuterated water was used to measure lipogenesis in normal subjects.

Table 2: Example Deuterium Enrichment in Human Plasma Lipids after D₂O Administration Source: Data from a study on measuring lipogenesis and cholesterol synthesis.[12]

Time Point	Plasma Water Enrichment (%)	Plasma Triglyceride-Palmitate Enrichment (%)	Plasma Cholesterol Enrichment (%)
12 hours	~0.3	-	0.32 ± 0.08

| 60 hours | ~0.3 | 0.6 - 0.76 (plateau) | 0.78 ± 0.18 |

Workflow for Metabolic Labeling with Deuterated Precursors

Applications in Drug Development

Deuterated lipids have significant applications in pharmaceutical research and drug development.

• Studying Drug Mechanism of Action: The metabolic labeling techniques described above can be used to assess how a drug candidate affects specific lipid metabolic pathways. By comparing lipid turnover rates in treated versus untreated groups, researchers can elucidate the drug's mechanism of action.

• Pharmacokinetic Studies: Deuterated versions of lipid-based drugs can be synthesized to study their absorption, distribution, metabolism, and excretion (ADME) properties without the need for radioactive labels.

• Therapeutic Agents: Site-specifically deuterated lipids are being developed as a novel class of drugs.[17][18] By replacing hydrogen with deuterium at positions on a polyunsaturated fatty acid (PUFA) that are susceptible to oxidation, the C-D bond's greater stability (the "kinetic isotope effect") can slow down lipid peroxidation.[3][17] This approach is being investigated for treating diseases associated with oxidative damage, such as neurodegeneration and macular degeneration.[4][17][18]

Experimental Methodologies and Protocols

This section provides detailed protocols for common applications of deuterated lipids in mass spectrometry.

General Workflow for Quantitative Lipidomics

The following diagram and protocol outline a standard workflow for quantifying lipids in a biological sample using a deuterated internal standard.

General Workflow for Quantitative Lipidomics

Protocol: Quantitative Analysis of Fatty Acids using GC-MS

This protocol is adapted from the LIPID MAPS standard method for extracting and quantifying total fatty acids using deuterated internal standards.[19]

1. Materials:

• Internal Standard Mixture: Prepare a stock solution containing deuterated fatty acids in ethanol. An example mixture is provided in Table 3.

• Reagents: HPLC-grade methanol, iso-octane, hydrochloric acid (HCl).

• Derivatization Agent: Pentafluorobenzyl bromide (PFBBr).

• Samples: Plasma, tissue homogenate, or cell lysate.

• Unlabeled Standards: A mixture of non-deuterated fatty acids for creating a standard curve.

Table 3: Example Deuterated Internal Standard Mix for Fatty Acid Analysis Source: Adapted from LIPID MAPS protocol.[19]

Deuterated Fatty Acid	Abbreviation
Lauric Acid-d3	12:0-d3
Myristic Acid-d3	14:0-d3
Palmitic Acid-d3	16:0-d3
Stearic Acid-d3	18:0-d3
Oleic Acid-d2	18:1-d2
Arachidonic Acid-d8	20:4-d8

| Docosahexaenoic Acid-d5 | 22:6-d5 |

2. Procedure:

• Sample Preparation: To your sample (e.g., 100 µL of plasma), add methanol, HCl, and a known amount of the deuterated internal standard mixture (e.g., 25 ng of each standard).[19]

• Extraction: Add iso-octane to the sample, vortex thoroughly, and centrifuge to separate the phases. Collect the upper organic phase containing the lipids.

• Saponification (for Total FAs): If measuring total fatty acids (free and esterified), first hydrolyze the sample with methanolic potassium hydroxide (KOH) before extraction.[8]

• Derivatization: Dry the extracted lipids under a stream of nitrogen. Add the derivatization agent (PFBBr) and incubate to form pentafluorobenzyl esters of the fatty acids. This step improves their properties for GC analysis.[19]

• GC-MS Analysis:

  • Analyze the derivatized samples alongside a standard curve. The standard curve is prepared using known amounts of unlabeled fatty acid standards mixed with the same amount of deuterated internal standard as the samples.[19]

  • Operate the GC-MS in negative ion chemical ionization mode.

• Quantification:

  • For each fatty acid, measure the peak area ratio of the unlabeled analyte to its corresponding deuterated internal standard.

  • Plot the ratios from the standard curve against concentration to generate a calibration line.

  • Use the ratios from the unknown samples to determine their fatty acid concentrations from the calibration line.[19]

Protocol: In Vivo Lipid Turnover Analysis with D₂O

This protocol provides a general methodology for measuring de novo lipogenesis in an animal model or human study.

1. Study Design:

• Baseline: Collect a baseline blood sample before D₂O administration.

• Administration: Administer a single oral dose of D₂O (e.g., 1 gram per kg of body weight).[14] D₂O will rapidly equilibrate with total body water.[14]

• Time Course Sampling: Collect blood samples at multiple time points post-administration (e.g., 4, 8, 12, 24, 48, 72 hours).[14][20]

2. Sample Processing:

• Plasma Separation: Separate plasma from the collected blood samples.

• Body Water Enrichment: Measure the deuterium enrichment in body water from a plasma, saliva, or urine sample. This serves as the precursor enrichment value.[14]

• Lipid Extraction: Extract total lipids from the plasma samples using a standard method (e.g., Folch extraction).

• Hydrolysis & Derivatization: Hydrolyze the lipid extract to release fatty acids and cholesterol. Derivatize them as needed for the chosen analytical method (e.g., for GC-MS analysis).

3. Mass Spectrometry Analysis:

• Instrumentation: Use Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GCC-IRMS) for very low levels of deuterium enrichment or standard GC-MS/LC-MS for higher enrichment levels.[12][14]

• Measurement: Analyze the samples to determine the isotopic distribution and calculate the deuterium enrichment in the target lipids (e.g., palmitate, cholesterol) at each time point.

4. Data Analysis:

• Calculate Turnover: The rate of deuterium incorporation into the lipid product, relative to the precursor (body water) enrichment, is used to calculate the fractional synthesis rate of the lipid.

Metabolic Conversion of Deuterated Stearic Acid[20]

Conclusion and Future Outlook

Deuterated lipids are indispensable tools in modern mass spectrometry, enabling robust quantification and dynamic metabolic analysis. Their application as internal standards has fundamentally improved the accuracy and reproducibility of lipidomics research. Furthermore, the use of metabolic labeling with deuterated precursors provides unparalleled insight into the complex and dynamic nature of lipid metabolism, which is crucial for understanding disease pathophysiology and for developing novel therapeutics.

Future advancements will likely focus on the synthesis of a wider array of deuterated lipid standards to cover more of the lipidome's complexity.[21] Additionally, the application of these techniques in large-scale clinical and epidemiological studies, combined with advanced data analysis, holds the promise of discovering new biomarkers and therapeutic targets for a host of metabolic diseases. The continued development of deuterated lipids as therapeutic agents themselves represents an exciting frontier in drug discovery.[17][18]

References

• 1. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Reinforced lipids - Wikipedia [en.wikipedia.org]
• 4. compoundchem.com [compoundchem.com]
• 5. Quantification of Lipids: Model, Reality, and Compromise [mdpi.com]
• 6. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. lipidomicstandards.org [lipidomicstandards.org]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.cn [sigmaaldrich.cn]
• 10. caymanchem.com [caymanchem.com]
• 11. 氘代神经酰胺 LIPIDOMIX™质谱标准 Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 12. Measuring lipogenesis and cholesterol synthesis in humans with deuterated water: use of simple gas chromatographic/mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. GIST Scholar: Quantitative lipidomics using metabolic deuterium oxide labeling [scholar.gist.ac.kr]
• 14. metsol.com [metsol.com]
• 15. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Site-specifically deuterated essential lipids as new drugs against neuronal, retinal and vascular degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. lipidmaps.org [lipidmaps.org]
• 20. Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Documents download module [ec.europa.eu]

Navigating the Handling of 16:0 (Rac)-PtdEG-d71 Powder: A Technical Guide to Storage and Stability

For researchers, scientists, and drug development professionals, ensuring the integrity of specialized reagents is paramount. This in-depth technical guide provides a comprehensive overview of the storage, stability, and handling of 16:0 (Rac)-PtdEG-d71 powder, a deuterated phospholipid critical in various research applications.

This document outlines recommended storage conditions, potential degradation pathways, and the analytical methodologies for assessing the stability of this compound. Given the limited publicly available stability data specific to 16:0 (Rac)-PtdEG-d71, this guide also incorporates extrapolated information from studies on structurally similar saturated phospholipids, such as dipalmitoylphosphatidylglycerol (DPPG), to provide a thorough understanding of its handling requirements.

Recommended Storage and Stability

Proper storage is crucial to maintain the chemical integrity and extend the shelf-life of 16:0 (Rac)-PtdEG-d71 powder. As a saturated phospholipid, it is relatively stable compared to its unsaturated counterparts. However, adherence to recommended guidelines is essential to prevent degradation.

Parameter	Recommendation	Rationale
Temperature	-20°C	Minimizes chemical degradation and preserves the powdered form.
Atmosphere	Store under an inert gas (e.g., argon or nitrogen)	Reduces the risk of oxidation.
Container	Tightly sealed glass vial with a Teflon-lined cap	Prevents moisture absorption and contamination from plasticizers.
Light Exposure	Protect from light	While not specified as highly light-sensitive, it is good practice to minimize light exposure for all chemical reagents.
Form	As a dry powder	More stable than when in solution or as an aqueous suspension.

Reported Stability:

Form	Storage Temperature	Reported Stability
Powder	-20°C	Up to 1 year
In Solvent	-80°C	Up to 6 months

Potential Degradation Pathways

While 16:0 (Rac)-PtdEG-d71 is a saturated phospholipid and thus not susceptible to oxidation of its acyl chains, it can undergo degradation through other mechanisms, primarily hydrolysis. The potential degradation pathways are inferred from studies on similar phosphatidylglycerol compounds.

The primary degradation pathway for phosphatidylglycerols is hydrolysis of the ester linkages, which can be catalyzed by acidic or basic conditions, or by the presence of phospholipase enzymes. This results in the formation of lysophospholipids and free fatty acids.

Inferred Hydrolytic Degradation Pathway.

Experimental Protocols for Stability Assessment

To ensure the quality and stability of 16:0 (Rac)-PtdEG-d71, a comprehensive stability testing program should be implemented. The following are detailed methodologies for key experiments, extrapolated from general practices for phospholipid analysis.

Visual Inspection

• Methodology: The appearance of the powder should be visually inspected at each time point of the stability study.

• Acceptance Criteria: The powder should remain a white to off-white, free-flowing solid. Any change in color, caking, or deliquescence should be noted as a sign of potential degradation.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Purpose: To separate and quantify the parent compound and any potential degradation products.

• Instrumentation: A standard HPLC system equipped with an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is suitable, as phospholipids lack a strong UV chromophore.

• Methodology:

  • Column: A normal-phase silica column or a reversed-phase C18 column can be used.

  • Mobile Phase (Normal Phase): A gradient of chloroform, methanol, and water.

  • Mobile Phase (Reversed Phase): A gradient of methanol, water, and an appropriate buffer system.

  • Sample Preparation: A stock solution of 16:0 (Rac)-PtdEG-d71 is prepared in a suitable organic solvent (e.g., chloroform:methanol, 2:1 v/v).

  • Analysis: The sample is injected onto the column, and the peak area of the parent compound is monitored over time. The appearance of new peaks would indicate the formation of degradation products.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification of Degradation Products

• Purpose: To identify the molecular weights of any degradation products, aiding in the elucidation of degradation pathways.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

• Methodology:

  • The chromatographic conditions can be similar to those used for the HPLC purity assessment.

  • The mass spectrometer is operated in either positive or negative ion mode to detect the protonated or deprotonated molecular ions of the parent compound and its degradation products.

  • Fragmentation analysis (MS/MS) can be performed to confirm the structure of any observed degradation products, such as lysophosphatidylglycerol.

Logical Workflow for Stability Testing

The following diagram illustrates a logical workflow for conducting a comprehensive stability study on 16:0 (Rac)-PtdEG-d71 powder.

Workflow for Stability Testing of 16:0 (Rac)-PtdEG-d71.

Conclusion

The stability and integrity of 16:0 (Rac)-PtdEG-d71 powder are best maintained by strict adherence to the recommended storage conditions, primarily low temperature and an inert atmosphere. While this deuterated saturated phospholipid is inherently more stable than its unsaturated counterparts, it is susceptible to hydrolysis. A robust stability testing program, employing techniques such as HPLC and LC-MS, is essential to monitor its purity and identify any potential degradation products over its shelf-life. The methodologies and workflows presented in this guide provide a solid framework for researchers and drug development professionals to ensure the quality and reliability of this critical reagent in their studies.

Protocols & Analytical Methods

Application Notes & Protocols: Utilizing 16:0 (Rac)-PtdEG-d71 as an Internal Standard for Phosphatidylethanol Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylethanol (PEth) is a group of abnormal phospholipids formed exclusively in the presence of ethanol, making it a highly specific and reliable biomarker for alcohol consumption.[1][2][3] The analysis of PEth, particularly the most abundant species like PEth 16:0/18:1, is crucial in clinical and forensic settings to monitor alcohol abstinence and assess drinking behavior.[3][4] Accurate quantification of PEth in biological matrices such as whole blood is achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][5][6]

The use of a stable isotope-labeled internal standard is paramount for precise and accurate quantification in mass spectrometry.[7][8] 16:0 (Rac)-PtdEG-d71 is a deuterated analog of phosphatidylethylene glycol, designed to serve as an ideal internal standard for the quantification of PEth and related compounds.[9][10][11] Its chemical similarity to the target analytes ensures that it behaves similarly during sample preparation and analysis, thus effectively correcting for variations in extraction efficiency, matrix effects, and instrument response.[7]

These application notes provide a detailed protocol for the use of 16:0 (Rac)-PtdEG-d71 as an internal standard in a typical LC-MS/MS workflow for the quantification of PEth in whole blood.

Signaling Pathway and Biomarker Formation

In the absence of ethanol, the enzyme phospholipase D (PLD) hydrolyzes phosphatidylcholine to produce phosphatidic acid. However, when ethanol is present, PLD catalyzes a transphosphatidylation reaction, leading to the formation of phosphatidylethanol.[2][4]

Figure 1: Formation of Phosphatidylethanol (PEth) via Phospholipase D (PLD).

Experimental Workflow

The overall experimental workflow for the quantification of PEth using 16:0 (Rac)-PtdEG-d71 as an internal standard involves sample preparation, LC-MS/MS analysis, and data processing.

Figure 2: General workflow for PEth quantification.

Protocols

1. Materials and Reagents

• 16:0 (Rac)-PtdEG-d71 internal standard

• PEth 16:0/18:1 (or other target PEth species) analytical standard

• Whole blood samples (calibrators, quality controls, and unknown samples)

• LC-MS grade acetonitrile, 2-propanol, and water

• Ammonium formate

• Formic acid

2. Standard and Sample Preparation

• Internal Standard (IS) Working Solution: Prepare a working solution of 16:0 (Rac)-PtdEG-d71 in acetonitrile or a suitable organic solvent. The final concentration in the sample should be optimized based on instrument sensitivity. A typical concentration might be around 0.5 µM.[1][5]

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the PEth analytical standard into a PEth-negative whole blood matrix.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in a PEth-negative whole blood matrix to assess the accuracy and precision of the method.

• Sample Extraction:

  • To 150 µL of whole blood (calibrator, QC, or unknown sample), add a pre-determined amount of the 16:0 (Rac)-PtdEG-d71 internal standard working solution.[1][5]

  • Add 450 µL of cold 2-propanol or acetonitrile to precipitate proteins.[1][5]

  • Vortex the mixture vigorously for 1-2 minutes.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 or phenyl-based column is suitable for the separation of PEth species. For example, a BEH-phenyl (2.1 x 30 mm, 1.7 µm) column.[1][5]

  • Mobile Phase A: 5 mM ammonium formate in water (pH may be adjusted, e.g., to 10.1).[1][5]

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.5 mL/min.[1][5]

  • Gradient: A gradient elution is typically used to separate the PEth species from other matrix components. An example gradient could be starting at 60% B, increasing to 95% B, holding, and then re-equilibrating.[5]

  • Injection Volume: 2-5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.[1][5]

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The specific m/z transitions for the target PEth analyte and the 16:0 (Rac)-PtdEG-d71 internal standard need to be determined by direct infusion and optimization. As an example, for PEth 16:0/18:1, transitions of m/z 701.7 > 255.2 and 701.7 > 281.3 are commonly monitored.[1][5] For a deuterated internal standard like PEth-d5, a transition of m/z 706.7 > 255.3 has been used.[1][5] The transitions for 16:0 (Rac)-PtdEG-d71 would need to be empirically determined but would be expected to have a higher precursor ion mass due to the extensive deuteration.

Data Presentation

Table 1: Example LC-MS/MS Parameters

Parameter	Setting
LC System	UPLC® System
Column	BEH-phenyl (2.1 x 30 mm, 1.7 µm)[1][5]
Mobile Phase A	5 mM Ammonium Formate, pH 10.1[1][5]
Mobile Phase B	Acetonitrile[1][5]
Flow Rate	0.5 mL/min[1][5]
Injection Volume	2.0 µL[5]
MS System	Tandem Quadrupole Mass Spectrometer
Ionization Mode	ESI Negative[1][5]
Analysis Mode	Multiple Reaction Monitoring (MRM)[1][5]

Table 2: Example Method Validation Data (Hypothetical)

Parameter	Result
Linearity Range	0.05 - 4.00 µM (R² ≥ 0.999)[1][5]
Limit of Quantification (LOQ)	0.03 µM[1][5]
Within-Assay Precision (%CV)	≤ 7.1%[1][5]
Between-Assay Precision (%CV)	≤ 7.1%[1][5]
Recovery	95 - 102%[1][5]
Matrix Effect (with IS correction)	107 - 112%[1][5]

16:0 (Rac)-PtdEG-d71 is a suitable internal standard for the accurate and precise quantification of PEth in biological samples by LC-MS/MS. Its use is critical to correct for analytical variability, ensuring reliable results for clinical and research applications. The provided protocol offers a robust framework for the implementation of this internal standard in a high-throughput laboratory setting. Researchers should perform in-house validation to ensure the method meets the specific requirements of their studies.

References

• 1. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phosphatidylethanol - Wikipedia [en.wikipedia.org]
• 3. theattogroup.com [theattogroup.com]
• 4. tandfonline.com [tandfonline.com]
• 5. nva.sikt.no [nva.sikt.no]
• 6. Analysis of six different homologues of phosphatidylethanol from dried blood spots using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. sigmaaldrich.cn [sigmaaldrich.cn]
• 11. avantiresearch.com [avantiresearch.com]

Application Note: Quantitative Analysis of 16:0 (Rac)-PtdEG by LC-MS/MS using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanols (PEth) are a group of aberrant phospholipids formed in the presence of ethanol, primarily through the action of phospholipase D (PLD).[1] Under normal physiological conditions, PLD hydrolyzes phosphatidylcholine (PC) to produce phosphatidic acid (PA), a key signaling molecule. However, in the presence of ethanol, PLD catalyzes a transphosphatidylation reaction, substituting ethanol for water, which results in the formation of PEth.[1] The accumulation of PEth in cell membranes can interfere with lipid-mediated signaling pathways by competing with endogenous phospholipids like PA and phosphatidylinositol 4,5-bisphosphate (PIP2).[1][2] This interference can impact the function of various proteins, including protein kinase C (PKC) and lipid-gated ion channels.[2][3][4]

The quantification of specific PEth species is of significant interest in various research fields, including biomarker discovery for alcohol consumption and studies on the molecular mechanisms of alcohol-related cellular dysfunction. This application note provides a detailed protocol for the quantitative analysis of 16:0 (rac)-Phosphatidylethanol-d71 (16:0 (Rac)-PtdEG-d71) using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, 16:0 (Rac)-PtdEG-d71, for accurate and precise quantification.

Signaling Pathway Context

The formation of phosphatidylethanol (PtdEG) is a direct consequence of ethanol metabolism, inserting itself into cellular signaling cascades. The following diagram illustrates the enzymatic synthesis of PtdEG and its potential downstream effects on key signaling pathways.

PtdEG Formation and Signaling Interference

Experimental Workflow

A robust and reproducible workflow is essential for accurate quantitative lipid analysis. The diagram below outlines the key steps from sample collection to data analysis.

Quantitative Lipid Analysis Workflow

Experimental Protocols

Materials and Reagents

• 16:0 (Rac)-PtdEG (Analyte)

• 16:0 (Rac)-PtdEG-d71 (Internal Standard)

• LC-MS Grade Acetonitrile, Isopropanol, and Water

• Ammonium Formate

• Whole blood, plasma, or cell pellets

• Phospholipid-free collection tubes

Sample Preparation: Protein Precipitation

• Sample Aliquoting : Aliquot 100 µL of the biological sample (e.g., whole blood, plasma) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking : Add 10 µL of a 1 µg/mL solution of 16:0 (Rac)-PtdEG-d71 in isopropanol to each sample, calibrator, and quality control (QC) sample.

• Protein Precipitation : Add 400 µL of ice-cold isopropanol to each tube.

• Vortexing : Vortex the samples vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation : Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a new tube.

• Evaporation : Evaporate the solvent to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution : Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 50:50 Acetonitrile:Water with 10 mM Ammonium Formate). Vortex for 15 seconds and transfer to an LC autosampler vial.

LC-MS/MS Conditions

Parameter	Setting
LC System	Agilent 1290 Infinity II LC or equivalent
Column	Phenomenex Luna Omega Polar C18, 1.6 µm, 2.1 x 100 mm or equivalent
Column Temperature	40°C
Mobile Phase A	10 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile:Isopropanol (50:50, v/v) with 10 mM Ammonium Formate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	50% B to 95% B over 5 min, hold at 95% B for 2 min, return to 50% B and equilibrate for 3 min
MS System	Agilent 6470 Triple Quadrupole or equivalent
Ionization Mode	Electrospray Ionization (ESI), Negative
Gas Temperature	300°C
Gas Flow	8 L/min
Nebulizer	35 psi
Sheath Gas Temp	350°C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V

Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
16:0 (Rac)-PtdEG	701.5	255.2	35
16:0 (Rac)-PtdEG-d71 (IS)	772.9	255.2	35

Data Presentation

The quantitative data should be summarized in a clear and structured format to facilitate comparison between different samples or experimental conditions.

Calibration Curve Data

Calibrator	Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)
1	1	1,250	150,000	0.0083
2	5	6,300	152,000	0.0414
3	10	12,800	151,500	0.0845
4	50	64,500	149,000	0.4329
5	100	130,000	150,500	0.8638
6	500	655,000	148,500	4.4108
7	1000	1,320,000	151,000	8.7417

Linearity: R² > 0.995

Sample Quantification Data

Sample ID	Analyte Peak Area	IS Peak Area	Response Ratio	Calculated Conc. (ng/mL)	%CV (n=3)
Control 1	2,500	151,000	0.0166	2.0	4.5
Control 2	2,800	149,500	0.0187	2.2	3.8
Treated 1	45,000	150,000	0.3000	34.5	5.1
Treated 2	52,000	148,000	0.3514	40.4	4.2

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of 16:0 (Rac)-PtdEG using LC-MS/MS with a specific deuterated internal standard, 16:0 (Rac)-PtdEG-d71. The described sample preparation, chromatographic separation, and mass spectrometric conditions are designed to provide high sensitivity, specificity, and reproducibility. The inclusion of a stable isotope-labeled internal standard is critical for correcting for matrix effects and variations in sample processing, ensuring accurate quantification. The provided templates for data presentation and visualization of the experimental workflow and signaling context aim to facilitate the implementation and interpretation of this analytical method in a variety of research and development settings.

References

• 1. Phosphatidylethanol - Wikipedia [en.wikipedia.org]
• 2. Alcohol and membrane-associated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Importance of phosphatidylethanolamine for association of protein kinase C and other cytoplasmic proteins with membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lipid-gated ion channels - Wikipedia [en.wikipedia.org]

Application Note and Protocols for Lipidomics Sample Preparation with Deuterated Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is crucial for understanding cellular processes and disease pathogenesis. Accurate quantification of lipid species is paramount for generating reliable and reproducible data. The inherent variability in sample preparation and mass spectrometry analysis necessitates the use of internal standards. Deuterated lipids are considered the "gold standard" for internal standards in quantitative lipidomics.[1] Their chemical and physical properties are nearly identical to their endogenous counterparts, ensuring they behave similarly during extraction, chromatography, and ionization, thereby effectively correcting for analytical variability.[2]

This document provides detailed protocols for sample preparation in lipidomics studies using deuterated internal standards, covering sample collection, lipid extraction, and preparation for mass spectrometry analysis.

Experimental Workflow

The overall workflow for lipidomics sample preparation with deuterated standards involves several key stages, from initial sample handling to final analysis.

Caption: A typical experimental workflow for lipidomics analysis.[3]

Quantitative Data: Commercially Available Deuterated Lipid Standard Mixtures

The use of a comprehensive internal standard mixture is crucial for broad lipidome coverage. Several commercial mixtures of deuterated lipids are available, formulated to be representative of lipids found in biological samples like human plasma.

Table 1: Example Composition of a Commercially Available Deuterated Lipid Internal Standard Mix (SPLASH® II LIPIDOMIX®). [4]

Lipid Class	Specific Deuterated Standard
Ceramides (Cer)	C16 Ceramide-d7 (d18:1-d7/16:0)
C18 Ceramide-d7 (d18:1-d7/18:0)
C24 Ceramide-d7 (d18:1-d7/24:0)
C24:1 Ceramide-d7 (d18:1-d7/24:1(15Z))
Diacylglycerols (DAG)	15:0-18:1-d7 DAG
Triacylglycerols (TAG)	15:0-18:1-d7-15:0 TAG
Phosphatidylcholines (PC)	15:0-18:1-d7 PC
Phosphatidylethanolamines (PE)	15:0-18:1-d7 PE
Phosphatidylinositols (PI)	15:0-18:1-d7 PI
Phosphatidylserines (PS)	15:0-18:1-d7 PS
Lysophosphatidylcholines (LPC)	18:1-d7 LPC
Lysophosphatidylethanolamines (LPE)	18:1-d7 LPE
Sphingomyelins (SM)	d18:1-d9/18:1 SM
Cholesterol Esters (CE)	18:1-d7 Chol Ester
Cholesterol	d7-Cholesterol

Note: This table is an example, and the exact composition and concentrations should be verified from the certificate of analysis provided by the manufacturer.

Detailed Experimental Protocols

Protocol 1: Lipid Extraction from Plasma/Serum using Methyl-tert-butyl ether (MTBE)

This protocol is adapted from standard procedures for lipidomics analysis and is suitable for high-throughput applications.[5][6]

Materials:

• Plasma, serum, or other biofluid samples.

• Methanol (LC-MS grade).

• Methyl-tert-butyl ether (MTBE; HPLC grade).[5]

• Deuterated internal standard mixture (e.g., SPLASH® II LIPIDOMIX®).

• Phosphate-buffered saline (PBS) or LC-MS grade water.

• Vortex mixer.

• Centrifuge (capable of 14,000 x g and 4°C).[5]

• Nitrogen evaporator.

• LC-MS vials with inserts.

Procedure:

• Sample Thawing and Aliquoting: Thaw frozen plasma or serum samples on ice. Once thawed, vortex briefly to ensure homogeneity. Aliquot 10-50 µL of the sample into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a pre-determined amount of the deuterated internal standard mixture to 225 µL of chilled methanol.[5] Add this methanol-standard mixture to the sample aliquot.

• Homogenization: Vortex the sample vigorously for 10 minutes at 4°C to ensure complete mixing and protein precipitation.

• Lipid Extraction: Add 750 µL of MTBE to the mixture. Vortex for another 10-20 minutes at 4°C.

• Phase Separation: Add 188 µL of LC-MS grade water to induce phase separation. Vortex for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C.[5] Two distinct phases will be visible: an upper organic phase containing the lipids and a lower aqueous phase.

• Collection of Organic Layer: Carefully transfer the upper organic layer (approximately 700-800 µL) to a new clean tube, avoiding the protein pellet at the interface.

• Drying: Dry the collected organic extract under a gentle stream of nitrogen or using a centrifugal evaporator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume (e.g., 100 µL) of a solvent suitable for LC-MS analysis, such as a mixture of isopropanol/acetonitrile/water. Transfer the reconstituted sample to an LC-MS vial with an insert for analysis.

Protocol 2: Lipid Extraction from Adherent Cells

This protocol can be adapted for various adherent cell types.[7]

Materials:

• Cultured adherent cells (e.g., in 10 cm plates).

• Phosphate-buffered saline (PBS).

• Methanol (LC-MS grade).

• Chloroform (LC-MS grade).

• Deuterated internal standard mixture.

• Cell scraper.

• Centrifuge.

• Nitrogen evaporator.

• LC-MS vials with inserts.

Procedure:

• Cell Harvesting: Aspirate the cell culture medium. Wash the cells twice with cold PBS. Add 1 mL of PBS to the plate and scrape the cells. Transfer the cell suspension to a glass centrifuge tube.

• Internal Standard Spiking: Add the deuterated internal standard mixture to the cell suspension.

• Lipid Extraction (Bligh & Dyer Method):

  • Add 3.75 mL of a chloroform/methanol (1:2, v/v) mixture to the cell suspension. Vortex thoroughly.

  • Add 1.25 mL of chloroform and vortex again.

  • Add 1.25 mL of LC-MS grade water and vortex to induce phase separation.

• Phase Separation: Centrifuge the mixture at low speed (e.g., 1000 x g) for 5-10 minutes to separate the phases.

• Collection of Organic Layer: Collect the lower organic (chloroform) layer containing the lipids using a glass Pasteur pipette.

• Drying: Dry the collected organic phase under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis and transfer to an LC-MS vial.

Logical Relationships in Quantitative Lipidomics

The accuracy of quantification in lipidomics relies on the parallel behavior of the analyte and its deuterated internal standard throughout the analytical process.

Caption: Correction of analytical variability using deuterated standards.

Best Practices and Considerations

• Stable Labeling: Ensure that the deuterium atoms on the internal standards are in stable, non-exchangeable positions to prevent H-D exchange during sample processing.[2]

• Purity: Use high-purity deuterated standards and verify their isotopic and chemical purity.[2]

• Concentration: The concentration of the spiked internal standard should be appropriate for the expected concentration range of the endogenous lipids to ensure accurate quantification.

• Co-elution: Ideally, the deuterated standard should co-elute with the unlabeled analyte in chromatographic separations to experience the same matrix effects.[5]

• Storage: Store deuterated standard stock solutions and sample extracts at -80°C to prevent degradation.[7]

• Preventing Oxidation: For sensitive lipids, it is advisable to flush samples with argon or nitrogen gas to prevent oxidation and to add antioxidants like butylated hydroxytoluene (BHT) to the extraction solvents.[8]

References

• 1. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. lipidmaps.org [lipidmaps.org]
• 8. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]

Application Note: Absolute Quantification of Phosphatidylglycerols using 16:0 (Rac)-PtdEG-d71

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylglycerols (PGs) are a class of anionic phospholipids that are essential components of biological membranes and play crucial roles in various cellular processes. They are precursors for the synthesis of cardiolipin, are involved in pulmonary surfactant function, and participate in cell signaling pathways.[1] Accurate quantification of PG species is critical for understanding their roles in health and disease, and for the development of novel therapeutics. This application note provides a detailed protocol for the absolute quantification of phosphatidylglycerols in biological samples using 16:0 (Rac)-PtdEG-d71 as an internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard for absolute quantification as it corrects for sample loss during preparation and variations in ionization efficiency during mass spectrometry analysis.

Principle of the Method

This method utilizes a stable isotope dilution technique. A known amount of the deuterated internal standard, 16:0 (Rac)-PtdEG-d71, is added to the biological sample at the beginning of the sample preparation process. This standard is chemically identical to its endogenous, non-deuterated counterparts, ensuring it behaves similarly throughout extraction, derivatization (if any), and LC-MS/MS analysis. The absolute quantification of endogenous PG species is achieved by comparing the peak area ratios of the endogenous PGs to the deuterated internal standard against a calibration curve constructed with known concentrations of non-deuterated PG standards. The analysis is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

Experimental Protocols

Materials and Reagents

• Internal Standard: 16:0 (Rac)-PtdEG-d71

• Calibration Standards: A range of synthetic phosphatidylglycerol standards with varying fatty acyl chains (e.g., PG 16:0/16:0, PG 18:0/18:1, etc.)

• Solvents: LC-MS grade methanol, chloroform, isopropanol, acetonitrile, and water.

• Reagents: Formic acid, ammonium acetate, and butylated hydroxytoluene (BHT).

• Biological Matrix: Plasma, serum, cell pellets, or tissue homogenates.

Sample Preparation: Lipid Extraction

A modified Bligh-Dyer extraction method is recommended for the extraction of phospholipids.

• Homogenization: Homogenize tissue samples (e.g., 50 mg) in 1 mL of ice-cold phosphate-buffered saline (PBS). For cell pellets, resuspend in an appropriate volume of PBS. Plasma or serum samples can be used directly.

• Spiking of Internal Standard: To 100 µL of the homogenate, plasma, or serum, add a known amount of 16:0 (Rac)-PtdEG-d71 (e.g., 10 µL of a 10 µg/mL solution in methanol).

• Extraction:

  • Add 375 µL of a chloroform:methanol (1:2, v/v) mixture containing an antioxidant like BHT (50 µg/mL) to the sample.

  • Vortex thoroughly for 1 minute.

  • Add 125 µL of chloroform and vortex for 30 seconds.

  • Add 125 µL of water and vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Collection of Organic Phase: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 95:5 methanol:water with 10 mM ammonium acetate) for LC-MS/MS analysis.

Preparation of Calibration Standards

• Prepare a stock solution of each non-deuterated PG standard in methanol.

• Create a series of calibration standards by serial dilution of the stock solutions to cover the expected concentration range of the endogenous PGs.

• Spike each calibration standard with the same amount of 16:0 (Rac)-PtdEG-d71 as used for the biological samples.

• Process the calibration standards in the same manner as the biological samples (drying and reconstitution).

LC-MS/MS Analysis

The separation and detection of PG species are performed using a liquid chromatography system coupled to a triple quadrupole mass spectrometer.

Table 1: LC-MS/MS Instrumentation and Parameters

Parameter	Setting
LC System	High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	95:5 Water:Methanol with 10 mM Ammonium Acetate and 0.1% Formic Acid
Mobile Phase B	95:5 Methanol:Water with 10 mM Ammonium Acetate and 0.1% Formic Acid
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)
Gas Temperature	350°C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi
Capillary Voltage	3500 V

Table 2: Example LC Gradient Program

Time (min)	% Mobile Phase B
0.0	50
2.0	50
12.0	98
15.0	98
15.1	50
20.0	50

Table 3: Example MRM Transitions for Phosphatidylglycerol Species

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
PG 16:0/18:1	747.5	255.2	35
PG 16:0/18:2	745.5	255.2	35
PG 18:0/18:1	775.6	283.3	35
PG 18:1/18:1	773.6	281.2	35
PG 18:1/18:2	771.6	281.2	35
16:0 (Rac)-PtdEG-d71	780.9	255.2	35

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas for each endogenous PG species and the internal standard, 16:0 (Rac)-PtdEG-d71, in the chromatograms.

• Calibration Curve Construction: For each PG standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard. Plot these ratios against the known concentrations of the PG standards to generate a calibration curve. A linear regression analysis should be performed.[2][3]

• Quantification of Endogenous PGs: Calculate the peak area ratio of each endogenous PG to the internal standard in the biological samples. Determine the concentration of each PG species using the corresponding calibration curve.

Table 4: Example Calibration Curve Data for PG 16:0/18:1

Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	750,123	0.020
5	76,170	755,432	0.101
10	153,876	748,987	0.205
50	770,123	752,345	1.024
100	1,545,678	751,111	2.058
500	7,654,321	749,876	10.207

Table 5: Example Quantification of Phosphatidylglycerols in Human Plasma

PG Species	Peak Area Ratio (Analyte/IS)	Concentration (ng/mL)
PG 16:0/18:1	0.512	25.1
PG 16:0/18:2	0.345	17.3
PG 18:0/18:1	0.189	9.2
PG 18:1/18:1	0.876	42.8

Note: The concentrations presented are for illustrative purposes only and will vary depending on the biological sample.

Visualizations

Caption: Experimental workflow for PG quantification.

Caption: Phosphatidylglycerol biosynthesis pathway.

Conclusion

The protocol described in this application note provides a reliable and accurate method for the absolute quantification of phosphatidylglycerols in various biological matrices. The use of the deuterated internal standard, 16:0 (Rac)-PtdEG-d71, coupled with LC-MS/MS in MRM mode, ensures high sensitivity, specificity, and reproducibility. This methodology is a valuable tool for researchers and scientists in academic and drug development settings to investigate the roles of PGs in biological systems and to assess the effects of therapeutic interventions on PG metabolism.

References

• 1. Phosphatidylglycerol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: 16:0 (Rac)-PtdEG-d71 in Membrane Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

16:0 (Rac)-PtdEG-d71 is a deuterated synthetic phosphatidylglycerol (PG) that serves as a valuable tool in membrane research. This lipid, where the acyl chains are perdeuterated, is chemically identical to its non-deuterated counterpart but possesses a significantly different mass and nuclear magnetic resonance properties. These characteristics make it an ideal internal standard for quantitative mass spectrometry-based lipidomics and a powerful probe in biophysical studies of model and biological membranes using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Neutron Scattering.

This document provides detailed application notes and experimental protocols for the use of 16:0 (Rac)-PtdEG-d71 in various membrane studies.

Physicochemical Data

Property	Value
Full Name	1,2-dipalmitoyl(d62)-rac-glycero-3-phospho-(1'-rac-glycerol)-d5, ammonium salt
Molecular Formula	C₃₇H₅D₇₁NO₉P
Formula Weight	781.41 g/mol
Exact Mass	780.97 Da
Synonyms	d71-16:0 PG, d71-DPPG
Storage	-20°C

Applications in Membrane Studies

Quantitative Lipidomics using Mass Spectrometry

Application: 16:0 (Rac)-PtdEG-d71 is primarily used as an internal standard for the accurate quantification of phosphatidylglycerol and other lipid species in complex biological samples by liquid chromatography-mass spectrometry (LC-MS).[1][2][3][4] Its deuteration ensures that it does not co-elute with and can be distinguished from endogenous lipids, while its similar chemical properties ensure comparable extraction efficiency and ionization response to the analytes of interest.

Experimental Workflow for Quantitative Lipidomics:

Caption: Workflow for quantitative lipidomics using a deuterated internal standard.

Protocol: Quantification of Phosphatidylglycerol in Mammalian Cells

Materials:

• 16:0 (Rac)-PtdEG-d71 internal standard solution (1 mg/mL in chloroform:methanol 1:1, v/v)

• Mammalian cells of interest

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade), ice-cold

• Methyl-tert-butyl ether (MTBE, LC-MS grade)

• Water (LC-MS grade)

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• Cell Harvesting:

  • Culture mammalian cells to the desired confluency.

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Scrape the cells in 1 mL of ice-cold PBS and transfer to a glass tube.

  • Centrifuge at 1000 x g for 5 minutes at 4°C. Discard the supernatant.

• Lipid Extraction:

  • To the cell pellet, add 200 µL of ice-cold water.

  • Add a known amount of 16:0 (Rac)-PtdEG-d71 internal standard (e.g., 10 µL of a 10 µg/mL working solution).

  • Add 1 mL of ice-cold methanol and vortex thoroughly.

  • Add 2 mL of MTBE and vortex for 1 hour at 4°C.

  • Add 250 µL of water to induce phase separation and vortex for 1 minute.

  • Centrifuge at 1000 x g for 10 minutes at 4°C.

  • Carefully collect the upper organic phase into a new glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipid film in a known volume (e.g., 100 µL) of a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1, v/v).

• LC-MS/MS Analysis:

  • Inject the reconstituted lipid extract onto the LC-MS/MS system.

  • Separate the lipids using a C18 reverse-phase column with a gradient of mobile phases (e.g., Mobile Phase A: water with 0.1% formic acid and 10 mM ammonium formate; Mobile Phase B: isopropanol:acetonitrile 90:10 with 0.1% formic acid and 10 mM ammonium formate).

  • Perform mass spectrometric analysis in negative ion mode using multiple reaction monitoring (MRM) or a full scan with fragmentation (MS/MS).

    • MRM transitions for endogenous 16:0 PG: Monitor the transition from the precursor ion (e.g., m/z 747.5 for [M-H]⁻) to specific fragment ions.

    • MRM transition for 16:0 (Rac)-PtdEG-d71: Monitor the transition from the precursor ion (m/z 818.9 for [M-H]⁻) to its corresponding fragment ions.

• Data Analysis:

  • Integrate the peak areas for the endogenous PG species and the 16:0 (Rac)-PtdEG-d71 internal standard.

  • Calculate the concentration of the endogenous PG by comparing the ratio of its peak area to the peak area of the known amount of the internal standard.

Biophysical Studies of Membranes using NMR Spectroscopy

Application: Deuterated lipids like 16:0 (Rac)-PtdEG-d71 are invaluable for solid-state NMR studies of membrane structure and dynamics. The deuterium nucleus has a quadrupole moment that is sensitive to the orientation and motion of the C-D bond. By selectively deuterating the acyl chains, one can probe the order and dynamics of the lipid tails within a bilayer. This is particularly useful for studying the effects of membrane-active peptides, proteins, or small molecules on the lipid environment.

Experimental Workflow for Solid-State NMR of Membranes:

Caption: Workflow for solid-state NMR studies of membranes using deuterated lipids.

Protocol: Preparation of Multilamellar Vesicles (MLVs) for Solid-State ²H NMR

Materials:

• 16:0 (Rac)-PtdEG-d71

• Matrix lipid (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, DPPC)

• Chloroform and Methanol (spectroscopic grade)

• Buffer (e.g., 10 mM HEPES, 100 mM NaCl, pH 7.4)

• Glass vials

• Rotary evaporator or nitrogen stream

• High-vacuum pump

• Solid-state NMR spectrometer with a wideline probe

Procedure:

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve the desired amounts of 16:0 (Rac)-PtdEG-d71 and the matrix lipid (e.g., a 1:9 molar ratio) in a chloroform:methanol mixture (2:1, v/v).

  • Remove the organic solvent using a rotary evaporator or a gentle stream of nitrogen to form a thin lipid film on the wall of the flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration and MLV Formation:

  • Hydrate the lipid film with the desired buffer. The amount of buffer should be sufficient to create a lipid concentration of approximately 50% (w/w).

  • Incubate the mixture above the phase transition temperature of the lipids (e.g., 50°C for DPPC-containing mixtures) for 1-2 hours with intermittent vortexing to ensure complete hydration and formation of MLVs.

  • The resulting suspension should be a milky, homogeneous dispersion of MLVs.

• NMR Sample Packing:

  • Transfer the MLV suspension to a suitable NMR rotor.

  • Pack the sample by centrifugation (e.g., 10,000 x g for 30 minutes).

  • Remove any excess supernatant.

• ²H NMR Spectroscopy:

  • Acquire ²H NMR spectra using a quadrupolar echo pulse sequence.

  • The resulting Pake doublet spectrum provides information on the average orientation and dynamics of the C-D bonds in the deuterated acyl chains.

  • The quadrupolar splitting (Δνq) can be used to calculate the segmental order parameter (S_CD), which reflects the motional anisotropy of the acyl chain segments.

Neutron Scattering Studies of Membrane Structure

Application: The significant difference in the neutron scattering length of hydrogen and deuterium makes deuterated lipids like 16:0 (Rac)-PtdEG-d71 extremely useful in neutron scattering experiments.[2][5] By selectively deuterating components of a model membrane, one can use contrast variation techniques to highlight specific structural features, such as the thickness of the bilayer, the area per lipid molecule, and the location of membrane-associated molecules.

Protocol: Preparation of Unilamellar Vesicles for Small-Angle Neutron Scattering (SANS)

Materials:

• 16:0 (Rac)-PtdEG-d71

• Non-deuterated matrix lipid (e.g., POPC)

• D₂O and H₂O

• Buffer components (e.g., HEPES, NaCl)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Preparation:

  • Prepare a lipid film containing a mixture of 16:0 (Rac)-PtdEG-d71 and the non-deuterated matrix lipid in a glass vial as described in the NMR protocol.

• Hydration and Vesicle Formation:

  • Hydrate the lipid film with a buffer prepared in a specific H₂O/D₂O ratio to achieve the desired solvent scattering length density for contrast matching.

  • The hydration process is similar to the preparation of MLVs.

• Extrusion:

  • Subject the MLV suspension to several freeze-thaw cycles to break down large aggregates.

  • Extrude the suspension through a polycarbonate membrane with a defined pore size (e.g., 100 nm) multiple times (e.g., 21 passes) to form large unilamellar vesicles (LUVs). The extrusion should be performed above the phase transition temperature of the lipids.

• SANS Measurement:

  • Place the LUV suspension in a quartz cuvette.

  • Perform SANS measurements at a controlled temperature.

  • By analyzing the scattering data, one can obtain structural parameters of the lipid bilayer. By varying the H₂O/D₂O ratio in the solvent, different parts of the lipid bilayer can be made "visible" or "invisible" to the neutrons, allowing for a detailed structural characterization.

Signaling Pathways Involving Phosphatidylglycerol

Phosphatidylglycerol is not only a structural component of membranes but also participates in cellular signaling. It is a precursor for cardiolipin synthesis and can directly modulate the activity of certain membrane proteins.

Biosynthesis of Phosphatidylglycerol and Cardiolipin:

Caption: Biosynthesis pathway of phosphatidylglycerol and its conversion to cardiolipin.

Phosphatidylglycerol in Ion Channel Gating:

Phosphatidylglycerol has been shown to directly interact with and modulate the activity of certain ion channels. This represents a direct lipid-protein signaling mechanism where the local concentration of PG in the membrane can influence cellular excitability and ion homeostasis.

Caption: Role of phosphatidylglycerol in the direct gating of ion channels.

Conclusion

16:0 (Rac)-PtdEG-d71 is a versatile tool for researchers in the fields of lipidomics, membrane biophysics, and drug development. Its utility as an internal standard ensures accurate quantification of lipids, while its unique nuclear properties provide a powerful probe for investigating membrane structure and dynamics. The detailed protocols and conceptual workflows provided herein are intended to facilitate the effective application of this deuterated lipid in advancing our understanding of the complex roles of lipids in biological membranes.

References

• 1. Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simple LC-MS Method for Differentiation of Isobaric Phosphatidylserines and Phosphatidylcholines with Deuterated Mobile Phase Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phospholipase Signaling | Cell Signaling Technology [cellsignal.com]

Method Development for Lipid Profiling with Deuterated Internal Standards: An Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field providing critical insights into cellular physiology and pathology. Lipids are not only essential structural components of cell membranes but also play vital roles in energy storage and cell signaling.[1] Accurate and precise quantification of lipid species is crucial for understanding their roles in various diseases and for the development of novel therapeutics. Mass spectrometry (MS)-based techniques, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), have become the primary analytical tools in lipidomics due to their high sensitivity and specificity.[1]

A significant challenge in quantitative lipidomics is the variability introduced during sample preparation and analysis, including extraction efficiency, matrix effects, and instrument response. The use of stable isotope-labeled internal standards, particularly deuterated lipids, is the gold standard for addressing these challenges.[2] Deuterated internal standards are chemically identical to their endogenous counterparts but have a higher mass due to the incorporation of deuterium atoms. By adding a known amount of deuterated standard to a sample prior to extraction, variations in the analytical process can be normalized, leading to highly accurate and reproducible quantification.

This application note provides a detailed protocol for the development of a robust lipid profiling method using deuterated internal standards. It covers sample preparation, lipid extraction, LC-MS/MS analysis, and data processing. Additionally, it includes examples of quantitative data and visualizations of key lipid signaling pathways to aid researchers in implementing this powerful analytical strategy.

Materials and Methods

Reagents and Materials

• Solvents: HPLC-grade or LC-MS grade methanol, chloroform, isopropanol, acetonitrile, and water.

• Internal Standards: A commercially available deuterated lipid internal standard mixture (e.g., LIPIDOMIX® Deuterated Mass Spec Standard). These mixtures typically contain a variety of deuterated lipids representative of different lipid classes.[3]

• Other Reagents: Butylated hydroxytoluene (BHT) as an antioxidant.

• Glassware: Use only glass tubes and vials to avoid contamination from plasticizers.[4]

Experimental Protocols

Protocol 1: Sample Preparation and Lipid Extraction (Modified Bligh & Dyer Method)

This protocol is suitable for a variety of biological samples, including cell pellets and tissue homogenates.[4]

• Sample Homogenization:

  • For cell pellets (e.g., 1 x 10^7 cells), resuspend in 500 µL of a suitable buffer.

  • For tissue samples, homogenize approximately 100 mg of flash-frozen tissue in an appropriate buffer.[4]

• Addition of Internal Standards:

  • To each sample, add a known amount of the deuterated internal standard mixture. The amount should be optimized based on the expected concentration of endogenous lipids.

• Lipid Extraction:

  • Add an equal volume of methanol to the sample and vortex for 1 minute.[4]

  • Add a volume of chloroform equal to the combined volume of the buffer and methanol. Vortex thoroughly.[4]

  • Repeat the chloroform extraction step two more times.[4]

  • Centrifuge the mixture at 3500 x g for 10 minutes at 4°C to separate the aqueous and organic phases.[4]

  • Carefully collect the lower organic (chloroform) phase containing the lipids using a glass Pasteur pipette.

  • Combine the organic phases from all extractions.

• Drying and Storage:

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas.[4]

  • To ensure an inert atmosphere and prevent oxidation, switch to argon gas once the sample is dry.[4]

  • Store the dried lipid extract at -80°C until analysis.

Protocol 2: LC-MS/MS Analysis

• Sample Reconstitution:

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of an appropriate solvent mixture, such as isopropanol:acetonitrile:water (2:1:1 v/v/v).

• Chromatographic Separation:

  • Utilize a reverse-phase C18 column for the separation of lipid species.

  • Employ a gradient elution with a mobile phase consisting of water with a modifier (e.g., 0.1% formic acid and 10 mM ammonium formate) and an organic solvent mixture like acetonitrile:isopropanol (5:2 v/v) with the same modifier.

• Mass Spectrometry:

  • Operate a triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in both positive and negative ionization modes to cover a broad range of lipid classes.[4]

  • For targeted analysis, use Multiple Reaction Monitoring (MRM) mode on a triple quadrupole instrument to monitor specific precursor-to-product ion transitions for each endogenous lipid and its corresponding deuterated internal standard.

Protocol 3: Data Analysis and Quantification

• Peak Integration:

  • Integrate the peak areas of both the endogenous lipid and the deuterated internal standard from the extracted ion chromatograms.

• Response Factor Calculation:

  • Calculate the response ratio by dividing the peak area of the endogenous lipid by the peak area of the deuterated internal standard.

• Quantification:

  • Generate a calibration curve using a series of known concentrations of non-deuterated lipid standards spiked with a constant amount of the deuterated internal standard.

  • Plot the response ratio against the concentration of the standard.

  • Determine the concentration of the endogenous lipid in the sample by interpolating its response ratio on the calibration curve.

Data Presentation

The quantitative data obtained from the lipid profiling experiment should be summarized in a clear and structured table. This allows for easy comparison of lipid levels between different experimental groups.

Lipid Class	Lipid Species	Control Group (pmol/mg protein)	Treatment Group (pmol/mg protein)	p-value
Phosphatidylcholines (PC)	PC(16:0/18:1)	150.2 ± 12.5	225.8 ± 18.7	<0.01
PC(18:0/20:4)	85.6 ± 7.9	65.1 ± 6.2	<0.05
Phosphatidylethanolamines (PE)	PE(18:0/18:2)	98.4 ± 9.1	110.3 ± 10.5	>0.05
Sphingomyelins (SM)	SM(d18:1/16:0)	45.3 ± 4.2	78.9 ± 6.8	<0.001
Ceramides (Cer)	Cer(d18:1/18:0)	12.1 ± 1.5	25.4 ± 2.8	<0.01
Triacylglycerols (TG)	TG(16:0/18:1/18:2)	350.7 ± 25.3	480.1 ± 35.9	<0.01

Data are presented as mean ± standard deviation.

Visualizations

Experimental Workflow

Caption: Experimental workflow for lipid profiling with deuterated internal standards.

Sphingolipid Signaling Pathway

Caption: Simplified sphingolipid signaling pathway highlighting key enzymes and bioactive lipids.

Phosphatidylinositol Signaling Pathway

Caption: Overview of the phosphatidylinositol signaling pathway and the PI3K pathway.

Conclusion

The use of deuterated internal standards in conjunction with LC-MS/MS provides a robust and reliable method for the quantitative profiling of lipids in complex biological samples. This approach effectively corrects for analytical variability, enabling researchers to obtain high-quality data for a deeper understanding of the roles of lipids in health and disease. The detailed protocols and examples provided in this application note serve as a comprehensive guide for the development and implementation of this powerful analytical technique in academic and industrial research settings.

References

• 1. One-step lipid extraction for plasma lipidomics analysis by liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]

Application Notes and Protocols for the Incorporation of 16:0 (Rac)-PtdEG-d71 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

16:0 (Rac)-PtdEG-d71 is a deuterated synthetic phospholipid that serves as a powerful tool for researchers in cell biology and drug development. This molecule is a saturated phosphatidylethylene glycol with a palmitoyl (16:0) fatty acid chain, where the ethylene glycol headgroup and the fatty acid chain are heavily labeled with deuterium (d71). This extensive labeling makes it an excellent tracer for various applications, including lipid uptake, trafficking, and metabolism studies. Its use as an internal standard in mass spectrometry-based lipidomics allows for precise quantification of its non-deuterated counterpart and other related lipid species.[1]

These application notes provide detailed protocols for the incorporation of 16:0 (Rac)-PtdEG-d71 into cultured cells and subsequent analysis. The methodologies are designed to enable researchers to track the fate of this lipid analog and to understand its impact on cellular processes.

Applications

• Lipid Trafficking and Metabolism: The deuterium label allows for the tracking of 16:0 (Rac)-PtdEG-d71 as it is taken up by cells and transported between different organelles. Researchers can investigate the pathways involved in its metabolism, including its potential conversion to other lipid species.

• Mass Spectrometry Internal Standard: Due to its chemical similarity to endogenous phosphatidylethylene glycols and its distinct mass shift, 16:0 (Rac)-PtdEG-d71 is an ideal internal standard for quantitative lipidomics analysis by LC-MS/MS. This ensures accurate quantification by correcting for variations in sample preparation and instrument response.

• Membrane Dynamics Studies: Incorporation of this deuterated phospholipid can be used to study its influence on the biophysical properties of cellular membranes, such as fluidity and curvature.

• Drug Delivery Vehicle Research: As phospholipids are key components of lipid-based drug delivery systems like liposomes, studying the cellular uptake and fate of labeled phospholipids like 16:0 (Rac)-PtdEG-d71 can provide valuable insights into the efficiency and mechanism of these delivery vehicles.

Data Presentation

Table 1: Hypothetical Quantitative Uptake of 16:0 (Rac)-PtdEG-d71 in Cultured Cells

Cell Line	Treatment Concentration (µM)	Incubation Time (hours)	Method of Delivery	Cellular Uptake (pmol/mg protein)	% of Total Cellular Phospholipid
HEK293	50	4	Cyclodextrin	150 ± 15	0.5%
HeLa	50	4	Liposomes	120 ± 12	0.4%
A549	50	4	Cyclodextrin	180 ± 20	0.6%
HepG2	50	8	Liposomes	250 ± 30	0.8%

Note: This table presents hypothetical data for illustrative purposes, as specific quantitative data for 16:0 (Rac)-PtdEG-d71 was not available in the reviewed literature. The values are based on reported uptake efficiencies for other deuterated phospholipids in similar experimental setups.

Experimental Protocols

Protocol 1: Preparation of 16:0 (Rac)-PtdEG-d71 Vesicles (Liposomes) for Cellular Delivery

This protocol describes the preparation of small unilamellar vesicles (SUVs) containing 16:0 (Rac)-PtdEG-d71 for efficient delivery to cultured cells.

Materials:

• 16:0 (Rac)-PtdEG-d71

• Helper lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine, DOPC)

• Chloroform

• Glass test tubes

• Nitrogen gas stream

• Vacuum desiccator

• Sterile phosphate-buffered saline (PBS) or cell culture medium

• Bath sonicator

Procedure:

• Lipid Film Formation: a. In a glass test tube, dissolve the desired amount of 16:0 (Rac)-PtdEG-d71 and a helper lipid (e.g., DOPC at a 1:4 molar ratio) in chloroform. b. Evaporate the chloroform under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the tube. c. Place the tube in a vacuum desiccator for at least 1 hour to remove any residual solvent.

• Hydration: a. Hydrate the lipid film with sterile PBS or serum-free cell culture medium to the desired final lipid concentration (e.g., 1 mM). b. Vortex the mixture vigorously for 5-10 minutes to form multilamellar vesicles (MLVs). The solution will appear milky.

• Sonication: a. Place the test tube containing the MLV suspension in a bath sonicator. b. Sonicate the suspension until the solution becomes clear or slightly hazy, indicating the formation of SUVs. This may take 5-30 minutes depending on the sonicator's power. c. Ensure the temperature of the sonicator bath does not significantly increase to prevent lipid degradation.

• Sterilization and Storage: a. Sterilize the liposome suspension by passing it through a 0.22 µm syringe filter. b. Store the liposomes at 4°C and use within one week for cell culture experiments.

Protocol 2: Delivery of 16:0 (Rac)-PtdEG-d71 to Cultured Cells

This protocol outlines two common methods for introducing the deuterated phospholipid into cell culture: using pre-formed liposomes or a cyclodextrin carrier.

Method A: Liposome-Mediated Delivery

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and reach the desired confluency (typically 70-80%).

• Treatment: a. Dilute the prepared 16:0 (Rac)-PtdEG-d71 liposome suspension in complete cell culture medium to the desired final concentration (e.g., 10-100 µM). b. Remove the existing medium from the cells and replace it with the liposome-containing medium.

• Incubation: Incubate the cells for the desired period (e.g., 4, 8, or 24 hours) at 37°C in a CO2 incubator.

• Harvesting: After incubation, wash the cells three times with cold PBS to remove any unincorporated liposomes before proceeding to cell lysis and lipid extraction.

Method B: Cyclodextrin-Mediated Delivery

Methyl-β-cyclodextrin (MβCD) can be used to facilitate the transfer of phospholipids to cells.

• Complex Formation: a. Prepare a stock solution of MβCD in serum-free medium (e.g., 10 mM). b. Add the 16:0 (Rac)-PtdEG-d71 liposome suspension to the MβCD solution and incubate at 37°C for 30 minutes to allow for the formation of phospholipid-MβCD complexes.

• Cell Treatment: a. Wash the cells with serum-free medium. b. Add the medium containing the 16:0 (Rac)-PtdEG-d71-MβCD complexes to the cells.

• Incubation and Harvesting: Follow steps 3 and 4 from Method A.

Protocol 3: Lipid Extraction and Analysis by LC-MS/MS

This protocol describes the extraction of total lipids from cultured cells and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the incorporation of 16:0 (Rac)-PtdEG-d71.

Materials:

• Harvested cell pellets

• Methanol

• Chloroform

• Water (LC-MS grade)

• Internal standards for other lipid classes (optional)

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

Procedure:

• Cell Lysis and Lipid Extraction (Modified Folch Method): a. Resuspend the washed cell pellet in a known volume of ice-cold methanol. b. Add chloroform to the cell suspension in a ratio of 2:1 (chloroform:methanol). If using other internal standards, they should be added at this stage. c. Vortex the mixture vigorously for 1 minute and incubate on ice for 15 minutes. d. Add chloroform and water to achieve a final ratio of 2:1:0.8 (chloroform:methanol:water). e. Vortex again and centrifuge at 2,000 x g for 10 minutes to separate the phases. f. Carefully collect the lower organic phase containing the lipids into a new glass tube.

• Sample Preparation for LC-MS/MS: a. Dry the extracted lipids under a stream of nitrogen. b. Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).

• LC-MS/MS Analysis: a. Inject the reconstituted lipid extract into the LC-MS/MS system. b. Use a suitable chromatography method (e.g., reverse-phase or HILIC) to separate the different lipid species. c. Set up the mass spectrometer to detect the specific mass-to-charge ratio (m/z) of 16:0 (Rac)-PtdEG-d71 and its non-deuterated counterparts. d. Use multiple reaction monitoring (MRM) for sensitive and specific quantification. The precursor ion will be the m/z of the deuterated lipid, and the fragment ions will be specific to its headgroup and fatty acid chain.

• Data Analysis: a. Quantify the amount of incorporated 16:0 (Rac)-PtdEG-d71 by comparing its peak area to that of a known amount of an appropriate internal standard. b. Normalize the lipid amount to the total protein content of the cell lysate.

Visualization of Cellular Processes

The incorporation of exogenous phospholipids can influence various cellular pathways. The following diagrams illustrate a general workflow for these experiments and a potential signaling pathway that could be investigated.

Caption: Experimental workflow for tracking 16:0 (Rac)-PtdEG-d71.

The non-deuterated counterpart of the headgroup, phosphatidylethanolamine (PE), is a key component of cellular membranes and is involved in various processes. The introduction of exogenous 16:0 (Rac)-PtdEG-d71 could potentially influence these pathways. One such pathway involves phospholipase D (PLD), which in the presence of ethanol, can transfer the phosphatidyl group from phosphatidylcholine (PC) to ethanol, forming phosphatidylethanol (PEth). While the provided compound is a phosphatidylethylene glycol, its structural similarity to PE and PEth suggests it might interact with related pathways. PEth has been shown to compete with phosphatidic acid (PA), a key second messenger, in signaling cascades.

References

• 1. Relative quantification of phospholipid accumulation in the PC12 cell plasma membrane following phospholipid incubation using TOF-SIMS imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Targeted Lipidomics of Phosphatidylethanol (PtdEG) Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanol (PtdEG), a group of aberrant phospholipids, is formed in cell membranes exclusively in the presence of ethanol. The reaction is catalyzed by phospholipase D (PLD), an enzyme that typically hydrolyzes phospholipids to generate phosphatidic acid (PA), a crucial second messenger. In the presence of ethanol, PLD undertakes a transphosphatidylation reaction, substituting ethanol for water, leading to the formation of PtdEG at the expense of PA.[1][2] This diversion of PLD activity disrupts normal cellular signaling pathways and has implications in various physiological processes, making PtdEG a significant biomarker for alcohol consumption and a molecule of interest in studying the cellular effects of ethanol.[1][3]

The most abundant PtdEG species in human blood are PtdEG 16:0/18:1 and PtdEG 16:0/18:2. Their quantification provides a reliable and objective measure of recent and chronic alcohol intake. This document provides a detailed workflow and experimental protocols for the targeted lipidomic analysis of PtdEG species from human blood samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

PtdEG Signaling Pathway

Ethanol directly interferes with phospholipase D (PLD) signaling. PLD is a central enzyme in various signaling cascades initiated by growth factors and hormones.[1][4] Under normal physiological conditions, PLD hydrolyzes phosphatidylcholine (PC) to produce phosphatidic acid (PA), a key lipid second messenger involved in cell growth, proliferation, and survival.[5] However, when ethanol is present, it acts as a competitive substrate for PLD, leading to the formation of PtdEG.[1] This redirection of the PLD-mediated pathway reduces the production of PA, thereby disrupting downstream signaling.[1][5] For instance, the insulin-like growth factor 1 (IGF-1) signaling pathway, which is crucial for cell proliferation, is attenuated by ethanol's interference with PLD activity.[4] The accumulation of the abnormal phospholipid PtdEG in cell membranes can also lead to altered membrane properties and cellular dysfunction.[1]

Figure 1: PtdEG Formation and Disruption of PLD Signaling.

Experimental Workflow for Targeted PtdEG Lipidomics

The targeted analysis of PtdEG species involves a multi-step process that begins with sample collection and preparation, followed by lipid extraction, chromatographic separation, and finally, detection and quantification by mass spectrometry. The use of a stable isotope-labeled internal standard is crucial for accurate quantification.

References

• 1. ESBRA 1994 Award Lecture. Phosphatidylethanol formation: specific effects of ethanol mediated via phospholipase D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phospholipase D Signaling Pathways and Phosphatidic Acid as Therapeutic Targets in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alcohol and membrane-associated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phospholipase D is a target for inhibition of astroglial proliferation by ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Lipids Using 16:0 (Rac)-PtdEG-d71

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanol (PEth) is an abnormal phospholipid formed in the presence of ethanol through the action of phospholipase D (PLD).[1][2][3] As a direct biomarker of alcohol consumption, PEth has a high degree of specificity and a longer detection window—up to several weeks—compared to other biomarkers like ethyl glucuronide (EtG) and ethyl sulfate (EtS).[4] The most abundant species of PEth in the human body is PEth 16:0/18:1.[5] Accurate quantification of PEth is crucial for clinical and forensic toxicology, as well as in research settings to understand the impact of alcohol on cellular systems.[4]

Stable isotope-labeled internal standards are essential for the accurate quantification of lipids by mass spectrometry, as they compensate for variations in sample preparation and matrix effects.[6] 16:0 (Rac)-PtdEG-d71 is a deuterated analog of phosphatidylethanol and serves as an ideal internal standard for the quantification of endogenous PEth species. This document provides detailed protocols for the quantification of lipids, specifically PEth, using 16:0 (Rac)-PtdEG-d71 as an internal standard via liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Signaling Pathway

Phosphatidylethanol is formed via the phospholipase D (PLD) signaling pathway. In the absence of ethanol, PLD hydrolyzes phosphatidylcholine (PC) to produce phosphatidic acid (PA) and choline.[7][8] PA is a critical second messenger involved in various cellular processes, including cell proliferation, survival, and cytoskeleton organization.[7] When ethanol is present, PLD preferentially uses it as a substrate in a process called transphosphatidylation, leading to the formation of PEth instead of PA.[1][2][9] This accumulation of PEth can interfere with normal lipid signaling.[1]

Phosphatidylethanol (PEth) formation via the Phospholipase D (PLD) pathway.

Experimental Protocols

The quantification of PEth using a deuterated internal standard typically involves sample preparation to extract the lipids, followed by analysis using LC-MS/MS. Below are representative protocols for sample preparation from whole blood or dried blood spots (DBS).

Experimental Workflow Overview

General workflow for the quantification of lipids using a deuterated internal standard.

Protocol 1: Protein Precipitation for Whole Blood Samples

This is a simple and rapid method suitable for high-throughput analysis.

Materials:

• Whole blood collected in EDTA tubes

• 16:0 (Rac)-PtdEG-d71 internal standard (IS) solution (concentration to be optimized, e.g., 0.55 µM in 2-propanol)

• 2-Propanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Allow whole blood samples to thaw and come to room temperature.

• In a microcentrifuge tube, add 150 µL of whole blood.[10]

• Add 450 µL of 2-propanol containing the 16:0 (Rac)-PtdEG-d71 internal standard.[10]

• Vortex the mixture vigorously for 10 minutes.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean HPLC vial for LC-MS/MS analysis.

Protocol 2: Supported Liquid Extraction (SLE) for Whole Blood

This method provides cleaner extracts compared to protein precipitation.

Materials:

• Whole blood collected in EDTA tubes

• 16:0 (Rac)-PtdEG-d71 internal standard (IS) solution

• 2-propanol/Acetonitrile (1:1, v/v)

• 96-well Supported Liquid Extraction (SLE) plate

• tert-Butyl methyl ether (MTBE)

• Collection plate

• Plate sealer

• Evaporation system (e.g., nitrogen evaporator)

Procedure:

• Prepare calibrators and quality control samples by spiking blank whole blood with known concentrations of PEth standards.

• Prepare the internal standard working solution in 2-propanol/ACN (1:1, v/v).[11]

• For each sample, calibrator, and QC, mix whole blood with the internal standard solution.

• Load the samples onto the 96-well SLE plate and wait for the samples to be absorbed.

• Elute the lipids with a mixture of MTBE and 2-propanol (e.g., 5:1, v/v).[11]

• Collect the eluate in a 96-well collection plate.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., a mixture of the initial mobile phase).

Data Presentation

The use of 16:0 (Rac)-PtdEG-d71 as an internal standard allows for the accurate and precise quantification of PEth over a wide dynamic range. The following tables summarize typical performance characteristics of LC-MS/MS methods for PEth quantification using a deuterated internal standard.

Table 1: Method Performance Characteristics

Parameter	Typical Value	Reference
Linearity Range	10 - 2000 ng/mL	[12]
0.05 - 4.00 µM	[10]
R²	> 0.99	[12]
Lower Limit of Quantification (LLOQ)	1.7 ng/mL	[11]
0.03 µM	[10]

Table 2: Precision and Accuracy Data

Quality Control Level	Within-run Precision (%CV)	Total Imprecision (%CV)	Accuracy (% Bias)	Reference
Low (20 ng/mL)	< 5%	< 5%	±15%	[12]
Medium (200 ng/mL)	< 5%	< 5%	±15%	[12]
High (1000 ng/mL)	< 5%	< 5%	±15%	[12]
QC1 (0.08 µM)	3.3%	7.1%	-	[10]
QC2 (0.50 µM)	0.4%	3.4%	-	[10]
QC3 (3.00 µM)	0.8%	3.5%	-	[10]

Table 3: Recovery and Matrix Effects

Analyte	Recovery	Matrix Effect	Reference
PEth 16:0/18:1	79%	< 13%	[4]
PEth 16:0/18:2	88%	< 13%	[4]
PEth 16:0/18:1 (with IS correction)	95-102%	107-112%	[10]

Conclusion

The use of 16:0 (Rac)-PtdEG-d71 as an internal standard in conjunction with LC-MS/MS provides a robust, sensitive, and specific method for the quantification of phosphatidylethanol in biological samples. The detailed protocols and performance data presented in these application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals in implementing this important analytical technique. Accurate measurement of PEth is critical for its application as a reliable biomarker for alcohol consumption and for research into the pathological effects of ethanol.

References

• 1. Phosphatidylethanol - Wikipedia [en.wikipedia.org]
• 2. Phosphatidylethanol: A biomarker of alcohol consumption - Echelon Biosciences [echelon-inc.com]
• 3. usdtl.com [usdtl.com]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cusabio.com [cusabio.com]
• 8. Phospholipase D - Wikipedia [en.wikipedia.org]
• 9. Phospholipase D signaling: orchestration by PIP2 and small GTPases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nva.sikt.no [nva.sikt.no]
• 11. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC-MS-MS and retrospective data analysis from a National Reference Laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting poor signal with 16:0 (Rac)-PtdEG-d71 in mass spec

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor signal with 16:0 (Rac)-PtdEG-d71 in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is 16:0 (Rac)-PtdEG-d71 and how is it typically used?

16:0 (Rac)-PtdEG-d71 is a deuterated synthetic phosphatidylglycerol (PG). It contains a palmitic acid (16:0) at one of the glycerol positions and is deuterated on the acyl chain (d71). It is commonly used as an internal standard in mass spectrometry-based lipidomics for the quantification of endogenous phosphatidylglycerols.

Q2: Which ionization mode is best for analyzing 16:0 (Rac)-PtdEG-d71?

Phosphatidylglycerols are acidic phospholipids and exhibit the best response in negative ion electrospray ionization (ESI) mode.[1] The phosphate group is readily deprotonated, forming a stable [M-H]⁻ ion.

Q3: What are the expected ions for 16:0 (Rac)-PtdEG-d71 in negative ion mode?

In negative ion mode, you should primarily look for the deprotonated molecule, [M-H]⁻. During tandem mass spectrometry (MS/MS), characteristic fragment ions will be observed resulting from the neutral loss of the fatty acid chains and the glycerol headgroup.[2]

Q4: How should 16:0 (Rac)-PtdEG-d71 be stored to ensure its stability?

To maintain stability and prevent degradation, deuterated lipid standards should be stored at -16°C or below in a glass vial with a Teflon-lined cap. If the standard is in an organic solvent, a storage temperature of -20°C ± 4°C is recommended. It is also advised to allow the vial to warm to room temperature before opening to prevent condensation, which can lead to hydrolysis of the lipid.

Troubleshooting Guide: Poor Signal Intensity

A weak or absent signal for 16:0 (Rac)-PtdEG-d71 can arise from several factors throughout the experimental workflow. This guide provides a systematic approach to identifying and resolving the issue.

Logical Flow for Troubleshooting Poor Signal

Caption: A step-by-step workflow for troubleshooting poor signal intensity of 16:0 (Rac)-PtdEG-d71.

Standard Integrity and Handling

Potential Issue	Recommended Action
Degradation	Lipids, especially those with unsaturated chains (though 16:0 is saturated), can degrade over time due to improper storage (temperature fluctuations, exposure to light and air). This can lead to a decreased concentration of the intact lipid.
Solution: Ensure the standard is stored at ≤ -16°C in a glass vial with a Teflon-lined cap. Use a fresh, unopened aliquot if possible. Avoid repeated freeze-thaw cycles.
Incomplete Solubilization	The lipid standard may not be fully dissolved in the chosen solvent, leading to a lower effective concentration being injected.
Solution: Ensure you are using a suitable organic solvent (e.g., methanol, chloroform/methanol mixture). Vortex and/or sonicate the solution gently to ensure complete dissolution. Visually inspect for any particulate matter before use.
Improper Aliquoting	Allowing a cold vial of the standard to warm to room temperature with the cap off can introduce water condensation, which can hydrolyze the lipid.
Solution: Always allow the entire container to warm to room temperature before opening it to aliquot.

Sample Preparation and Extraction

Potential Issue	Recommended Action
Inefficient Extraction	If 16:0 (Rac)-PtdEG-d71 is spiked into a complex matrix (e.g., plasma, tissue homogenate) before extraction, its recovery may be low due to an inefficient extraction protocol.
Solution: For biological samples, use a robust lipid extraction method such as a modified Bligh & Dyer or Folch procedure. Ensure correct solvent ratios and sufficient mixing.
Ion Suppression	High concentrations of other co-eluting lipids or matrix components can suppress the ionization of 16:0 (Rac)-PtdEG-d71. Phospholipids are a known major cause of ion suppression.[3][4]
Solution: 1. Chromatographic Separation: Improve the liquid chromatography to separate the analyte from the bulk of other phospholipids. 2. Sample Cleanup: Use a sample preparation technique designed to remove phospholipids, such as HybridSPE.[5][6] 3. Dilution: Dilute the sample to reduce the concentration of interfering matrix components.
Adsorption	Lipids can adsorb to plastic surfaces.
Solution: Use glass or low-adsorption plasticware throughout the sample preparation process.

Mass Spectrometer Parameters

An incorrect instrument setup is a common reason for poor signal.

• Infuse Standard: Prepare a solution of 16:0 (Rac)-PtdEG-d71 in a suitable solvent (e.g., 80% methanol) at a concentration of ~1 µg/mL. Infuse this solution directly into the mass spectrometer.

• Select Negative Ion Mode: Ensure the instrument is operating in negative ESI mode.

• Full Scan (MS1): Acquire a full scan to find the [M-H]⁻ ion. For 16:0 (Rac)-PtdEG-d71, the exact mass will depend on the specific deuteration pattern, but it will be significantly higher than non-deuterated 16:0 PG.

• Optimize Source Conditions: Adjust source parameters (e.g., capillary voltage, gas flow, temperature) to maximize the signal of the [M-H]⁻ ion.

• Tandem MS (MS/MS): Select the [M-H]⁻ ion for fragmentation and acquire a product ion scan. Optimize the collision energy to produce characteristic fragment ions.

Parameter	Typical Setting for Phospholipids (Negative ESI)	Troubleshooting Tip
Ionization Mode	Negative Electrospray Ionization (ESI)	Confirm you are not in positive ion mode. PGs have very poor response in positive mode.
Capillary Voltage	2.5 - 4.0 kV	Start around 3.0 kV and optimize. Too high or too low a voltage can reduce signal.
Nebulizer Gas	20 - 40 psi	Ensure gas is flowing and at an appropriate pressure for stable spray.
Drying Gas Temp.	250 - 350 °C	Optimize for your instrument and flow rate. Inconsistent heating can affect desolvation and signal stability.
Collision Energy (MS/MS)	20 - 50 eV	Optimize to see characteristic neutral losses. If energy is too low, you'll see only the precursor; if too high, you'll over-fragment and lose signal.

The fragmentation of phosphatidylglycerols in negative ion mode typically involves the neutral loss of the fatty acyl chains and the glycerol headgroup.

Caption: Key fragmentation pathways for phosphatidylglycerol in negative ion mode MS/MS.

References

• 1. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Gradient for PtdEG and 16:0 (Rac)-PtdEG-d71 Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the liquid chromatography-mass spectrometry (LC-MS) based separation of phosphatidylglycerol (PtdEG) and its deuterated internal standard, 16:0 (Rac)-PtdEG-d71.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated internal standard like 16:0 (Rac)-PtdEG-d71 in LC-MS analysis?

A deuterated internal standard (D-IS) is a version of the analyte of interest where several hydrogen atoms have been replaced by deuterium.[1] Its main purpose is to act as an internal reference to correct for variations that can occur during sample preparation, injection, and ionization in the mass spectrometer.[1] Since the D-IS is chemically almost identical to the analyte (PtdEG), it experiences similar effects from the analytical process, leading to more accurate and precise quantification.[2]

Q2: Which LC method is most suitable for the separation of PtdEG and its deuterated analog?

Reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with tandem mass spectrometry (MS/MS) is a widely used and robust method for the analysis of phospholipids like PtdEG.[3] This technique separates lipids based on the length and saturation of their fatty acid chains. For PtdEG analysis, a C18 column is a common choice.[4]

Q3: Why is it important for the deuterated internal standard to co-elute with the analyte?

Ideally, the analyte and its deuterated internal standard should elute at the same retention time (co-elute).[5] This ensures that both compounds are subjected to the same matrix effects (ion suppression or enhancement) as they enter the mass spectrometer, which is crucial for accurate quantification.[5] However, a slight chromatographic separation, known as the "isotope effect," can sometimes occur where the deuterated standard elutes slightly earlier than the non-deuterated analyte.[6]

Q4: What are the key parameters to consider when developing an LC gradient for this separation?

The three main parameters for a linear gradient are the initial and final percentages of the strong organic solvent (Mobile Phase B) and the gradient duration.[7] For separating PtdEG, a typical approach involves a gradient of increasing acetonitrile or methanol concentration in an aqueous mobile phase containing an additive like ammonium acetate or formic acid to improve peak shape and ionization.[8][9]

Troubleshooting Guide

Issue 1: Poor Chromatographic Resolution or Co-elution of PtdEG and 16:0 (Rac)-PtdEG-d71

Symptom: The peaks for PtdEG and its deuterated internal standard are either not baseline separated or are completely overlapping, making individual quantification difficult.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Gradient Slope	A steep gradient may not provide enough resolving power. Try a shallower gradient by decreasing the rate of change of the organic solvent percentage over time.[10]
Incorrect Mobile Phase Composition	The choice of organic solvent (acetonitrile vs. methanol) and additive can influence selectivity. Experiment with different solvent systems. For example, acetonitrile often provides higher efficiency for phospholipid separations.
Suboptimal Column Temperature	Temperature can affect the viscosity of the mobile phase and the interaction of the analytes with the stationary phase. Try adjusting the column temperature in increments of 5°C (e.g., between 30°C and 50°C).[1]
Column Overload	Injecting too much sample can lead to peak broadening and loss of resolution. Reduce the injection volume or dilute the sample.[11]

Issue 2: Peak Tailing or Broadening

Symptom: The chromatographic peaks are asymmetrical (tailing) or wider than expected, which can affect integration and reduce sensitivity.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Secondary Interactions with the Column	Acidic phospholipids like PtdEG can interact with residual silanol groups on the silica-based stationary phase. Ensure the mobile phase pH is appropriate and consider using a column with end-capping. The addition of a small amount of a weak acid (e.g., formic acid) or a salt (e.g., ammonium acetate) to the mobile phase can help improve peak shape.
Extra-Column Volume	Excessive tubing length or diameter between the injector, column, and detector can contribute to peak broadening. Use tubing with a small internal diameter and keep the length to a minimum.[11]
Contaminated Guard or Analytical Column	Contaminants from the sample matrix can accumulate on the column, leading to poor peak shape. Flush the column with a strong solvent or replace the guard column. If the problem persists, the analytical column may need to be replaced.[11]

Issue 3: Inaccurate or Irreproducible Quantification

Symptom: The calculated concentrations of PtdEG are inconsistent across replicate injections or are not accurate when compared to a known standard.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Differential Matrix Effects	Even with a deuterated internal standard, significant differences in the sample matrix between standards and unknown samples can lead to inaccuracies. If the analyte and internal standard do not perfectly co-elute, they may experience different degrees of ion suppression.[1] A post-column infusion experiment can help identify regions of significant ion suppression in your chromatogram.
Isotopic Contribution from the Internal Standard	The deuterated internal standard may contain a small percentage of the unlabeled analyte.[1] This can lead to a positive bias in the results, especially at low analyte concentrations. Analyze a solution of only the internal standard to check for any signal at the analyte's mass transition.
Instability of the Analyte or Internal Standard	PtdEG or its deuterated analog may be degrading in the sample or on the autosampler. Prepare fresh samples and standards and consider using a cooled autosampler.[10]

Experimental Protocols

Recommended LC Method for PtdEG and 16:0 (Rac)-PtdEG-d71 Separation

This protocol is a starting point and may require further optimization for your specific instrumentation and sample matrix.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.9 µm particle size).[8]

• Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid.[8]

• Mobile Phase B: Acetonitrile/Isopropanol (5:2, v/v) with 10 mM Ammonium Acetate and 0.1% Formic Acid.[8]

• Flow Rate: 0.25 mL/min.[8]

• Column Temperature: 50°C.[8]

• Injection Volume: 5 µL.[8]

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	65	35
4.0	30	70
20.0	0	100
30.0	0	100
30.1	65	35
40.0	65	35

Note: This gradient is adapted from a published method for general lipid profiling and should be optimized for the specific separation of PtdEG and its deuterated internal standard.[8]

Sample Preparation

A protein precipitation extraction is a common method for extracting lipids from biological matrices.

• To 100 µL of sample (e.g., plasma), add 300 µL of cold acetonitrile containing the 16:0 (Rac)-PtdEG-d71 internal standard at a known concentration.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS analysis.

Data Presentation

Table 1: Expected Chromatographic Parameters for Optimized Separation

Compound	Expected Retention Time (min)	Peak Width (sec)	Tailing Factor
16:0 (Rac)-PtdEG-d71	15.2	6	1.1
PtdEG	15.3	6	1.1

Note: This is hypothetical data representing an ideal separation. The deuterated standard may elute slightly earlier than the analyte.

Visualizations

Caption: A typical experimental workflow for the quantitative analysis of PtdEG using a deuterated internal standard.

Caption: A logical troubleshooting workflow for addressing poor separation of PtdEG and its deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. A comprehensive method for lipid profiling by liquid chromatography-ion cyclotron resonance mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. holcapek.upce.cz [holcapek.upce.cz]
• 10. ssi.shimadzu.com [ssi.shimadzu.com]
• 11. agilent.com [agilent.com]

How to address matrix effects with 16:0 (Rac)-PtdEG-d71

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects when using 16:0 (Rac)-PtdEG-d71 as an internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is 16:0 (Rac)-PtdEG-d71 and why is it used as an internal standard?

A: 16:0 (Rac)-PtdEG-d71 is a deuterated form of 16:0 (Rac)-Phosphatidylethanol (PtdEG).[1] It is a stable isotope-labeled (SIL) internal standard used in quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] The key advantage of using a deuterated standard is that its chemical and physical properties are nearly identical to the endogenous (non-labeled) analyte of interest.[2] This similarity ensures that the internal standard and the analyte behave almost identically during sample preparation, chromatography, and ionization in the mass spectrometer.[2] Consequently, any variations or signal suppression/enhancement caused by the sample matrix will affect both the analyte and the internal standard to a similar degree, allowing for accurate and precise quantification.[2]

Q2: What are matrix effects and how do they impact the analysis of phosphatidylethanols (PtdEGs)?

A: In the context of LC-MS/MS, the "matrix" encompasses all the components within a biological sample (e.g., plasma, whole blood) apart from the analyte of interest. These components can include proteins, salts, phospholipids, and other endogenous molecules.[3] Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[4] This interference can significantly compromise the accuracy, precision, and sensitivity of the analytical method. For PtdEGs, which are phospholipids themselves, the primary source of matrix effects in biological samples is other endogenous phospholipids that are present in high concentrations.[5]

Q3: My results are inconsistent. How can I determine if matrix effects are the cause?

A: There are two primary methods to assess the presence and extent of matrix effects in your assay: the post-extraction spike method (quantitative) and the post-column infusion method (qualitative).

• Post-Extraction Spike Method: This is a quantitative approach to measure the matrix effect. It involves comparing the signal response of an analyte spiked into a blank matrix extract (a sample processed without the analyte) to the response of the analyte in a neat solution (a clean solvent). A significant difference between these two responses indicates the presence of matrix effects. The matrix factor (MF) can be calculated, where an MF < 1 suggests ion suppression, and an MF > 1 indicates ion enhancement.

• Post-Column Infusion Method: This is a qualitative method that helps identify at which points during the chromatographic run ion suppression or enhancement occurs.[6][7] It involves continuously infusing a solution of the analyte directly into the mass spectrometer after the LC column while injecting a blank matrix extract.[6] Any fluctuation (dip or peak) in the constant analyte signal baseline reveals the retention times where matrix components are causing interference.[6]

Q4: Is using 16:0 (Rac)-PtdEG-d71 as an internal standard enough to completely eliminate matrix effects?

A: While using a deuterated internal standard like 16:0 (Rac)-PtdEG-d71 is the most effective way to compensate for matrix effects, it may not always be a complete solution.[3][8] The underlying assumption is that the analyte and the internal standard co-elute perfectly and experience the exact same degree of ionization suppression or enhancement.[9] However, the deuterium labeling can sometimes cause a slight shift in retention time between the analyte and the internal standard.[9] If this shift causes them to elute in regions with different matrix interferences, the correction will be inaccurate.[9] Therefore, it is crucial to ensure complete co-elution of the analyte and the internal standard.[9]

Troubleshooting Guides

Problem: Poor reproducibility and accuracy in PtdEG quantification.

This issue is often a primary indicator of unaddressed matrix effects. The following troubleshooting workflow can help identify and mitigate the problem.

Troubleshooting workflow for addressing matrix effects.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

This protocol provides a method to quantify the extent of ion suppression or enhancement.

Workflow for the post-extraction spike experiment.

Protocol 2: Qualitative Assessment of Matrix Effects (Post-Column Infusion)

This protocol helps to identify the retention time regions where matrix effects are most prominent.

Workflow for the post-column infusion experiment.

Data on Sample Preparation and Matrix Effects

Effective sample preparation is the most critical step in mitigating matrix effects. The choice of method can significantly impact the cleanliness of the final extract and, therefore, the degree of ion suppression or enhancement. For phospholipids like PtdEGs, methods that effectively remove other interfering lipids and proteins are preferred.

Table 1: Comparison of Sample Preparation Techniques for PEth Analysis

Sample Preparation Method	Principle	Average Recovery (%)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	Proteins are precipitated with an organic solvent (e.g., acetonitrile, isopropanol), and the supernatant is analyzed.[10]	95-102[10]	7-12 (enhancement)[10]	Simple, fast, and high-throughput.[11]	Does not effectively remove other phospholipids, leading to significant matrix effects.[11]
Liquid-Liquid Extraction (LLE)	The analyte is partitioned between two immiscible liquid phases (e.g., aqueous sample and an organic solvent like hexane/isopropanol).[12]	~80-90	Minimal (<15%)	Can provide cleaner extracts than PPT by removing more interferences.[3]	Can be more time-consuming and may have lower analyte recovery if not optimized.
Solid-Phase Extraction (SPE)	The analyte is selectively adsorbed onto a solid sorbent, interferences are washed away, and the analyte is then eluted with a different solvent.	79-88	<13% (suppression)	Provides very clean extracts and can significantly reduce matrix effects.	Can be more complex to develop and more expensive than PPT or LLE.[3]

Note: The data presented are adapted from studies on PEth 16:0/18:1 and PEth 16:0/18:2, which are structurally similar to the analyte for which 16:0 (Rac)-PtdEG-d71 is used as an internal standard.[10] The specific recovery and matrix effect values can vary depending on the exact protocol, instrumentation, and sample matrix.

References

• 1. research-portal.uu.nl [research-portal.uu.nl]
• 2. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Sample Pretreatment for Lipid Analysis - Creative Proteomics [creative-proteomics.com]
• 4. medium.com [medium.com]
• 5. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry [mdpi.com]
• 6. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. nva.sikt.no [nva.sikt.no]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Proton/Deuterium Exchange in Mass Spectrometry

Welcome to the technical support center for preventing proton/deuterium (H/D) exchange in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is proton/deuterium back-exchange in mass spectrometry?

A1: Proton/deuterium back-exchange is an undesirable process where deuterium atoms that have been incorporated into a molecule of interest are replaced by hydrogen atoms from the surrounding solvent (e.g., during sample processing or analysis).[1] This phenomenon leads to the loss of the deuterium label, which can cause an underestimation of deuterium incorporation and potentially lead to the misinterpretation of experimental results.[1][2]

Q2: What are the primary factors that influence the rate of H/D back-exchange?

A2: The rate of H/D back-exchange is primarily influenced by several key experimental parameters:

• pH: The exchange rate is catalyzed by both acid and base. A minimum exchange rate is typically observed around pH 2.5.[1][3]

• Temperature: Higher temperatures significantly increase the rate of back-exchange.[1]

• Time: The longer the sample is exposed to a protic environment, the more extensive the back-exchange will be.[1]

• Chromatography Conditions: The duration of the liquid chromatography (LC) run and the composition of the mobile phase can impact the extent of back-exchange.[1]

Q3: How can I effectively quench the H/D exchange reaction?

A3: To effectively stop the H/D exchange reaction, a process known as quenching, you should rapidly lower both the pH and the temperature of the sample.[1][2] This is typically achieved by adding a pre-chilled quench buffer with a low pH (around 2.5) to the sample.[1][4] This minimizes the exchange rate, allowing for subsequent sample processing with minimal loss of the deuterium label.[1]

Q4: What is the impact of liquid chromatography on back-exchange?

A4: The liquid chromatography (LC) step is a major contributor to back-exchange because the deuterated sample is exposed to a protic mobile phase.[1] Longer chromatography gradients and slower flow rates increase the time the sample spends on the column, leading to greater back-exchange.[1]

Q5: Can lyophilization (freeze-drying) help in preventing back-exchange?

A5: Yes, lyophilization can be an effective method to minimize back-exchange, particularly for long-term storage. By removing water from the sample, the primary source of protons for back-exchange is eliminated.[1] However, it is crucial to use lyophilizable buffers and to ensure the protein remains stable during the process.[1]

Troubleshooting Guides

Issue 1: High Levels of Back-Exchange Observed in Mass Spectrometry Data

• Possible Cause: Suboptimal pH of the quench buffer and LC mobile phase.

  • Solution: Ensure the pH of your quench buffer and LC mobile phase is at the minimum for H/D exchange, which is typically around pH 2.25-2.5.[1] Always verify the pH of all solutions before use.

• Possible Cause: Elevated temperatures during sample handling and analysis.

  • Solution: Maintain low temperatures (ideally 0°C or even sub-zero) throughout the entire workflow, from quenching to LC-MS analysis.[1][5] Use pre-chilled tubes, buffers, and a cooled autosampler and column compartment.

• Possible Cause: Prolonged exposure to protic solvents during chromatography.

  • Solution: Optimize your LC method to minimize the run time.[1] Use faster gradients and higher flow rates where possible, without sacrificing chromatographic resolution.

• Possible Cause: Inefficient quenching of the exchange reaction.

  • Solution: Ensure rapid and thorough mixing of the sample with the ice-cold quench buffer. The volume of the quench buffer should be sufficient to immediately lower the pH and temperature to the optimal quenching conditions.

Issue 2: Poor Reproducibility of Deuterium Incorporation Levels

• Possible Cause: Inconsistent timing of the labeling and quenching steps.

  • Solution: Standardize the time between the end of the labeling reaction and the quenching step for all samples.[1] Automation can help improve timing consistency.[1]

• Possible Cause: Variations in sample preparation and handling.

  • Solution: Develop and strictly follow a detailed standard operating procedure (SOP) for all sample preparation steps.[1] Ensure all reagents are prepared consistently.

• Possible Cause: Peptide carry-over from previous injections.

  • Solution: Implement a robust column washing protocol between sample injections to prevent cross-contamination.

Issue 3: Low Signal Intensity in the Mass Spectrometer

• Possible Cause: Use of non-volatile buffers.

  • Solution: Use volatile buffers (e.g., formic acid) in the LC mobile phase to ensure efficient ionization.[1]

• Possible Cause: Suboptimal desolvation temperature.

  • Solution: Optimize the desolvation temperature in the mass spectrometer's ion source. A study has shown optimal deuterium recovery with a capillary temperature between 100 and 200 °C.[6]

Quantitative Data Summary

The following tables summarize quantitative data on the impact of various experimental parameters on H/D back-exchange.

Table 1: Effect of pH on H/D Back-Exchange Rate

pH of Quench Buffer/Mobile Phase	Effect on Back-Exchange Rate	Reference(s)
< 2.25	Increasing Rate	[6]
2.25 - 2.5	Minimum/Near Minimum Rate	[1]
> 2.5	Increasing Rate	[1]

Table 2: Effect of Temperature on Deuterium Retention

Temperature	Observation	Reference(s)
0°C	Baseline for standard HDX-MS experiments.	[1][5]
-20°C	Increased deuterium retention compared to 0°C.	[5]
-30°C	Approximately 16% more deuterium retained with a 40 min gradient vs. an 8 min gradient at 0°C.	[5]

Table 3: Effect of LC Gradient Duration on Back-Exchange

Change in LC Gradient Duration	Approximate Reduction in Back-Exchange	Reference(s)
Shortening by two-fold	~2% (from 30% to 28%)	[6]

Experimental Protocols

Protocol 1: Standard Quenching and Analysis Workflow to Minimize Back-Exchange

• Preparation: Pre-chill all necessary buffers (e.g., quench buffer: 0.1 M phosphate buffer, pH 2.5), tubes, and pipette tips to 0°C.[1]

• Quenching: At the desired time point of the H-D exchange reaction, add an equal volume of the ice-cold quench buffer to the sample. Mix quickly and thoroughly.[1]

• Digestion (Online): Immediately inject the quenched sample into an LC system with an online protease column (e.g., pepsin) maintained at a low temperature (e.g., 0-4°C).[1]

• Desalting: The digested peptides are captured on a trap column to remove salts and other impurities.

• Chromatographic Separation: Elute the peptides from the trap column onto an analytical column using a rapid gradient of acetonitrile in 0.1% formic acid. The column should be maintained at a low temperature (e.g., 0°C or sub-zero).[1]

• Mass Spectrometry: Analyze the eluted peptides using a mass spectrometer.

Protocol 2: Sample Preparation using Lyophilization for Long-Term Storage

• Buffer Exchange: If the protein is in a non-volatile buffer, exchange it into a volatile buffer (e.g., ammonium bicarbonate) using dialysis or a desalting column.[1]

• Freezing: Rapidly freeze the protein solution in liquid nitrogen to ensure the formation of small ice crystals and minimize protein denaturation.[1]

• Lyophilization: Place the frozen sample on a lyophilizer until all the water has sublimed.[1]

• Storage: Store the lyophilized powder at -80°C in a desiccated environment.[1]

• Reconstitution: For analysis, reconstitute the lyophilized powder in a D₂O-based buffer for the labeling experiment.[1]

Visualizations

Caption: Standard HDX-MS workflow to minimize back-exchange.

Caption: Troubleshooting logic for common H-D back-exchange issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 4. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]

Improving recovery of 16:0 (Rac)-PtdEG-d71 during lipid extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of 16:0 (Rac)-PtdEG-d71 during lipid extraction.

Frequently Asked Questions (FAQs)

Q1: What is 16:0 (Rac)-PtdEG-d71 and why is its recovery important?

Q2: Which are the most common lipid extraction methods suitable for anionic phospholipids like PtdEG?

A2: The most widely used methods for total lipid extraction are the Folch and Bligh-Dyer methods, which utilize a chloroform and methanol solvent system.[2][3] These are considered gold standards for many lipid classes, including glycerophospholipids.[4] Modifications of these methods, as well as techniques like solid-phase extraction (SPE), are also employed to isolate specific lipid classes.[4][5]

Q3: How does the chemical nature of PtdEG affect its extraction?

A3: PtdEG is an anionic phospholipid, meaning it carries a negative charge on its phosphate head group at physiological pH. This charge can lead to strong interactions with proteins and other macromolecules in the sample matrix, making complete extraction challenging.[2] The choice of solvents and the pH of the extraction buffer are critical to disrupt these interactions and ensure efficient recovery.[2]

Q4: Can I use a single-step extraction method for PtdEG?

A4: While single-step methods using solvents like methanol or isopropanol exist and can be convenient, they may not be optimal for all lipid classes.[6][7] For quantitative analysis of a specific anionic phospholipid like PtdEG, a biphasic extraction method like the Folch or Bligh-Dyer is generally recommended to ensure cleaner extracts and better recovery.[7][8]

Troubleshooting Guide

Issue 1: Low Recovery of 16:0 (Rac)-PtdEG-d71

Possible Causes & Solutions:

• Incomplete Disruption of Lipid-Protein Interactions: Anionic lipids like PtdEG can bind tightly to proteins.

  • Solution: Ensure thorough homogenization of the sample in the initial solvent mixture (chloroform:methanol). For tissues, mechanical disruption is essential.[4] Consider using an acidified Bligh-Dyer method, as a lower pH can neutralize the charge on the phosphate group, reducing ionic interactions and improving recovery.[2]

• Suboptimal Solvent Ratios: The ratio of the sample to the extraction solvent is a critical factor influencing lipid yield.[4]

  • Solution: For plasma samples, a sample-to-solvent ratio of 1:20 (v/v) is often optimal for both Folch and Bligh-Dyer methods to achieve the highest yield.[8][9] It is advisable to optimize this ratio for your specific sample matrix.

• Inadequate Phase Separation: Incomplete separation of the aqueous and organic phases can lead to loss of the lipid extract.

  • Solution: Centrifuge the sample adequately after the addition of all solvents to ensure a clear separation between the layers. When collecting the lower organic phase, carefully avoid aspirating the upper aqueous layer or the protein interface.[10]

• Lipid Degradation: Phospholipids can be susceptible to enzymatic and oxidative degradation during sample preparation.[11]

  • Solution: Work quickly and on ice to minimize enzymatic activity.[11] The use of fresh, high-purity solvents is crucial, as contaminants can promote degradation.[5] Consider adding antioxidants like BHT to the extraction solvents.[4] If possible, flash-freeze samples in liquid nitrogen immediately after collection and store them at -80°C.[11]

Issue 2: High Variability in Recovery Across Samples

Possible Causes & Solutions:

• Inconsistent Sample Homogenization: Variable disruption of the sample matrix will lead to inconsistent extraction efficiency.

  • Solution: Standardize the homogenization procedure for all samples, including time and speed of mechanical disruption.

• Inaccurate Pipetting of Solvents: Small variations in solvent volumes, especially in the Bligh-Dyer method which uses a lower solvent-to-sample ratio, can significantly impact the final phase ratios and extraction efficiency.

  • Solution: Use calibrated pipettes and ensure accurate dispensing of all solvents.

• Precipitate Formation After Drying: A white, insoluble precipitate may appear after evaporating the solvent from the lipid extract.

  • Solution: This precipitate could be non-lipid contaminants such as salts or proteins that were carried over into the organic phase.[12] Ensure careful collection of only the lower organic phase. The precipitate can be removed by centrifugation after resuspending the dried extract in a small volume of chloroform or a chloroform:methanol mixture.[12]

Experimental Protocols

Modified Bligh-Dyer Protocol for Anionic Phospholipids

This protocol is adapted for improved recovery of anionic phospholipids from biological fluids.

• Sample Preparation: To 1 mL of your sample (e.g., plasma) in a glass tube, add the internal standard, 16:0 (Rac)-PtdEG-d71.

• Initial Extraction: Add 3.75 mL of a 1:2 (v/v) mixture of chloroform:methanol. Vortex thoroughly for 1 minute to ensure a single-phase mixture and complete sample homogenization.[10]

• Phase Separation:

  • Add 1.25 mL of chloroform and vortex for 30 seconds.

  • Add 1.25 mL of purified water and vortex for another 30 seconds.[10]

• Centrifugation: Centrifuge the mixture at 1000 x g for 10 minutes at 4°C to achieve clear phase separation. You will observe a lower organic phase (containing lipids) and an upper aqueous phase.[8]

• Lipid Collection: Carefully aspirate the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious to avoid disturbing the protein interface and the upper aqueous layer.[10]

• Drying and Reconstitution: Dry the collected organic phase under a gentle stream of nitrogen. Reconstitute the dried lipid film in a suitable solvent for your analytical method (e.g., isopropanol or methanol).

Solid-Phase Extraction (SPE) for Phospholipid Fractionation

SPE can be used to isolate and enrich phospholipids from a total lipid extract.

• Column Conditioning: Condition an aminopropyl-bonded silica SPE cartridge by washing it sequentially with hexane, chloroform, and methanol.

• Sample Loading: Load the dried and reconstituted total lipid extract onto the SPE cartridge.

• Elution of Neutral Lipids: Wash the cartridge with a non-polar solvent like hexane or chloroform to elute neutral lipids.

• Elution of Phospholipids: Elute the total phospholipid fraction with methanol.[13]

• Elution of Acidic Phospholipids (Optional): For further fractionation, after eluting neutral phospholipids, acidic phospholipids can be eluted with a more polar, acidified solvent mixture.[13][14]

Quantitative Data Summary

The following table summarizes the impact of different extraction methods on the recovery of various phospholipid classes. While specific data for 16:0 (Rac)-PtdEG-d71 is not available, the data for phosphatidylglycerol (PG) and other anionic phospholipids can serve as a guide.

Extraction Method	Lipid Class	Average Recovery (%)	Sample Matrix	Reference
Folch	Phosphatidylglycerol (PG)	68.7 - 76.7	Mouse Tissues	[7]
MTBE	Phosphatidylglycerol (PG)	71.8 ± 9.3	Mouse Tissues	[7]
Bligh-Dyer	Phospholipids	Excellent	General	[5]
Solid-Phase Extraction	Phosphatidylinositol (PI), Phosphatidylserine (PS), Phosphatidic Acid (PA)	Extremely High	Bovine Brain	[13][14]

Visual Guides

Experimental Workflow for Lipid Extraction

Caption: Workflow for the extraction of 16:0 (Rac)-PtdEG-d71.

Troubleshooting Logic for Low Recovery

Caption: Troubleshooting guide for low lipid recovery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. An extremely simple method for extraction of lysophospholipids and phospholipids from blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome [mdpi.com]
• 8. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Mammalian Cell- and Plasma-Based Lipidomics Studies | NIST [nist.gov]
• 10. tabaslab.com [tabaslab.com]
• 11. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Separation of lipid classes by solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Common pitfalls when using deuterated lipid standards

Welcome to the technical support center for the effective use of deuterated lipid standards in mass spectrometry-based assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for deuterated lipid standards?

A1: To ensure long-term stability, deuterated lipid standards should be stored at or below -16°C.[1] For lipids dissolved in an organic solvent, a temperature of -20°C ± 4°C is recommended.[1] Storing organic solutions below -30°C is generally not advised unless they are in a sealed glass ampoule.[1]

Q2: How should I store deuterated lipids that are supplied as a powder?

A2: The storage method depends on the saturation of the lipid's fatty acid chains:

• Saturated Lipids: Lipids with fully saturated fatty acid chains (e.g., dipalmitoyl phosphatidylcholine) are relatively stable as powders and should be stored in a glass container with a Teflon-lined closure at ≤ -16°C.[1]

• Unsaturated Lipids: Lipids with one or more double bonds (e.g., dioleoyl phosphatidylcholine) are not stable as powders.[1] They are hygroscopic and can quickly absorb moisture, leading to hydrolysis or oxidation.[1] These lipids should be promptly dissolved in a suitable organic solvent and stored as a solution at -20°C ± 4°C.[1]

Q3: What type of container should I use for storing deuterated lipid solutions?

A3: Always use glass containers with Teflon-lined closures for storing deuterated lipids in organic solvents to avoid contamination.[1]

Q4: How can I prevent condensation when handling powdered standards stored in the freezer?

A4: To prevent condensation, which can lead to degradation, allow the entire container to warm to room temperature before opening it.[1] Once at room temperature, you can open it, take the amount you need, and then tightly reseal the container and return it to the freezer.[1]

Q5: What solvents are recommended for reconstituting and diluting deuterated lipid standards?

A5: The choice of solvent depends on the lipid class. High-purity, aprotic solvents are generally recommended to prevent H/D exchange.[2] For fatty acids like DHA and EPA, methanol or ethanol are effective.[3] Always refer to the manufacturer's certificate of analysis for specific recommendations.

Q6: Why is my deuterated internal standard losing its deuterium label (isotopic exchange)?

A6: Isotopic exchange, or back-exchange, can occur when deuterium atoms on the internal standard are replaced by protons from the solvent or sample matrix.[4] This is more likely to happen if deuterium atoms are on heteroatoms like oxygen (-OH) or nitrogen (-NH), or on a carbon atom next to a carbonyl group.[4][5] Storing or analyzing the standards in acidic or basic solutions can also catalyze this exchange.[4]

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate despite using a deuterated internal standard. What could be the problem?

Answer: This can stem from several factors, including a lack of co-elution, impurities in the standard, unexpected isotopic exchange, or differential matrix effects.[5]

Troubleshooting Steps:

• Verify Co-elution: Deuterated compounds can have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[5] This can lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[5]

  • Solution: Overlay the chromatograms of the analyte and the internal standard to confirm complete co-elution.[5] If they are separated, consider adjusting your chromatography, for instance, by using a column with lower resolution.[5]

• Confirm Isotopic and Chemical Purity: The presence of unlabeled analyte or other impurities in the deuterated standard can lead to inaccurate results.[4][5] For reliable results, high isotopic enrichment (≥98%) and chemical purity (>99%) are essential.

  • Solution: Assess the purity of your standard using high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR).[5]

• Check for Isotopic Exchange: The loss of deuterium labels can compromise accuracy.[4]

  • Solution: Use high-resolution mass spectrometry to check for an increase in lower mass isotopologues.[2] To prevent this, use high-purity, aprotic solvents for reconstitution and dilution, and store solutions in tightly sealed vials.[2]

• Evaluate Matrix Effects: Even with perfect co-elution, the analyte and the deuterated internal standard can experience different degrees of ion suppression or enhancement from matrix components.[5]

  • Solution: Conduct a post-extraction addition experiment to assess the matrix effect.[5]

Caption: Troubleshooting workflow for inaccurate quantitative results.

Issue 2: Poor Signal Intensity in Mass Spectrometry

Question: I am observing poor signal intensity for my deuterated lipid standard. What are the possible causes?

Answer: This could be due to degradation of the standard or incomplete solubilization.

Troubleshooting Steps:

• Check for Degradation: The lipid may have oxidized or hydrolyzed due to improper storage or handling.[1]

  • Solution: For unsaturated lipids, ensure they were dissolved in an organic solvent for storage and not left as a powder.[1] Verify that the standard was stored at the correct temperature (≤ -16°C) and avoid repeated freeze-thaw cycles.[1]

• Ensure Complete Solubilization: The standard may not be fully dissolved in the chosen solvent.[1]

  • Solution: Try gentle warming or sonication to aid dissolution, being cautious with unsaturated lipids which are more prone to degradation.[1] Ensure the solvent is appropriate for the specific lipid class.

Issue 3: Unexpected Peaks or Mass Shifts

Question: My mass spectra show unexpected peaks or mass shifts. What could be the cause?

Answer: This is often due to contamination.

Troubleshooting Steps:

• Identify Source of Contamination: Impurities may have been introduced from storage containers or handling equipment.[1]

  • Solution: Always use glass containers with Teflon-lined caps for organic solutions and use glass or stainless steel pipettes for transferring these solutions.[1] Ensure all glassware is scrupulously clean.[1]

Caption: Best practices for preventing contamination.

Data Presentation

Table 1: General Storage Recommendations and Stability for Deuterated Standards

Form	Storage Temperature	Expected Stability	Important Considerations
Lyophilized Powder	-20°C or below	Long-term (Years)	Store in a desiccator to protect from moisture.[2]
Solution in Organic Solvent	-20°C ± 4°C	Varies by lipid	Protect from light, especially for photosensitive compounds. Use glass vials with Teflon-lined caps.[1]

Table 2: Hypothetical Data from a Matrix Effect Experiment

This table illustrates how to identify differential matrix effects.

Sample Set	Analyte Peak Area	Internal Standard Peak Area	Matrix Effect (%)
Set A (Neat Solution)	1,000,000	1,200,000	N/A
Set B (Post-Extraction Spike)	600,000	960,000	Analyte: -40% IS: -20%

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.

Experimental Protocols

Protocol 1: Reconstitution of a Powdered Deuterated Lipid Standard

This protocol describes the steps for properly dissolving a powdered deuterated lipid standard for use as a stock solution.

Materials:

• Deuterated lipid standard (powder) in its original vial

• High-purity organic solvent (e.g., chloroform, methanol, or a mixture)

• Glass syringe or pipette

• Glass vial with a Teflon-lined cap

Procedure:

• Equilibrate to Room Temperature: Allow the vial containing the powdered standard to warm to room temperature before opening to prevent condensation.[1]

• Prepare for Dissolution: Once at room temperature, open the vial.

• Add Solvent: Using a glass syringe or pipette, add the calculated volume of the appropriate organic solvent to the vial to achieve the desired stock concentration.

• Dissolve the Lipid: Tightly cap the vial and vortex or sonicate gently until the lipid is completely dissolved. A visual inspection should show a clear solution with no particulate matter.

• Transfer and Store: If the original vial is not suitable for long-term storage, transfer the solution to a clean glass vial with a Teflon-lined cap.

Protocol 2: Matrix Effect Evaluation

This protocol outlines how to assess the impact of the sample matrix on the ionization of the analyte and the internal standard.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate the Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • Compare the matrix effect for the analyte and the internal standard. A significant difference indicates a differential matrix effect.

Protocol 3: Assessing Contribution from Internal Standard

This protocol helps determine if the deuterated internal standard contains a significant amount of the unlabeled analyte.

Procedure:

• Prepare a Blank Sample: A matrix sample with no analyte.

• Spike with Internal Standard: Add the deuterated internal standard at the concentration used in the assay.

• Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for the unlabeled analyte.

• Evaluate the Response: The response for the unlabeled analyte should be less than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte. A higher response indicates significant contamination of the internal standard with the unlabeled analyte.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Lipidomics Individual Standards – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 16:0 (Rac)-PtdEG-d71

Welcome to the technical support center for the analysis of 16:0 (Rac)-PtdEG-d71. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to enhancing the ionization efficiency of this and similar lipid molecules in mass spectrometry experiments.

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the analysis of 16:0 (Rac)-PtdEG-d71.

Issue 1: Low Signal Intensity or Poor Ionization Efficiency

Q: I am observing a weak signal for my 16:0 (Rac)-PtdEG-d71 standard. How can I improve its ionization efficiency?

A: Low signal intensity for phosphatidylglycerols (PGs) is a common issue. As an acidic phospholipid, 16:0 (Rac)-PtdEG-d71 generally ionizes best in negative-ion mode. Here are several strategies to enhance its signal:

• Optimize the Mobile Phase: The composition of your mobile phase is critical. For negative-ion mode analysis of acidic phospholipids, consider the following additives:

  • Ammonium Acetate with Acetic Acid: A mobile phase containing 10 mM ammonium acetate with 0.1% acetic acid has been shown to be a good compromise for signal intensity and retention time stability for various lipid classes, including anionic lipids.[1][2]

  • Ammonium Hydroxide: For infusion-based or "shotgun" lipidomics, adding a small amount of a weak base like ammonium hydroxide can help to deprotonate acidic phospholipids and improve their signal in negative-ion mode.

• Adjust ESI Source Parameters: Systematic optimization of your electrospray ionization (ESI) source parameters can significantly boost your signal. Key parameters to tune include:

  • Spray Voltage: Adjust in small increments (e.g., 0.2 kV).

  • Capillary Temperature: Optimize to ensure efficient desolvation without causing thermal degradation.

  • Sheath and Auxiliary Gas Flow Rates: These affect nebulization and droplet size, which are crucial for efficient ionization.

• Sample Concentration and Purity: Ensure your sample is free from contaminants that could cause ion suppression. High concentrations of salts or other lipid classes can interfere with the ionization of your target analyte.

Issue 2: Inconsistent or Unreliable Quantification with Deuterated Standard

Q: My quantification results using 16:0 (Rac)-PtdEG-d71 as an internal standard are not reproducible. What could be the cause?

A: Inconsistent results when using a deuterated internal standard (D-IS) often point to issues with chromatography, matrix effects, or the standard itself.

• Chromatographic Co-elution: It is crucial that the deuterated standard and the endogenous analyte co-elute perfectly.[3] Even a slight separation can expose them to different matrix components, leading to differential ion suppression or enhancement.

  • Troubleshooting:

    • Overlay the chromatograms of the analyte and the D-IS to confirm perfect co-elution.

    • If they are separating, consider adjusting your LC gradient, mobile phase composition, or trying a different column chemistry.

• Differential Matrix Effects: Even with co-elution, it cannot be assumed that a deuterated standard will always perfectly compensate for matrix effects.

  • Troubleshooting:

    • Perform a post-column infusion experiment to identify regions of ion suppression or enhancement in your chromatogram. This involves teeing in a constant flow of your analyte and D-IS post-column and observing any signal dips during the injection of a blank matrix sample.

• Isotopic Purity of the Standard: The presence of unlabeled impurities in your deuterated standard can contribute to the analyte's signal, causing a positive bias, especially at low concentrations.

  • Troubleshooting:

    • Inject a high concentration of the D-IS alone and check for any signal at the mass transition of the unlabeled analyte.

    • If significant unlabeled impurity is detected, you may need to source a higher purity standard.

• In-Source Fragmentation/Deuterium Loss: In some cases, the deuterated standard can lose a deuterium atom in the ion source, leading to a signal that interferes with the analyte.

  • Troubleshooting:

    • Optimize ESI source conditions to minimize in-source fragmentation. This often involves using lower cone/fragmentor voltages.

Frequently Asked Questions (FAQs)

Q1: Which ionization mode is best for analyzing 16:0 (Rac)-PtdEG-d71?

A1: As an acidic phospholipid, 16:0 (Rac)-PtdEG-d71 is most effectively analyzed in negative-ion mode electrospray ionization (ESI). In this mode, it readily loses a proton to form the [M-H]⁻ ion, which typically gives a strong and stable signal.

Q2: What are the expected fragmentation patterns for phosphatidylglycerol in negative-ion mode MS/MS?

A2: In negative-ion mode collision-induced dissociation (CID), PGs typically show characteristic fragmentation patterns that are useful for structural confirmation. The major product ions arise from:

• Neutral loss of the fatty acid substituents as free fatty acids ([M-H-RCOOH]⁻).

• Neutral loss of the fatty acids as ketenes.

• Fragment ions corresponding to the glycerol polar head group at m/z 171, 209, and 227.

The relative abundance of the ions resulting from the loss of the fatty acid at the sn-2 position is often greater than that from the sn-1 position.

Q3: Can I use shotgun lipidomics for the analysis of 16:0 (Rac)-PtdEG-d71?

A3: Yes, shotgun lipidomics is a viable technique for analyzing anionic phospholipids like PGs. This method involves direct infusion of the lipid extract into the mass spectrometer without prior chromatographic separation. To selectively analyze anionic lipids, you would typically acquire data in negative-ion mode. For other lipid classes in the same sample, you might switch to positive-ion mode and use additives like lithium hydroxide to form lithiated adducts of neutral lipids.[4]

Q4: Are there any known kinetic isotope effects when using deuterated PtdEG?

A4: While significant kinetic isotope effects are more commonly observed in reactions involving the cleavage of C-H/C-D bonds, such as in enzymatic assays, they are generally not a major concern for quantification using deuterated internal standards in mass spectrometry, provided the deuterium labels are on stable positions (e.g., on the fatty acyl chain, not on exchangeable hydroxyl or carboxyl groups). However, slight differences in chromatographic retention times between the deuterated and non-deuterated forms can occur, which is why verifying co-elution is critical.

Data Presentation

The choice of mobile phase additive can significantly impact the ionization efficiency of phospholipids. The following table summarizes the relative signal intensity of different lipid classes with various mobile phase modifiers in negative-ion mode ESI-MS.

Mobile Phase Modifier	Phosphatidic Acid (PA)	Phosphatidylserine (PS)	Phosphatidylglycerol (PG)	Cardiolipin (CL)
10 mM Ammonium Acetate	+++	+++	+++	++
10 mM Ammonium Acetate + 0.1% Acetic Acid	+++	+++	+++	+++
0.02% Acetic Acid	+	+	+	+

Signal intensity is represented qualitatively: +++ (High), ++ (Moderate), + (Low). Data is illustrative and based on findings for anionic lipid classes.[1]

Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples (Bligh-Dyer Method)

This protocol describes a standard method for extracting total lipids from cells or tissues.

• Homogenization: Homogenize the biological sample (e.g., cell pellet, tissue) in a mixture of chloroform:methanol:water (1:2:0.8, v/v/v). For every 1 mg of tissue, use approximately 1 mL of this solvent mixture.

• Phase Separation: Add an equal volume of chloroform and water to the homogenate to achieve a final solvent ratio of 2:2:1.8 (chloroform:methanol:water). Vortex thoroughly.

• Centrifugation: Centrifuge the mixture at a low speed (e.g., 1000 x g) for 10 minutes to separate the phases.

• Collection: The lower organic phase contains the lipids. Carefully collect this phase using a glass pipette, avoiding the protein interface.

• Drying: Dry the collected lipid extract under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid film in an appropriate solvent for MS analysis (e.g., methanol:chloroform 1:1, or the initial mobile phase of your LC method).

Protocol 2: LC-MS/MS Analysis of Phosphatidylglycerol

This protocol provides a general starting point for developing an LC-MS/MS method for PG analysis.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: 95:5 water:methanol with 10 mM ammonium acetate and 0.1% acetic acid.

  • Mobile Phase B: 60:35:5 isopropanol:methanol:water with 10 mM ammonium acetate and 0.1% acetic acid.

  • Gradient: Start with a low percentage of mobile phase B, and gradually increase to 100% B to elute the lipids.

  • Flow Rate: Typically 0.2-0.4 mL/min.

  • Column Temperature: 40-50 °C.

• Mass Spectrometry (Negative ESI Mode):

  • Scan Mode: Full scan for qualitative analysis or Selected Reaction Monitoring (SRM) for quantitative analysis.

  • SRM Transition (Example for 16:0 PG): Precursor ion (m/z) of 16:0 PG -> Product ion (m/z) corresponding to the 16:0 fatty acid.

  • Source Parameters: Optimize spray voltage, capillary temperature, and gas flows as described in the troubleshooting section.

Visualizations

Logical Workflow for Troubleshooting Low Signal Intensity

Caption: A flowchart outlining the steps to troubleshoot low signal intensity for PtdEG analysis.

Phosphatidylglycerol in Protein Kinase C Signaling

Phosphatidylglycerol (PG) has been identified as a physiological activator of the nuclear form of Protein Kinase C beta II (PKCβII), a key enzyme in cell cycle regulation.[5]

Caption: Simplified pathway showing PG's role in activating nuclear PKCβII for cell cycle progression.

Experimental Workflow for LC-MS based Lipidomics

Caption: A typical experimental workflow for the analysis of phospholipids using LC-MS.

References

• 1. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Lipid-gated ion channels - Wikipedia [en.wikipedia.org]
• 5. Phosphatidylglycerol is a physiologic activator of nuclear protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Isotopic Overlap in Lipidomics

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to isotopic overlap in lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic overlap in lipidomics, and why is it a problem?

A1: Isotopic overlap occurs when the isotopic peaks of one lipid species overlap with the monoisotopic peak of another lipid species with a very similar mass. This is a significant issue in mass spectrometry-based lipidomics because it can lead to inaccurate quantification and misidentification of lipids. The natural abundance of heavy isotopes, primarily Carbon-13 (¹³C), is the primary cause of this phenomenon.

There are two main types of isotopic overlap:

• Type I Isotopic Overlap: This refers to the isotopic distribution of a single lipid species resulting from the natural abundance of isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O). The intensity of the monoisotopic peak decreases as the number of carbon atoms in the lipid molecule increases.[1]

• Type II Isotopic Overlap: This is a more challenging issue where the second isotopic peak (M+2) of a lipid species with one or more double bonds overlaps with the monoisotopic peak of a lipid species with the same carbon number but one fewer double bond.[2][3][4] This type of overlap is particularly prevalent in shotgun lipidomics.[5]

Q2: What are the main consequences of uncorrected isotopic overlap?

A2: Failing to correct for isotopic overlap can have several detrimental effects on your lipidomics data:

• Inaccurate Quantification: The intensity of a lipid's monoisotopic peak can be artificially inflated by the overlapping isotopic peaks of other lipids, leading to an overestimation of its concentration.[2][3]

• Misidentification of Lipids: Overlapping peaks can be misinterpreted as a single lipid species, leading to incorrect lipid identification.

• Distorted Isotopic Patterns: The natural isotopic distribution of a lipid can be skewed, which can interfere with algorithms that use these patterns for lipid identification.[5]

Q3: How can I minimize isotopic overlap during my experiments?

A3: While isotopic overlap is an inherent challenge, certain experimental strategies can help minimize its impact:

• High-Resolution Mass Spectrometry (HRMS): Using mass spectrometers with high resolving power, such as Fourier-Transform Mass Spectrometry (FTMS), can help to resolve some isobaric and isotopic overlaps.[2][3][4] For instance, a Type-II overlap caused by two ¹³C atoms has a mass difference of about 8.94 mDa, which can be resolved with sufficient mass resolution.[4]

• Chromatographic Separation: Techniques like liquid chromatography (LC) can separate lipid species before they enter the mass spectrometer, reducing the complexity of the spectra and minimizing the chances of overlapping signals.[5]

• Stable Isotope Labeling: Incorporating stable isotopes (e.g., ¹³C, ¹⁵N, ²H) into your lipids of interest can shift their mass, helping to distinguish them from endogenously occurring lipids and their isotopic envelopes.[6][7][8]

Troubleshooting Guides

Problem: I suspect my lipid quantification is inaccurate due to isotopic overlap.

Solution:

• Assess Mass Resolution: First, check if the mass resolution of your instrument is sufficient to resolve the suspected overlapping peaks. For Type-II overlap, a high-resolution instrument is often required.[2][3][4]

• Utilize Correction Algorithms: Employ deisotoping or deconvolution algorithms to mathematically correct for the overlapping isotopic contributions.[5][9] Several software packages are available for this purpose.

• Analyze M+1 or M+2 Peaks: In cases of significant overlap with the monoisotopic peak, quantifying using the first (M+1) or second (M+2) isotopic peak can sometimes provide more accurate results, as these peaks are less affected by certain types of overlap.[2][3]

• Consider Isobaric Interferences: Be aware of other sources of isobaric interference, such as the formation of different adducts (e.g., sodiated ions) that can overlap with protonated ions of other lipid species.[10][11][12][13] Correction algorithms may be needed to address these as well.

Experimental Protocols

Protocol 1: Isotopic Correction using Deconvolution Software

This protocol outlines a general workflow for correcting isotopic overlap using a deconvolution algorithm.

References

• 1. lipidomicstandards.org [lipidomicstandards.org]
• 2. Accurate quantification of lipid species affected by isobaric overlap in Fourier-transform mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 4. Accurate quantification of lipid species affected by isobaric overlap in Fourier-transform mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mass Spectrometry Based Lipidomics: An Overview of Technological Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Algorithms for Automatic Processing of Data from Mass Spectrometric Analyses of Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. 2024.sci-hub.se [2024.sci-hub.se]
• 13. Correction of Isobaric Overlap Resulting from Sodiated Ions in Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for handling and dissolving 16:0 (Rac)-PtdEG-d71

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and dissolving 16:0 (Rac)-PtdEG-d71. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 16:0 (Rac)-PtdEG-d71 and what are its common applications?

16:0 (Rac)-PtdEG-d71 is a deuterated synthetic phosphatidylglycerol. It is a phospholipid where the fatty acyl chains are palmitic acid (16:0) and the head group is ethylene glycol. The "d71" indicates that 71 hydrogen atoms have been replaced by deuterium. Its primary applications are as an internal standard for quantitative analysis by mass spectrometry (MS) or as a tracer in lipidomics studies.

Q2: What are the general storage and handling recommendations for 16:0 (Rac)-PtdEG-d71?

Proper storage and handling are critical to maintain the stability and integrity of 16:0 (Rac)-PtdEG-d71.

• Storage Temperature: Store the compound at -20°C for long-term stability.

• Container: Store in a glass vial with a Teflon-lined cap. Avoid using plastic containers for organic solutions as plasticizers can leach into the solvent and contaminate the sample.[1]

• Inert Atmosphere: For lipids in organic solvents, it is recommended to store them under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Aliquoting Powder: If the product is received as a powder, allow the entire container to warm to room temperature before opening to prevent condensation, which can lead to degradation.[1]

Dissolution Guide

Q3: What is the recommended procedure for dissolving 16:0 (Rac)-PtdEG-d71?

The choice of solvent and dissolution method depends on the intended downstream application. Below are protocols for preparing a stock solution in an organic solvent, which is a common first step.

Experimental Protocol: Preparing an Organic Stock Solution

• Equilibration: Allow the vial of 16:0 (Rac)-PtdEG-d71 to warm to room temperature before opening. This prevents condensation of moisture onto the cold lipid.

• Solvent Addition: Add a suitable organic solvent to the vial to achieve the desired concentration. A common solvent system for acidic phospholipids is a mixture of chloroform and methanol. For hard-to-dissolve saturated acidic lipids, adding a small amount of methanol (2%) and deionized water (0.5-1%) to chloroform can improve solubility.

• Dissolution: Cap the vial tightly and vortex or sonicate gently in a water bath until the lipid is completely dissolved. The solution should be clear and free of any particulate matter.

• Storage: Store the resulting solution at -20°C under an inert atmosphere.

Data Presentation: Solubility of 16:0 Phosphatidylglycerol

While specific quantitative solubility data for 16:0 (Rac)-PtdEG-d71 is limited, the solubility of its non-deuterated analog, 1,2-dipalmitoyl-sn-glycero-3-phosphoglycerol (16:0 PG or DPPG), provides a strong indication of its behavior.

Solvent	Solubility of 16:0 PG (DPPG)	Notes
Chloroform	~2 mg/mL	A common solvent for creating stock solutions.[1][2]
Chloroform:Methanol (2:1, v/v)	Soluble	Often used for complete dissolution and in lipid extraction protocols.
Methanol	Soluble	Can be used alone or in combination with chloroform.[3]
Ethanol	Sparingly Soluble	May require heating and sonication to dissolve.
Dimethyl Sulfoxide (DMSO)	Sparingly Soluble	Not a preferred solvent for long-term storage of lipids.
Water	Insoluble	Forms suspensions or liposomes in aqueous solutions.

Troubleshooting Guide

Q4: My 16:0 (Rac)-PtdEG-d71 is not dissolving completely. What should I do?

Incomplete dissolution can be due to several factors. The following workflow can help troubleshoot this issue.

Caption: Troubleshooting workflow for resolving dissolution problems.

Q5: I observed a precipitate in my stock solution after storing it at -20°C. Is the product degraded?

Precipitation of saturated lipids from organic solutions at low temperatures is a common phenomenon and does not necessarily indicate degradation.

• Solution: Gently warm the vial to room temperature or slightly above (30-40°C) and vortex or sonicate until the precipitate redissolves. The solution should become clear again.

Q6: How should I prepare aqueous solutions of 16:0 (Rac)-PtdEG-d71 for biological assays?

Directly dissolving this lipid in aqueous buffers is not recommended due to its low solubility. The preferred method is to first create a stock solution in an organic solvent and then introduce it into the aqueous medium.

Experimental Protocol: Preparation of Aqueous Dispersions

• Prepare an Organic Stock: Dissolve the 16:0 (Rac)-PtdEG-d71 in a suitable organic solvent such as chloroform or ethanol as described above.

• Evaporate the Solvent: In a clean glass tube, aliquot the desired amount of the lipid stock solution. Evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) to form a thin lipid film on the bottom and sides of the tube. To ensure complete removal of the solvent, place the tube under high vacuum for at least one hour.

• Hydration: Add the desired aqueous buffer to the lipid film.

• Dispersion: Vortex the tube vigorously to disperse the lipid. For a more uniform suspension or to form liposomes, sonication or extrusion may be necessary. Note that this will result in a suspension or liposomal solution, not a true solution.

Signaling Pathways and Experimental Workflows

The primary use of 16:0 (Rac)-PtdEG-d71 is as an internal standard in mass spectrometry-based lipidomics. The general workflow for such an experiment is outlined below.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Anatrace.com [anatrace.com]

Reference Data & Comparative Studies

A Researcher's Guide to Phosphatidylethanol (PtdEG) Internal Standards: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of phosphatidylethanol (PtdEG or PEth) is crucial for monitoring alcohol consumption. The choice of an appropriate internal standard is paramount for achieving reliable and reproducible results in liquid chromatography-mass spectrometry (LC-MS/MS) analysis. This guide provides a comprehensive comparison of PtdEG internal standards, focusing on the widely used deuterated standard, PEth 16:0/18:1-d5, and offering a framework for evaluating novel standards like 16:0 (Rac)-PtdEG-d71.

The Gold Standard: Performance of PEth 16:0/18:1-d5

The most commonly employed internal standard for the quantification of the major PtdEG homolog, 16:0/18:1, is its deuterated analog, PEth 16:0/18:1-d5. Its widespread use is supported by extensive validation data demonstrating its ability to effectively compensate for variations in sample preparation, matrix effects, and instrument response.

Quantitative Performance Data

Published validation studies for LC-MS/MS methods utilizing PEth 16:0/18:1-d5 as an internal standard consistently report excellent performance characteristics. The following table summarizes typical performance data for the quantification of PEth 16:0/18:1 in whole blood.

Performance Metric	Typical Value	Reference
Linearity (R²)	≥ 0.999	[1]
Lower Limit of Quantification (LLOQ)	1.7 - 20 ng/mL	[2][3]
Intra-assay Precision (%CV)	< 5% - 11.97%	[3][4]
Inter-assay Precision (%CV)	< 15%	[2]
Accuracy (% Bias)	Within ±15%	[4][5]
Recovery	95 - 102%	[1]
Matrix Effect (with IS correction)	107 - 112%	[1]

Evaluating a Novel Internal Standard: The Case of 16:0 (Rac)-PtdEG-d71

While PEth 16:0/18:1-d5 is a well-established internal standard, the development of new standards, such as the hypothetically highly-deuterated 16:0 (Rac)-PtdEG-d71, warrants a thorough evaluation. The "d71" designation suggests a significant number of deuterium atoms, potentially located on the fatty acid chains, which could offer advantages and disadvantages.

Potential Advantages of High Deuteration (e.g., d71):

• Minimal Isotopic Crosstalk: A large mass difference between the analyte and the internal standard effectively eliminates any potential for isotopic overlap, ensuring a clean signal for both compounds.[1]

• Reduced Risk of Natural Isotope Interference: The contribution of natural isotopes from the analyte to the internal standard's mass channel becomes negligible.

Potential Considerations:

• Chromatographic Shift (Isotope Effect): A high degree of deuteration can sometimes lead to a slight shift in retention time compared to the non-deuterated analyte. This could potentially expose the analyte and internal standard to different matrix effects if they do not co-elute perfectly.

• Synthesis Complexity and Cost: The synthesis of highly deuterated and complex lipids can be challenging and expensive.

A direct comparison of 16:0 (Rac)-PtdEG-d71 to PEth 16:0/18:1-d5 would require experimental validation. The following section outlines a general protocol for such a comparison.

Experimental Protocols for Internal Standard Validation

To objectively compare the performance of a new PtdEG internal standard like 16:0 (Rac)-PtdEG-d71 against an established one, a rigorous validation study is necessary. Below are detailed methodologies for key experiments.

Sample Preparation: Protein Precipitation

This is a common and straightforward method for extracting PtdEG from whole blood.[1][4][6]

• Aliquoting: Transfer 100 µL of whole blood (calibrators, quality controls, and unknown samples) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 400 µL of a precipitating solvent (e.g., isopropanol or acetonitrile) containing the internal standard (either PEth 16:0/18:1-d5 or 16:0 (Rac)-PtdEG-d71) at a fixed concentration (e.g., 50 ng/mL).[7][8]

• Vortexing: Vortex the mixture vigorously for 10-20 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at high speed (e.g., 13,500 rpm) for 10 minutes to pellet the precipitated proteins.[3]

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following is a typical LC-MS/MS method for PtdEG analysis.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., Phenomenex Kinetex Polar C18, 2.1 x 100 mm, 2.6 µm) is commonly used.[9]

  • Mobile Phase A: 10 mM Ammonium Acetate in Water/Acetonitrile (70:30, v/v).[9]

  • Mobile Phase B: 100% 2-Propanol.[9]

  • Gradient: An isocratic elution with a high percentage of organic solvent is often employed.[9]

  • Flow Rate: 0.5 mL/min.[1]

  • Injection Volume: 2-10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[1]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • PEth 16:0/18:1: m/z 701.6 → 281.2 (quantifier) and 701.6 → 255.2 (qualifier).[1][9]

    • PEth 16:0/18:1-d5: m/z 706.6 → 281.2 or 706.7 > 255.3.[1][9]

    • 16:0 (Rac)-PtdEG-d71: The specific transitions would need to be determined by infusion and optimization.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the logical relationship in evaluating internal standards.

Caption: Experimental workflow for PtdEG analysis.

Caption: Logic for internal standard performance comparison.

Conclusion

The selection of a suitable internal standard is a critical step in the development of robust and reliable quantitative methods for PtdEG analysis. While PEth 16:0/18:1-d5 has proven to be a highly effective internal standard, the principles of analytical method validation should be applied to any new candidate standard, such as 16:0 (Rac)-PtdEG-d71. A thorough comparison of performance characteristics, including linearity, precision, accuracy, and the ability to compensate for matrix effects, will ensure the generation of high-quality data for clinical and research applications.

References

• 1. nva.sikt.no [nva.sikt.no]
• 2. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC-MS-MS and retrospective data analysis from a National Reference Laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. waters.com [waters.com]
• 8. waters.com [waters.com]
• 9. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of a Quantitative Lipidomics Assay for Phosphatidylethanol (PEth) Utilizing the Deuterated Internal Standard 16:0 (Rac)-PtdEG-d71

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of assay validation parameters for the quantitative analysis of phosphatidylethanol (PEth), a key biomarker for alcohol consumption, with a focus on the utility of the deuterated internal standard 16:0 (Rac)-PtdEG-d71. The data presented is synthesized from multiple validated LC-MS/MS methods, offering an objective overview of expected assay performance.

Quantitative Data Summary

The following tables summarize the performance characteristics of quantitative assays for PEth, primarily focusing on the 16:0/18:1 homolog, using a deuterated internal standard analogous to 16:0 (Rac)-PtdEG-d71. These values are compiled from various validated methods to provide a comparative benchmark.

Table 1: Assay Performance Characteristics

Parameter	Method A (LC-MS/MS)	Method B (UPLC-MS/MS)	Method C (LC-MS/MS)
Analyte	PEth 16:0/18:1	PEth 16:0/18:1	PEth 16:0/18:1 & 16:0/18:2
Internal Standard	PEth-d5	PEth-d5	dPEth-16:0/18:1
**Linearity (R²) **	>0.99	≥ 0.999	Not explicitly stated
Lower Limit of Quantification (LLOQ)	2.5 ng/mL	0.05 µM	5 ng/mL
Upper Limit of Quantification (ULOQ)	1000 ng/mL	4.00 µM	4000 ng/mL
Intra-Assay Precision (%CV)	≤12.8%[1]	< 5%	6-11%[2]
Inter-Assay Precision (%CV)	≤9.0%[1]	< 5%[3][4][5]	Not explicitly stated
Accuracy (%Deviation)	Within ±14.3%[1]	Bias criteria of ±15% met[3][4][5]	Not explicitly stated
Extraction Recovery	Not explicitly stated	Not explicitly stated	Not explicitly stated

Table 2: Comparison of Alternative Internal Standards

Internal Standard Type	Advantages	Disadvantages
Deuterated Analogs (e.g., 16:0 (Rac)-PtdEG-d71, PEth-d5)	Co-elutes with the analyte, providing excellent correction for matrix effects and extraction variability.[6] Chemically identical to the analyte, ensuring similar ionization efficiency.	May have minor isotopic effects. Availability and cost can be a factor.
Structurally Similar Analogs (Non-deuterated)	More readily available and potentially lower cost.	May not perfectly mimic the analyte's behavior during extraction and ionization, leading to less accurate correction. Different retention times can lead to differential matrix effects.
Odd-Chain Analogs	Not naturally present in biological samples, avoiding interference.	Differences in chain length can affect extraction efficiency and chromatographic behavior compared to the endogenous analyte.[7]

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the validation of a quantitative PEth lipidomics assay.

Sample Preparation: Protein Precipitation

This method is commonly used for the extraction of PEth from whole blood or dried blood spots (DBS).

• Sample Aliquoting: Transfer 150 µL of whole blood to a microcentrifuge tube.

• Internal Standard Spiking: Add a known concentration of the internal standard solution (e.g., 0.55 µM PEth-d5) to each sample, calibrator, and quality control sample.[5][8]

• Protein Precipitation: Add 450 µL of cold isopropanol to the sample.[5][8]

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the mobile phase (e.g., 100 µL) for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[3][4][5][8]

• Column: A reverse-phase column, such as a BEH C18 or BEH-phenyl column (e.g., 2.1 x 30 mm, 1.7 µm), is typically used for the separation of PEth homologs.[5][8]

• Mobile Phase: A gradient elution is commonly employed using:

  • Mobile Phase A: Ammonium formate (e.g., 5 mM) in water, pH adjusted to 10.1.[5][8]

  • Mobile Phase B: Acetonitrile.[5][8]

• Flow Rate: A typical flow rate is 0.5 mL/min.[5][8]

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI) mode.[8]

• Detection: Multiple Reaction Monitoring (MRM) is used for the selective and sensitive detection of the analyte and internal standard. Example transitions for PEth 16:0/18:1 are m/z 701.7 > 255.2 and 701.7 > 281.3, and for PEth-d5 is m/z 706.7 > 255.3.[8]

Visualizations

Signaling Pathway: Formation of Phosphatidylethanol (PEth)

The following diagram illustrates the enzymatic formation of PEth from phosphatidylcholine in the presence of ethanol, a reaction catalyzed by phospholipase D (PLD).[9][10] This is a metabolic pathway rather than a classical signaling cascade.

Caption: Enzymatic formation of PEth via phospholipase D.

Experimental Workflow

This diagram outlines the general workflow for a quantitative lipidomics assay validation.

References

• 1. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differences in the Synthesis and Elimination of Phosphatidylethanol 16:0/18:1 and 16:0/18:2 after Acute Doses of Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC-MS-MS and retrospective data analysis from a National Reference Laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. nva.sikt.no [nva.sikt.no]
• 9. ESBRA 1994 Award Lecture. Phosphatidylethanol formation: specific effects of ethanol mediated via phospholipase D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phosphatidylethanol: A biomarker of alcohol consumption - Echelon Biosciences [echelon-inc.com]

Cross-Validation of 16:0 (Rac)-PtdEG-d71 for Phosphatidylethanol Analysis: A Comparative Guide

This guide provides a comparative overview of 16:0 (Rac)-PtdEG-d71 as an internal standard for the quantification of phosphatidylethanol (PEth), a specific biomarker for alcohol consumption. The content is intended for researchers, scientists, and drug development professionals involved in bioanalysis and clinical diagnostics.

Phosphatidylethanol (PEth) is a group of phospholipids formed exclusively in the presence of ethanol through the action of phospholipase D (PLD).[1] This makes PEth a highly specific biomarker for alcohol intake, with the 16:0/18:1 homolog being the most abundant form.[2][3][4] Accurate quantification of PEth is crucial for clinical and forensic purposes, and this is typically achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard.[5][6][7] 16:0 (Rac)-PtdEG-d71 is a perdeuterated form of PEth, designed to serve as an ideal internal standard for such assays.

Comparative Performance in PEth Quantification

Below is a summary of typical performance characteristics for LC-MS/MS methods for PEth 16:0/18:1 quantification using a deuterated internal standard. These values are representative of what can be expected when using a high-quality internal standard like 16:0 (Rac)-PtdEG-d71.

Performance Metric	Typical Value Range	Reference Methodologies
Linearity (R²)	> 0.99	[2]
Lower Limit of Quantification (LLOQ)	1.7 - 20 ng/mL	[2][5][8]
Upper Limit of Quantification (ULOQ)	500 - 2000 ng/mL	[2][8]
Intra-day Precision (%CV)	< 15%	[4][8]
Inter-day Precision (%CV)	< 15%	[4][8]
Accuracy (% Bias)	Within ±15%	[2][8]
Recovery	Generally high and consistent	[6][7]
Matrix Effect	Compensated by internal standard	[4][6]

Experimental Protocols

A generalized protocol for the quantification of PEth 16:0/18:1 in whole blood or dried blood spots (DBS) using LC-MS/MS and a deuterated internal standard is outlined below.

Sample Preparation (Protein Precipitation)

• To 100 µL of whole blood sample, add 400 µL of a precipitation solvent (e.g., isopropyl alcohol or methanol) containing the internal standard, 16:0 (Rac)-PtdEG-d71, at a known concentration (e.g., 10 µg/mL).[2]

• For DBS, a 6 mm punch is placed into a microtube, and 100 µL of an extraction reagent containing the internal standard is added.[9]

• Vortex the mixture vigorously for a set period (e.g., 10 minutes) to ensure complete protein precipitation and extraction of PEth.[2][9]

• Centrifuge the sample at high speed (e.g., 13,500 rpm) for 10 minutes to pellet the precipitated proteins.[2]

• Transfer the supernatant to an HPLC vial for analysis.[9]

LC-MS/MS Conditions

• LC System: A UHPLC system such as a Vanquish or UltiMate 3000.[4][8]

• Analytical Column: A reverse-phase column suitable for lipid analysis, such as a Phenomenex Kinetex Polar C18 or Luna Omega Polar C18.[2][3][8]

• Mobile Phase: An isocratic or gradient elution using a mixture of acetonitrile, water, and/or isopropanol with an additive like ammonium acetate. For example, an isocratic mobile phase of 70% acetonitrile:10 mM ammonium acetate and 30% 2-propanol.[8]

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Thermo Scientific TSQ Quantiva or Q Exactive).[4][8]

• Ionization Mode: Negative ion electrospray ionization (ESI-).[8]

• MRM Transitions:

  • PEth 16:0/18:1: 701.6 → 281.2[8]

  • PEth-d5 IS: 706.6 → 281.2[8]

  • (Note: The precursor ion for 16:0 (Rac)-PtdEG-d71 would be significantly higher due to the mass of deuterium atoms, providing clear separation from the analyte and other deuterated standards.)

Visualizations

Experimental Workflow

Caption: Experimental workflow for PEth quantification.

PEth Formation and Potential Signaling Interactions

Phosphatidylethanol is formed from phosphatidylcholine (PC) in the cell membrane when ethanol is present. This reaction is catalyzed by phospholipase D (PLD), which in the absence of ethanol, would typically produce phosphatidic acid (PA).[1] The accumulation of PEth can interfere with normal lipid signaling pathways. For instance, PEth can compete with PA, potentially affecting the activity of lipid-gated ion channels like TREK-1.[10]

Caption: Formation of PEth and its potential signaling role.

References

• 1. Phosphatidylethanol - Wikipedia [en.wikipedia.org]
• 2. sciex.com [sciex.com]
• 3. LC-MS/MS Method of PEth in Whole Blood | Phenomenex [phenomenex.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of six different homologues of phosphatidylethanol from dried blood spots using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jasem.com.tr [jasem.com.tr]
• 10. Lipid-gated ion channels - Wikipedia [en.wikipedia.org]

The Gold Standard for Phosphatidylethanol Quantification: A Comparative Guide to 16:0 (Rac)-PtdEG-d71

For researchers, scientists, and drug development professionals engaged in the precise quantification of the alcohol biomarker phosphatidylethanol (PEth), the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of the performance of the deuterated internal standard 16:0 (Rac)-PtdEG-d71 against other alternatives, supported by experimental data from validated LC-MS/MS methods.

The use of a stable isotope-labeled internal standard, such as 16:0 (Rac)-PtdEG-d71, is widely considered the gold standard in quantitative bioanalysis.[1] This approach, known as isotope dilution mass spectrometry, offers significant advantages over the use of non-deuterated or structural analogue internal standards. The key principle is that a deuterated standard is chemically and physically almost identical to the analyte of interest, ensuring it behaves similarly during sample extraction, chromatography, and ionization in the mass spectrometer.[1] This co-elution and similar ionization behavior effectively compensates for variations in sample preparation and matrix effects, leading to superior accuracy and precision.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards for PEth quantification is evident in the available scientific literature. Studies have shown that while non-deuterated internal standards, such as phosphatidylpropanol, can be used, deuterated analogs are preferable for ensuring the most accurate results.[3] The use of a deuterated standard like PEth-d5 (a close analogue to 16:0 (Rac)-PtdEG-d71) effectively corrects for considerable matrix effects on the ionization of PEth, an issue that can significantly impact quantification accuracy when using non-deuterated standards.

Below is a summary of the quantitative performance of an LC-MS/MS method for PEth 16:0/18:1 utilizing a deuterated internal standard (PEth-d5), which serves as a strong proxy for the performance expected with 16:0 (Rac)-PtdEG-d71.

Performance Metric	Deuterated Internal Standard (PEth-d5)	Non-Deuterated Internal Standard (General)
Accuracy	Within ±15% of the nominal value[4]	Can be compromised by differential matrix effects and extraction recovery.
Precision (%CV)	Within-run: ≤ 7.1%; Between-run: ≤ 7.1%	Generally higher variability compared to deuterated standards.
Extraction Recovery	95-102% (with IS correction)	May differ significantly from the analyte, leading to inaccurate quantification.
Matrix Effect	Corrected to 107-112% (with IS correction)	Significant and variable, often a major source of error.

Data for the deuterated internal standard is adapted from a validation study for PEth 16:0/18:1 quantification.

Experimental Protocols

A robust and validated experimental protocol is crucial for achieving high-quality quantitative data. The following is a detailed methodology for the quantification of PEth in whole blood using a deuterated internal standard, based on established and validated LC-MS/MS methods.

Sample Preparation

• Spiking: To 150 µL of whole blood, add the deuterated internal standard (e.g., 16:0 (Rac)-PtdEG-d71) to a final concentration of 0.55 µM.

• Protein Precipitation: Add 450 µL of 2-propanol to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at a high speed (e.g., 13,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable reversed-phase column, such as a BEH-phenyl column (2.1 x 30 mm, 1.7 µm).

  • Mobile Phase A: 5 mM ammonium formate (pH 10.1).

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.5 mL/min.

  • Gradient: A gradient elution from 60% to 95% mobile phase B over 1.5 minutes.

  • Injection Volume: 2.0 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Negative electrospray ionization (ESI-).

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • PEth 16:0/18:1: m/z 701.7 > 255.2 and 701.7 > 281.3.

    • Deuterated Internal Standard (e.g., PEth-d5): m/z 706.7 > 255.3.

Mandatory Visualizations

Experimental Workflow for PEth Quantification

Caption: Workflow for PEth quantification using a deuterated internal standard.

Phosphatidylethanol (PEth) and the p42/p44 MAPK Signaling Pathway

Phosphatidylethanol, formed in the presence of ethanol, has been shown to modulate intracellular signaling pathways. Specifically, PEth can potentiate the activation of the p42/p44 mitogen-activated protein kinase (MAPK) pathway in hepatocytes, which is involved in cell proliferation and other cellular responses.[5]

Caption: PEth potentiates the p42/p44 MAPK signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]

Enhancing Cross-Laboratory Consistency in Lipidomics: A Comparative Guide Using 16:0 (Rac)-PtdEG-d71

The Lipidomics Standards Initiative (LSI) is a community-based effort that aims to establish guidelines for lipidomics workflows to ensure higher data quality and facilitate data comparison.[1][2][3][4] The use of appropriate internal standards is a cornerstone of quantitative lipidomics, correcting for variations that can arise during sample preparation, extraction, and analysis.[5][6]

Comparison of Internal Standards for Quantitative Lipidomics

The choice of an internal standard is a critical factor in the accuracy and precision of lipid quantification. The three main types of internal standards used in lipidomics are deuterated lipids, carbon-13 labeled lipids, and odd-chain lipids.[5] Each type offers distinct advantages and disadvantages.

Internal Standard Type	Principle	Advantages	Disadvantages
Deuterated Lipids (e.g., 16:0 (Rac)-PtdEG-d71)	Hydrogen atoms are replaced by deuterium.	Co-elute closely with the endogenous analyte in liquid chromatography (LC), effectively correcting for matrix effects.[5]	Potential for isotopic scrambling or exchange. May exhibit a slight retention time shift compared to the native analyte.[5]
¹³C-Labeled Lipids	Carbon-12 atoms are replaced by carbon-13.	Chemically identical to the endogenous analyte, providing excellent correction for all stages of the analytical process.	Can be more expensive than other standards.
Odd-Chain Lipids	Contain fatty acid chains with an odd number of carbon atoms, which are typically low in abundance in biological systems.	Cost-effective and can be used for a broad range of lipid classes.	May not perfectly mimic the extraction and ionization behavior of all endogenous even-chain lipids.

Hypothetical Inter-Laboratory Study Using 16:0 (Rac)-PtdEG-d71

To illustrate a framework for assessing inter-laboratory performance, a hypothetical study design is presented. This design is based on principles from established inter-laboratory comparisons, such as the NIST inter-laboratory study using SRM 1950.[7]

Study Design:

• Reference Material: A pooled human plasma sample (Standard Reference Material) is spiked with a known concentration of 16:0/18:1 PtdEG and a precise amount of 16:0 (Rac)-PtdEG-d71 as the internal standard.

• Sample Distribution: Aliquots of the reference material are distributed to participating laboratories.

• Standardized Protocol: Laboratories are instructed to follow a common experimental protocol for lipid extraction, LC-MS/MS analysis, and data processing.

• Data Reporting: Laboratories report the calculated concentration of 16:0/18:1 PtdEG in the reference material.

Hypothetical Quantitative Data from Inter-Laboratory Comparison

The following table summarizes potential results from such a study, highlighting the expected variability.

Laboratory ID	Measured Concentration of 16:0/18:1 PtdEG (µmol/L)
Lab 1	0.45
Lab 2	0.51
Lab 3	0.48
Lab 4	0.55
Lab 5	0.49
Mean	0.50
Standard Deviation	0.03
Coefficient of Variation (%)	6.0%

An external quality assessment (EQA) scheme for Phosphatidylethanol (PEth) 16:0/18:1 has demonstrated that with harmonization efforts, the coefficient of variation between laboratories can be reduced to less than 15%.[8][9]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible and comparable results in lipidomics.

Lipid Extraction (Modified Bligh-Dyer Method)

• To 100 µL of plasma, add 10 µL of the internal standard solution (16:0 (Rac)-PtdEG-d71).

• Add 375 µL of a 1:2 (v/v) mixture of chloroform:methanol.

• Vortex for 10 minutes at 4°C.

• Add 125 µL of chloroform and vortex for 1 minute.

• Add 125 µL of water and vortex for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes to induce phase separation.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A linear gradient from 30% to 100% Mobile Phase B over 15 minutes.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) for the specific transitions of 16:0/18:1 PtdEG and 16:0 (Rac)-PtdEG-d71.

Visualizing Workflows and Standardization

The following diagrams illustrate the experimental workflow and the logical framework for achieving standardized and comparable lipidomics data.

Caption: A typical experimental workflow for lipidomics analysis.

References

• 1. lipidomicssociety.org [lipidomicssociety.org]
• 2. lipidomicstandards.org [lipidomicstandards.org]
• 3. Lipidomics needs more standardization - LIFS Tools web portal [lifs-tools.org]
• 4. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. dspace.library.uvic.ca [dspace.library.uvic.ca]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]

The Unrivaled Advantage of Perdeuterated Standards in Quantitative Lipidomics: A Comparative Guide

In the landscape of quantitative lipidomics, the pursuit of analytical accuracy and precision is paramount for researchers, scientists, and drug development professionals. The choice of an internal standard is a critical determinant of data quality, influencing the reliability of findings in biomarker discovery, drug efficacy studies, and diagnostics. This guide provides an objective comparison of the perdeuterated standard 16:0 (Rac)-PtdEG-d71 against its common alternatives—¹³C-labeled and odd-chain lipid standards—supported by established analytical principles and comparative data.

At its core, an internal standard (IS) is a compound chemically similar to the analyte of interest, added at a known concentration to all samples before analysis. Its primary role is to correct for variations that can occur during sample preparation, extraction, and instrumental analysis, thereby ensuring robust and reproducible quantification. Stable isotope-labeled standards, such as the perdeuterated 16:0 (Rac)-PtdEG-d71, are widely regarded as the gold standard in mass spectrometry-based lipidomics.

Performance Comparison: Perdeuterated vs. Alternatives

The selection of an appropriate internal standard hinges on its ability to mimic the behavior of the endogenous analyte throughout the analytical workflow. Here, we compare the performance of 16:0 (Rac)-PtdEG-d71, a perdeuterated phosphatidyl-ethanol-glycol, with its ¹³C-labeled and odd-chain counterparts across key analytical parameters.

Performance Metric	16:0 (Rac)-PtdEG-d71 (Perdeuterated)	¹³C-Labeled 16:0 PtdEG	Odd-Chain PtdEG (e.g., 17:0 PtdEG)
Correction for Matrix Effects	Superior . Co-elutes almost identically with the native analyte, experiencing the same ion suppression or enhancement.[1][2]	Excellent . Near-perfect co-elution ensures the most accurate correction for matrix effects.[3]	Good . Can be effective, but differences in retention time and chemical properties compared to the analyte can lead to incomplete correction for matrix effects.[1]
Correction for Sample Preparation Variability	Excellent . Mimics the analyte's behavior during extraction and derivatization, accurately accounting for sample loss.[4]	Excellent . Behaves identically to the analyte during all sample preparation steps.	Good . Generally similar extraction efficiency, but differences in hydrophobicity can lead to variations.
Chromatographic Co-elution	Very Good . May exhibit a slight retention time shift, typically eluting slightly earlier than the non-labeled analyte.[2]	Excellent . Co-elutes perfectly with the native analyte.[3]	Fair . Retention time will differ from the even-chain analyte, which can be a significant drawback in complex analyses.
Accuracy & Precision	Excellent . Leads to high accuracy and precision in quantification.	Superior . The identical physicochemical properties result in the highest degree of accuracy and precision.[3]	Good . Can provide robust quantification, but may be less accurate and precise compared to isotopic standards.
Isotopic Stability	High . Deuterium labels are generally stable, though there is a small potential for back-exchange in certain solvents.	Very High . ¹³C labels are exceptionally stable with negligible risk of isotopic scrambling.[2]	Not Applicable .
Cost-Effectiveness	Moderate . Generally more cost-effective than ¹³C-labeled standards.[5]	Lower . Typically the most expensive option due to the complexity of synthesis.[5]	High . The most cost-effective option, as they are not isotopically labeled.

Experimental Protocols

To achieve reliable and reproducible results in quantitative lipidomics, the implementation of standardized experimental protocols is crucial. Below are detailed methodologies for lipid extraction and LC-MS/MS analysis that can be employed to evaluate the performance of different internal standards.

Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: Thaw 100 µL of plasma on ice.

• Internal Standard Spiking: Add a known amount of the internal standard (16:0 (Rac)-PtdEG-d71, ¹³C-labeled 16:0 PtdEG, or odd-chain PtdEG) to the plasma sample.

• Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic layers.[1]

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette.[1]

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent (e.g., 9:1 methanol:toluene) for LC-MS/MS analysis.[6]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is suitable for lipid separation.[4]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[1]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[1]

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.

  • Flow Rate: A flow rate of 0.4 mL/min is commonly used.[4]

  • Column Temperature: Maintain the column at a constant temperature (e.g., 55°C) to ensure reproducible retention times.[1]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes.

  • Data Acquisition: Acquire data using Multiple Reaction Monitoring (MRM) for targeted quantification of specific lipid species. The MRM transitions for the analyte and internal standards should be optimized for maximum sensitivity.

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: A typical experimental workflow for quantitative lipidomics analysis.

Caption: Logical relationship of internal standards to the analyte and their performance.

Conclusion

The choice of an internal standard is a foundational decision in quantitative lipidomics that directly impacts the quality and reliability of the data. While ¹³C-labeled standards offer the highest theoretical performance, their cost can be a limiting factor. Odd-chain lipids provide a cost-effective alternative but may compromise accuracy due to differences in chemical and physical properties compared to the analyte.

Perdeuterated standards, such as 16:0 (Rac)-PtdEG-d71, represent a robust and reliable choice for the majority of quantitative lipidomics applications. They offer an excellent balance of performance and cost-effectiveness, providing superior correction for matrix effects and sample preparation variability. For researchers and drug development professionals seeking to generate high-quality, defensible data, the use of a perdeuterated internal standard is a scientifically sound and highly recommended practice.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. caymanchem.com [caymanchem.com]
• 6. agilent.com [agilent.com]

Evaluating the Linearity of Response for Phosphatidylethanol Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the linearity of response for phosphatidylethanol (PEth) analogs, with a focus on the methodologies used for their quantification. While specific data for 16:0 (Rac)-PtdEG-d71 is not extensively published, this document leverages established data for the most abundant PEth species, such as 16:0/18:1, to provide a framework for assessing its performance. 16:0 (Rac)-PtdEG-d71 is a deuterated form of a PEth analog and is intended for use as an internal standard in mass spectrometry-based assays.[1] The principles and experimental protocols described herein are directly applicable to its validation.

Introduction to Phosphatidylethanol (PEth)

Phosphatidylethanol (PEth) is a group of abnormal phospholipids formed in cell membranes exclusively in the presence of ethanol. Consequently, PEth has emerged as a highly specific and sensitive biomarker for alcohol consumption, offering a longer detection window of up to 3-4 weeks compared to other markers like ethyl glucuronide (EtG) and ethyl sulfate (EtS). The most prevalent PEth homologs found in whole blood are 16:0/18:1 and 16:0/18:2. The quantification of PEth is crucial for distinguishing between abstinence, moderate drinking, and excessive alcohol consumption.[2]

The standard analytical technique for the quantification of PEth in whole blood is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3] This method offers high sensitivity and the ability to differentiate between various PEth homologs.[2] A key aspect of validating an LC-MS/MS method is to establish the linearity of the analytical response over a defined concentration range.

Linearity of Response for PEth Analogs

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. This is a critical parameter in quantitative analysis, ensuring the accuracy of measurements across a range of concentrations. For PEth analysis, establishing linearity is essential for accurately quantifying alcohol consumption levels.

The tables below summarize linearity data from various studies on the quantification of PEth 16:0/18:1, which serves as a benchmark for evaluating other PEth analogs like 16:0 (Rac)-PtdEG.

Analyte	Linear Range (ng/mL)	Correlation Coefficient (R²)	Analytical Method	Reference
PEth 16:0/18:1	10 - 1000	> 0.99	UPLC-MS/MS
PEth 16:0/18:1	10 - 2000	0.999	LC-MS/MS	[3][4]
PEth 16:0/18:1	20 - 2000	> 0.99	LC-MS/MS	[5]
PEth 16:0/18:1	100 - 4000	> 0.99	LC-MS/MS	[6]
PEth 16:0/18:1 & 16:0/18:2	0 - 4000	Not specified	HPLC/MS/MS	[7]

Analyte	Linear Range (µM)	Correlation Coefficient (R²)	Analytical Method	Reference
PEth 16:0/18:1	0.05 - 4.00	≥ 0.999	UPLC-MS/MS	[4]
PEth Homologs (8)	0.03 - 6.0	Not specified	LC-MS/MS	[2]

Role of Deuterated Internal Standards

In quantitative mass spectrometry, isotopically labeled internal standards are crucial for achieving high accuracy and precision. 16:0 (Rac)-PtdEG-d71 is a deuterium-labeled compound designed for this purpose.[1] These standards are chemically identical to the analyte of interest but have a different mass due to the isotopic substitution.

The use of a deuterated internal standard like 16:0 (Rac)-PtdEG-d71 helps to correct for variations that can occur during sample preparation and analysis, such as:

• Extraction efficiency

• Matrix effects

• Instrumental variability

By adding a known amount of the deuterated standard to each sample, the ratio of the analyte peak area to the internal standard peak area is used for quantification. This ratiometric measurement significantly improves the reliability of the results.

Experimental Protocols

The following is a generalized experimental protocol for the quantification of PEth in whole blood using LC-MS/MS with a deuterated internal standard. This protocol is based on methodologies reported in the literature.[3][4]

1. Sample Preparation

• Spiking: A known amount of the internal standard solution (e.g., 16:0 (Rac)-PtdEG-d71 in a suitable solvent) is added to the whole blood samples, calibrators, and quality control samples.

• Protein Precipitation: Proteins in the blood matrix are precipitated by adding a solvent such as a mixture of acetonitrile and isopropyl alcohol.[3][4]

• Centrifugation: The samples are centrifuged to pellet the precipitated proteins.

• Supernatant Transfer: An aliquot of the clear supernatant is transferred to a new tube or plate.

• Buffering/Dilution: The supernatant may be buffered (e.g., with ammonium acetate) or further diluted before injection into the LC-MS/MS system.[3]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC): The extracted sample is injected into an LC system. A reversed-phase column, such as a C18 or a phenyl column, is typically used to separate the PEth homologs from other sample components.[4][5] A gradient elution with a mobile phase consisting of an aqueous component (e.g., ammonium formate) and an organic component (e.g., acetonitrile or methanol) is employed.

• Mass Spectrometry (MS): The eluent from the LC column is introduced into the mass spectrometer, which is typically a triple quadrupole instrument. The analysis is performed in negative ion mode using electrospray ionization (ESI).

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard. For example, for PEth 16:0/18:1, the transitions m/z 701.7 > 255.2 and 701.7 > 281.3 are commonly monitored.[4] A corresponding transition for the deuterated internal standard would also be monitored.

3. Linearity Evaluation

• Calibration Curve: A calibration curve is prepared by spiking a blank matrix (e.g., PEth-free whole blood) with known concentrations of the analyte.

• Analysis: The calibrators are prepared and analyzed using the same procedure as the unknown samples.

• Data Plotting: A plot of the peak area ratio (analyte/internal standard) versus the nominal concentration of the calibrators is generated.

• Linear Regression: A linear regression analysis is performed on the data points. The linearity is typically acceptable if the correlation coefficient (R²) is ≥ 0.99.

Visualizations

The following diagrams illustrate the experimental workflow for evaluating the linearity of PEth analogs and a simplified representation of the analytical principle.

Caption: Experimental workflow for linearity evaluation of PEth analogs.

Caption: Principle of quantification using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 3. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC-MS-MS and retrospective data analysis from a National Reference Laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sciex.com [sciex.com]
• 6. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 7. Characterization of the Pharmacokinetics of Phosphatidylethanol 16:0/18:1 and 16:0/18:2 in Human Whole Blood After Alcohol Consumption in a Clinical Lab Study - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard Debate: 13C-Labeled vs. Deuterated Standards in Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a critical decision. The stable isotope dilution (SID) method, employing an isotopically labeled version of the analyte, is the undisputed gold standard. This guide provides an objective, data-driven comparison of the two most common types of stable isotope-labeled standards: carbon-13 (¹³C)-labeled and deuterated (²H).

The ideal internal standard should be chemically and physically identical to the analyte, differing only in mass. This ensures it behaves identically during sample preparation, chromatography, and ionization, thus accurately compensating for experimental variability. While both ¹³C-labeled and deuterated standards aim for this ideal, their fundamental properties lead to significant performance differences that can impact the reliability and accuracy of analytical data.

Key Performance Differences: A Head-to-Head Comparison

The primary distinction between ¹³C-labeled and deuterated standards lies in the "isotope effect." The substantial mass difference between hydrogen (¹H) and deuterium (²H) can alter the physicochemical properties of a molecule, whereas the substitution of carbon-12 (¹²C) with ¹³C results in a negligible change. This fundamental difference has profound implications for chromatographic behavior, isotopic stability, and ultimately, data quality.

Data Presentation: Quantitative Comparison

The following tables summarize quantitative data from various studies, highlighting the performance differences between deuterated and ¹³C-labeled internal standards across key analytical parameters.

Performance Metric	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings & References
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the non-labeled analyte.	Co-elutes perfectly with the analyte under various chromatographic conditions.	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.
Accuracy & Precision	Can lead to inaccuracies, with one study reporting a 40% error due to imperfect retention time matching. In another study, the mean bias was 96.8% with a standard deviation of 8.6%.	Demonstrates improved accuracy and precision. In a comparative study, the mean bias was 100.3% with a standard deviation of 7.6%.	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.
Isotopic Stability	Susceptible to back-exchange of deuterium atoms with protons from the solvent, especially if the label is on an exchangeable site (e.g., -OH, -NH).	Highly stable, with no risk of isotopic exchange during sample preparation, storage, or analysis.	The stability of the ¹³C label ensures the integrity of the internal standard throughout the entire analytical workflow.

Lipidomics Case Study: Coefficient of Variation (CV%)

A study comparing biologically generated ¹³C-labeled internal standards with a commercially available deuterated internal standard mixture for lipidomics analysis demonstrated a significant reduction in the coefficient of variation (CV%) when using the ¹³C-labeled standards.

Normalization Method	Average CV%
Raw Data (No Normalization)	11.01%
¹³C-Labeled Internal Standard	6.36%

This data highlights the improved precision and data reliability achievable with ¹³C-labeled compounds in complex lipidomics analyses.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for quantitative analysis using stable isotope-labeled internal standards.

Protocol 1: Quantification of Protein-Bound Advanced Glycation End Products (AGEs)

This protocol is adapted for the quantification of Nε-(carboxymethyl)lysine (CML), a key AGE, in plasma or serum samples.

1. Sample Preparation: Protein Precipitation

• To 100 µL of plasma or serum, add 400 µL of ice-cold acetone or methanol to precipitate the proteins.

• Incubate the mixture at -20°C for 30 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully remove and discard the supernatant.

2. Protein Hydrolysis

• To the protein pellet, add 500 µL of 6 M HCl containing a known concentration of the internal standard (either deuterated or ¹³C-labeled CML).

• Incubate the mixture at 110°C for 16-24 hours.

• After hydrolysis, evaporate the HCl under a stream of nitrogen gas.

• Reconstitute the dried hydrolysate in a suitable mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from low to high organic phase (e.g., 2% to 50% B over 10 minutes) is used to elute the analytes.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions: Monitor the specific precursor to product ion transitions for both the native analyte and the mass-shifted internal standard.

4. Quantification

• The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Protocol 2: General Quantitative Analysis of a Small Molecule Drug in Plasma

This protocol provides a general workflow for the quantification of a drug from a biological matrix using protein precipitation.

1. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and the ¹³C-labeled or deuterated internal standard in a suitable organic solvent (e.g., methanol, acetonitrile).

• Calibration Standards: Prepare a series of calibration standards by serially diluting the analyte stock solution with blank plasma.

• Internal Standard Spiking Solution: Prepare a working solution of the internal standard at a concentration that provides a robust signal.

2. Sample Preparation

• Aliquot 50 µL of each calibration standard, quality control sample, and unknown sample into a 96-well plate.

• Add 150 µL of the internal standard spiking solution (in acetonitrile) to each well to precipitate proteins.

• Vortex the plate for 5 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer the supernatant to a new 96-well plate for analysis.

3. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer.

• Column: A reversed-phase C18 column appropriate for the analyte's properties.

• Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

• Injection Volume: Typically 5-10 µL.

• Mass Spectrometry: Operate in MRM mode, monitoring for the specific transitions of the analyte and its labeled internal standard.

4. Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards using a weighted (e.g., 1/x²) linear regression.

• Determine the concentration of the analyte in the unknown samples from the calibration curve.

Visualizing the Concepts

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

A typical workflow for quantitative bioanalysis using an internal standard.

Assessing the Isotopic Purity of 16:0 (Rac)-PtdEG-d71: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the isotopic purity of 16:0 (Rac)-PtdEG-d71 with an alternative deuterated phospholipid standard, 16:0 rac PC-d80. The assessment of isotopic purity is critical for applications relying on stable isotope labeling, such as internal standards in mass spectrometry-based quantification, where the precise knowledge of isotopic distribution is paramount for accurate results. This document outlines the key methodologies for determining isotopic purity and presents a comparative analysis based on available data and typical performance.

Introduction to Isotopic Purity

For deuterated molecules, chemical purity (typically >99%) refers to the absence of other chemical entities. Isotopic purity, however, describes the extent of deuterium incorporation at the intended positions within the molecule. It is often expressed as isotopic enrichment, which is the percentage of deuterium at a specific labeled site. Due to the statistical nature of chemical synthesis, a batch of a deuterated compound will contain a distribution of isotopologues (molecules that differ only in their isotopic composition). For instance, in a d71-labeled compound, one can expect to find molecules with 70, 69, or fewer deuterium atoms. A thorough assessment of this distribution is crucial for accurate research.

Comparative Analysis of Deuterated Phospholipids

A direct comparison of the isotopic purity of 16:0 (Rac)-PtdEG-d71 and a common alternative, 16:0 rac PC-d80, is presented below. While manufacturer's Certificates of Analysis (CoA) confirm the chemical purity and the presence of the deuterated molecule, they often lack detailed isotopic distribution data. The isotopic purity data presented here is illustrative of typical results obtained through the analytical methods described in this guide.

Table 1: Comparison of 16:0 (Rac)-PtdEG-d71 and 16:0 rac PC-d80

Feature	16:0 (Rac)-PtdEG-d71	16:0 rac PC-d80
Molecular Formula	C₃₇H₅D₇₁NO₉P[1]	C₄₀D₈₀NO₈P[2][3]
Formula Weight	781.41 g/mol [1]	814.53 g/mol [2][3]
Exact Mass	780.97 u[1]	814.06 u[3]
Chemical Purity (by TLC)	>99%[1]	>99%[2]
Mass Spec Confirmation	[M-NH₄]⁻ = 763.3 amu[1]	[M+H]⁺ = 813.5 amu[2]
Illustrative Isotopic Purity
Isotopic Enrichment	Typically >98%	Typically >98%
d(n) Species Abundance	d₇₁: >95%	d₈₀: >95%
d(n-1) Species Abundance	d₇₀: <5%	d₇₉: <5%
d(n-2) Species Abundance	d₆₉: <1%	d₇₈: <1%

Experimental Protocols for Assessing Isotopic Purity

The two primary analytical techniques for determining the isotopic purity of deuterated compounds are high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful tool for resolving and quantifying different isotopologues in a sample. The high resolving power allows for the separation of ions with very small mass differences, such as those between a deuterated species and its corresponding ¹³C isotopologues.

Experimental Workflow:

Figure 1. Workflow for Isotopic Purity Assessment by HRMS.

Methodology:

• Sample Preparation: A stock solution of the deuterated lipid is prepared in a suitable solvent (e.g., chloroform/methanol). This is further diluted to a concentration appropriate for electrospray ionization (ESI), typically in the low µg/mL to ng/mL range.

• Mass Spectrometry: The sample is introduced into a high-resolution mass spectrometer (e.g., an Orbitrap or FT-ICR instrument) via direct infusion or liquid chromatography. A full scan mass spectrum is acquired in the appropriate mass range to observe the molecular ion of the deuterated lipid. A high resolving power is crucial to separate the deuterated peaks from naturally occurring heavy isotopes.

• Data Analysis: The isotopic cluster of the molecular ion is analyzed. The intensity of the peak corresponding to the fully deuterated species (e.g., d71) and the intensities of the peaks corresponding to lower deuteration levels (d70, d69, etc.) are measured. These raw intensities are then corrected for the contribution of natural ¹³C abundance to the M+1, M+2, etc. peaks. The relative abundance of each deuterated species is then calculated to determine the isotopic distribution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly a combination of ¹H and ²H NMR, provides detailed information about the isotopic purity and the specific location of deuterium atoms.

Experimental Workflow:

Figure 2. Workflow for Isotopic Purity Assessment by NMR.

Methodology:

• Sample Preparation: A precise amount of the deuterated lipid is dissolved in a deuterated solvent (e.g., chloroform-d). For quantitative NMR (qNMR), a known amount of an internal standard with a distinct and well-resolved signal is added.

• NMR Spectroscopy: Both ¹H and ²H NMR spectra are acquired. The ¹H NMR spectrum is used to observe any residual proton signals at the positions that are intended to be deuterated. The ²H NMR spectrum directly detects the deuterium nuclei.

• Data Analysis: In the ¹H NMR spectrum, the integral of the residual proton signals at the deuterated positions is compared to the integral of a signal from a non-deuterated part of the molecule or the internal standard. This comparison allows for the calculation of the isotopic enrichment. The ²H NMR spectrum provides complementary information on the presence and relative abundance of deuterium at different sites.

Signaling Pathways and Logical Relationships

The accurate determination of lipid turnover and metabolism often relies on the use of deuterated standards. The general workflow for such an experiment is depicted below.

Figure 3. General Workflow for Lipid Turnover Studies.

Conclusion

The selection of a deuterated internal standard requires careful consideration of its isotopic purity. Both 16:0 (Rac)-PtdEG-d71 and 16:0 rac PC-d80 are high-quality standards with excellent chemical purity. For applications demanding the highest accuracy, it is recommended that researchers independently verify the isotopic distribution of their specific lot of the deuterated standard using the high-resolution mass spectrometry or NMR methods outlined in this guide. This ensures the reliability and reproducibility of quantitative studies in lipidomics and drug development.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]

A Comprehensive Guide to 16:0 (Rac)-PtdEG-d71: Certificate of Analysis and Comparative Analogs

For researchers, scientists, and drug development professionals utilizing lipidomics and advanced analytical techniques, the purity, stability, and precise characterization of internal standards are paramount. This guide provides a detailed analysis of 16:0 (Rac)-PtdEG-d71, a deuterated phosphatidyl-ethylene glycol, by examining its Certificate of Analysis (CoA). Furthermore, it offers a comparative overview of alternative deuterated lipid standards, supported by their structural and application-specific differences.

Understanding 16:0 (Rac)-PtdEG-d71: A Breakdown of its Identity

16:0 (Rac)-PtdEG-d71 is a synthetic, stable isotope-labeled lipid. Its nomenclature provides key information about its structure:

• 16:0 : This indicates the presence of two palmitoyl acyl chains, each with 16 carbon atoms and no double bonds.

• (Rac) : This signifies that the compound is a racemic mixture, containing both stereoisomers at the glycerol backbone's chiral center.

• PtdEG : This is an abbreviation for phosphatidylethylene glycol, the polar head group attached to the glycerol phosphate backbone.

• d71 : This denotes that the molecule is heavily deuterated, with 71 deuterium atoms replacing hydrogen atoms. This high level of deuterium substitution makes it an excellent internal standard for mass spectrometry-based quantification, as it will have a distinct, higher mass than its non-deuterated counterpart.[1][2]

The primary application of 16:0 (Rac)-PtdEG-d71 is as a tracer or an internal standard for quantitative analysis using techniques like Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Certificate of Analysis for 16:0 (Rac)-PtdEG-d71

A Certificate of Analysis is a critical document that provides quality control data for a specific batch of a chemical compound. The following table summarizes the typical specifications found on a CoA for 16:0 (Rac)-PtdEG-d71 from a supplier such as Avanti Polar Lipids.

Analysis	Specification	Results	Significance for Researchers
Physical Examination	Powder: White solid which contains no foreign matter.	Pass	Ensures the product is in the expected physical form and free from visible contaminants.
TLC	>99% Purity. Ninhydrin: negative. Iodine: one major spot. Phosphorus: positive. Charring: negative. Water dip: one major spot.	All Pass	Thin-Layer Chromatography (TLC) confirms the high purity of the compound and the presence of the expected functional groups. A single major spot with iodine and water dip indicates a single, pure lipid. A positive phosphorus test confirms the phosphate group, while a negative ninhydrin test confirms the absence of primary amines.
Proton NMR	NMR spectrum consistent with structure.	Consistent with structure	Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy verifies the chemical structure of the molecule by analyzing the signals from its hydrogen atoms.
Phosphorus NMR	NMR spectrum consistent with structure.	Consistent with structure	Phosphorus-31 NMR (³¹P NMR) specifically confirms the presence and chemical environment of the phosphorus atom in the phosphate group.
Mass Spectroscopy	[M-NH₄]⁻ = 761.4-763.4 ± 1 amu	[M-NH₄]⁻ = 763.3 amu	Mass spectrometry provides the mass-to-charge ratio of the molecule, confirming its molecular weight. The observed mass is consistent with the deuterated structure. The range in the specification accounts for potential proton/deuterium exchange.
Molecular Weight	781.41	The calculated molecular weight based on the chemical formula.
Chemical Formula	C₃₇H₅D₇₁NO₉P	The elemental composition of the molecule.
Physical State	Powder	The physical form of the product at room temperature.
Storage	-20°C	The recommended storage temperature to ensure stability and prevent degradation.
Expiration Date	One year from date of receipt	The timeframe within which the product is expected to meet its specifications when stored correctly.

Data sourced from a representative Certificate of Analysis.[3]

Experimental Protocols: A Note on Application

While specific experimental protocols will vary greatly depending on the research application, the use of 16:0 (Rac)-PtdEG-d71 as an internal standard in a typical LC-MS workflow would follow these general steps:

Figure 1: A generalized workflow for the use of a deuterated lipid internal standard in a quantitative LC-MS experiment.

Comparative Guide to Alternative Deuterated Lipids

While 16:0 (Rac)-PtdEG-d71 is a valuable tool, the choice of an internal standard should ideally match the physicochemical properties of the analyte of interest as closely as possible. Below is a comparison of 16:0 (Rac)-PtdEG-d71 with other commercially available deuterated lipids.

Compound	Class	Acyl Chains	Head Group	Deuteration Level	Primary Application
16:0 (Rac)-PtdEG-d71	Phosphatidylethylene glycol	16:0, 16:0	Ethylene glycol	d71	Internal standard for PtdEG species and other glycerophospholipids.
14:0 rac PC-d72	Phosphatidylcholine	14:0, 14:0	Choline	d72	Internal standard for phosphatidylcholines (PC).
16:0 Lyso PC-d49	Lysophosphatidylcholine	16:0	Choline	d49	Internal standard for lysophosphatidylcholines (LysoPC).
16:0 rac PC-d80	Phosphatidylcholine	16:0, 16:0	Choline	d80	Internal standard for phosphatidylcholines (PC) with a high degree of deuteration.
16:0-18:1 PC-d82	Phosphatidylcholine	16:0, 18:1	Choline	d82	Internal standard for mixed-acyl chain phosphatidylcholines.

This table provides a comparison of commercially available deuterated lipids. Data sourced from Avanti Polar Lipids and other suppliers.[2][4][5]

Logical Relationships in Lipid Analysis

The selection of an appropriate internal standard is a critical decision in quantitative lipidomics. The following diagram illustrates the logical considerations for this process.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]

Safety & Regulatory Compliance

Safe Disposal of 16:0 (Rac)-PtdEG-d71: A Guide for Laboratory Professionals

For immediate reference, this document outlines the essential safety and disposal procedures for 16:0 (Rac)-PtdEG-d71, ensuring the protection of personnel and the environment. Researchers, scientists, and professionals in drug development should adhere to these guidelines to maintain a safe laboratory environment.

Proper chemical waste management is a critical aspect of laboratory safety. The following information provides a clear, step-by-step approach to the disposal of 16:0 (Rac)-PtdEG-d71, a deuterated phospholipid used in various research applications.

Chemical and Physical Properties

A summary of the key quantitative data for 16:0 (Rac)-PtdEG-d71 is presented below. This information is crucial for understanding the compound's characteristics and for conducting a thorough risk assessment.

Property	Value
Molecular Formula	C37H5D71NO9P
Formula Weight	781.41 g/mol [1][2]
Exact Mass	780.97
Percent Composition	C 56.87%, H 18.95%, N 1.79%, O 18.43%, P 3.96%[1][2]
Storage Temperature	-20°C[1]
Stability	1 Year[1]

Disposal Protocol

The primary recommendation for the disposal of 16:0 (Rac)-PtdEG-d71 is to adhere to local, state, and federal regulations. It is imperative to consult with your institution's environmental health and safety (EHS) department to ensure full compliance.

Step-by-Step Disposal Procedure:

• Consult Regulations: Before initiating any disposal procedure, review all applicable local, regional, national, and international regulations for chemical waste.

• Contact Licensed Professional: The disposal of this product should be handled by a licensed professional waste disposal service. Do not attempt to dispose of this chemical through standard laboratory or municipal waste streams.

• Proper Labeling and Storage: While awaiting disposal, ensure the product is stored in its original, tightly sealed container at the recommended temperature of -20°C.[1] The container must be clearly labeled with the chemical name and any associated hazards.

• Avoid Contamination: Do not allow the material to contaminate ground water systems. Take necessary precautions to prevent any spills or leaks.

• Documentation: Maintain a record of the disposal process, including the date, quantity of waste, and the name of the licensed disposal company.

Disposal Decision Workflow

The following diagram illustrates the logical steps to be followed for the proper disposal of 16:0 (Rac)-PtdEG-d71.

Disposal workflow for 16:0 (Rac)-PtdEG-d71.

Disclaimer: This information is intended as a guide and does not supersede any local, state, or federal regulations. Always prioritize the guidance of your institution's EHS department and licensed waste disposal professionals.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]

Personal protective equipment for handling 16:0 (Rac)-PtdEG-d71

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized compounds like the deuterated phospholipid 16:0 (Rac)-PtdEG-d71. Adherence to proper personal protective equipment (PPE) protocols and disposal plans is critical for minimizing risk and ensuring a safe research environment. This guide provides immediate, essential safety and logistical information for handling this specific compound.

Personal Protective Equipment (PPE)

When working with 16:0 (Rac)-PtdEG-d71, a thorough hazard assessment should be conducted to determine the appropriate level of personal protective equipment required.[1] Based on the Safety Data Sheet (SDS) and general laboratory best practices for handling lipids and deuterated compounds, the following PPE is recommended.[2][3]

Summary of Recommended Personal Protective Equipment

PPE Category	Specification	Purpose
Eye Protection	Chemical safety glasses or goggles	To protect against potential splashes or dust particles.[1][3]
Hand Protection	Disposable nitrile gloves	To prevent skin contact with the compound.[1] It is advisable to double glove for added protection.[1]
Body Protection	Laboratory coat	To protect personal clothing from contamination.[3][4]
Respiratory Protection	Not generally required under normal use with adequate ventilation.	Use a NIOSH-approved respirator if working with the powder form in a poorly ventilated area to prevent inhalation.[3]

Operational and Disposal Plans

Proper handling and disposal are crucial for laboratory safety and environmental compliance.

Handling and Storage:

• Work in a well-ventilated area to minimize inhalation exposure.[3]

• Avoid direct contact with skin and eyes.[3]

• This lipid is stable as a powder and should be stored in a glass container with a Teflon closure at -20°C.[5][6]

• When transferring the powder, allow the container to reach room temperature before opening to prevent condensation, which could lead to hydrolysis or oxidation.[6]

• If the compound is in an organic solution, it should be stored in a glass vial with a Teflon-lined cap, under an inert gas like argon or nitrogen, at or below -20°C.[5][6] Never store organic solutions of lipids in plastic containers.[5][6]

• For transferring organic solutions, always use glass, stainless steel, or Teflon equipment.[5][6]

First Aid Procedures:

• After Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

• After Skin Contact: Wash the affected area thoroughly with soap and water. If irritation persists, seek medical advice.

• After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention if irritation develops.

• After Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical advice.

Disposal Plan:

• Dispose of 16:0 (Rac)-PtdEG-d71 and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.

• Unused material should be treated as chemical waste.

• Contaminated labware, such as pipette tips and gloves, should be placed in a designated waste container for hazardous materials.

Experimental Workflow

The following diagram outlines the standard operational workflow for safely handling 16:0 (Rac)-PtdEG-d71 in a laboratory setting, from preparation to disposal.

Caption: Workflow for Safe Handling of 16:0 (Rac)-PtdEG-d71.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. avantiresearch.com [avantiresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]